NCS-382 sodium

• CAS: 639070-43-2

Core Science & Biosynthesis

The Enigmatic Mechanism of NCS-382: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

NCS-382 (6,7,8,9-tetrahydro-5-hydroxy-5H-benzocyclohept-6-ylideneacetic acid) is a synthetic compound structurally related to γ-hydroxybutyric acid (GHB).[1] Initially developed and characterized as a putative antagonist of the GHB receptor, its pharmacological profile has proven to be complex and, at times, contradictory.[1][2][3] While some studies have demonstrated its ability to counteract specific effects of GHB, others have reported a lack of antagonism or even GHB-like agonistic actions.[1][4] More recent investigations have unveiled a novel and high-affinity interaction with the α-isoform of Ca2+/calmodulin-dependent protein kinase II (CaMKIIα), adding another layer of complexity to its mechanism of action.[5][6][7][8] This guide provides a comprehensive overview of the current understanding of NCS-382's mechanism of action, presenting key quantitative data, detailed experimental protocols, and visual representations of its molecular interactions and experimental workflows.

Core Mechanism of Action: A Dual Target Ligand

NCS-382's mechanism of action is currently understood to involve at least two distinct molecular targets: the GHB receptor and the CaMKIIα hub domain.

Interaction with the GHB Receptor

NCS-382 was the first compound reported to be an antagonist at specific GHB binding sites.[1] It is a stereoselective ligand for these sites and notably lacks affinity for GABAA and GABAB receptors.[1][9] However, the nature of its interaction with the GHB receptor is debated. While some studies demonstrate that NCS-382 can antagonize GHB-induced effects, such as sedative/cataleptic behaviors and alterations in neuronal firing, a significant body of evidence suggests that this antagonism is not universal.[1][3][10][11] Several behavioral studies have shown that NCS-382 fails to counteract many of GHB's characteristic effects, including locomotor inhibition and discriminative stimuli.[1][4] Furthermore, under certain conditions, NCS-382 can produce effects similar to or even enhance the actions of GHB.[1] Some researchers have proposed that the observed antagonistic effects of NCS-382 might be attributable to an indirect action on GABAB receptors, although it does not bind to them directly.[1][9]

Interaction with CaMKIIα

A more recent and compelling area of research has identified the hub domain of CaMKIIα as a high-affinity binding site for NCS-382.[5][6][7][8] This interaction is selective for the CaMKIIα isoform.[5] NCS-382 acts as a stabilizer of the CaMKIIα hub domain, and this interaction is thought to modulate the kinase's activity.[7] This discovery has opened new avenues for understanding the pharmacological effects of NCS-382 and for the development of novel modulators of CaMKIIα for therapeutic applications in neurological disorders.[5][7][8]

Quantitative Pharmacological Data

The following tables summarize the key quantitative data regarding the binding affinities and potencies of NCS-382 at its primary molecular targets.

Table 1: Binding Affinity of NCS-382 for GHB Receptors

Preparation	Ligand	Ki (nM)	IC50 (nM)	Reference
Isolated rat striatum membranes	[3H]NCS-382	-	134.1	[12]
Isolated rat hippocampus membranes	[3H]NCS-382	-	201.3	[12]

Table 2: Binding Affinity of NCS-382 and Analogs for CaMKIIα

Compound	Preparation	Ligand	Ki (μM)	Reference
NCS-382	Rat cortical homogenates	[3H]NCS-382	0.34	[5][6]
GHB	Rat cortical homogenates	[3H]NCS-382	4.3	[5]
1a (1-bromo analog)	Rat cortical homogenates	[3H]NCS-382	0.23	[5]
1b (2-bromo analog)	Rat cortical homogenates	[3H]NCS-382	0.050	[5]
1d (2-chloro analog)	Rat cortical homogenates	[3H]NCS-382	0.052	[5]
1f (2-fluoro analog)	Rat cortical homogenates	[3H]NCS-382	0.11	[5]
1g (2-iodo analog)	Rat cortical homogenates	[3H]NCS-382	0.053	[5]
Ph-HTBA (1i)	Rat cortical homogenates	[3H]NCS-382	0.078	[6]
6	Rat cortical homogenate	[3H]NCS-382	0.11	[6]
9	Rat cortical homogenate	[3H]NCS-382	0.081	[6]

Experimental Protocols

This section details the methodologies for key experiments used to characterize the mechanism of action of NCS-382.

[3H]NCS-382 Competition Binding Assay for CaMKIIα

This in vitro assay is used to determine the binding affinity of test compounds for the NCS-382 binding site on CaMKIIα.

Materials:

• Rat cortical homogenates

• [3H]NCS-382 (radioligand)

• Test compounds (e.g., NCS-382 analogs, GHB)

• Assay buffer (e.g., Tris-HCl)

• Glass fiber filters

• Scintillation counter

Protocol:

• Prepare rat cortical homogenates containing CaMKIIα.

• In a multi-well plate, combine the cortical homogenate, a fixed concentration of [3H]NCS-382, and varying concentrations of the test compound.

• Incubate the mixture to allow for competitive binding to reach equilibrium.

• Rapidly filter the incubation mixture through glass fiber filters to separate bound from unbound radioligand.

• Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Analyze the data using non-linear regression to determine the IC50 (the concentration of test compound that inhibits 50% of specific [3H]NCS-382 binding).

• Calculate the Ki (inhibition constant) from the IC50 value using the Cheng-Prusoff equation.

In Vivo Drug Discrimination Studies in Rats

This behavioral assay assesses the ability of NCS-382 to block the discriminative stimulus effects of GHB.

Apparatus:

• T-maze with a starting arm and two goal arms, one designated as the "drug-appropriate" arm and the other as the "vehicle-appropriate" arm.

• Food reinforcement (e.g., food pellets).

Protocol:

• Training Phase:

  • Rats are trained to discriminate between the effects of an intraperitoneal (i.p.) injection of GHB (e.g., 300 or 700 mg/kg) and a vehicle (e.g., water).

  • Following GHB administration, a correct response is recorded when the rat enters the drug-appropriate arm of the T-maze, where it receives a food reward.

  • Following vehicle administration, a correct response is recorded for entering the vehicle-appropriate arm, where it is also rewarded.

  • Training continues until the rats reliably select the correct arm based on the administered substance.

• Testing Phase:

  • Once discrimination is established, test sessions are conducted.

  • Different doses of NCS-382 (e.g., 12.5, 25.0, and 50.0 mg/kg, i.p.) are administered in combination with the training dose of GHB.

  • The percentage of rats choosing the drug-appropriate arm is recorded for each dose combination.

  • A dose-dependent decrease in the selection of the drug-appropriate arm indicates that NCS-382 is blocking the discriminative stimulus effects of GHB.[10]

Visualizing the Molecular Interactions and Workflows

Signaling Pathways and Molecular Interactions

The following diagram illustrates the proposed dual-target mechanism of action of NCS-382.

Caption: Proposed dual-target mechanism of NCS-382.

Experimental Workflow for Binding Affinity Determination

The diagram below outlines the key steps in a competition binding assay to determine the affinity of a test compound for a specific receptor.

Caption: Workflow for a competition binding assay.

Conclusion

The mechanism of action of NCS-382 is multifaceted and continues to be an active area of investigation. Initially characterized as a GHB receptor antagonist, its pharmacological profile is inconsistent, suggesting a more complex interaction than simple competitive antagonism. The discovery of the CaMKIIα hub domain as a high-affinity binding site for NCS-382 has provided a new framework for understanding its effects and has spurred the development of novel analogs with improved affinity and pharmacokinetic properties. Future research will likely focus on further elucidating the downstream consequences of NCS-382's interaction with both the GHB receptor and CaMKIIα, and on leveraging this knowledge for the rational design of new therapeutic agents.

References

• 1. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NCS-382 - Wikipedia [en.wikipedia.org]
• 3. Anti-sedative and anti-cataleptic properties of NCS-382, a gamma-hydroxybutyrate receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of the putative antagonist NCS382 on the behavioral pharmacological actions of gammahydroxybutyrate in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Radiofluorinated Analogs of NCS-382 as Potential PET Tracers for Imaging the CaMKIIα Hub Domain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Exploring the NCS-382 Scaffold for CaMKIIα Modulation: Synthesis, Biochemical Pharmacology, and Biophysical Characterization of Ph-HTBA as a Novel High-Affinity Brain-Penetrant Stabilizer of the CaMKIIα Hub Domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Blockade of the discriminative stimulus effects of gamma-hydroxybutyric acid (GHB) by the GHB receptor antagonist NCS-382 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effect of gamma-hydroxybutyrate and its antagonist NCS-382 on spontaneous cell firing in the prefrontal cortex of the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]

The Evolving Role of NCS-382: A Technical Guide to its Interaction with the GHB Receptor and CaMKIIα

For Researchers, Scientists, and Drug Development Professionals

Introduction

NCS-382, or (E)-2-(5-Hydroxy-5,7,8,9-tetrahydro-6H-benzo[1]annulen-6-ylidene)acetic acid, has long been a pivotal pharmacological tool in the study of the γ-hydroxybutyric acid (GHB) system. Initially characterized as a selective antagonist of the high-affinity GHB receptor, the understanding of its mechanism of action has evolved with the identification of the α-subunit of the Ca2+/calmodulin-dependent protein kinase II (CaMKIIα) as a primary binding site for GHB and its analogs.[2] This guide provides a comprehensive technical overview of NCS-382, detailing its binding characteristics, the experimental protocols used for its evaluation, and its influence on cellular signaling pathways. The information presented is intended to serve as a resource for researchers engaged in the study of the GHB system, CaMKIIα modulation, and the development of novel therapeutics targeting these systems.

Quantitative Ligand Binding and Enzyme Kinetics

The following tables summarize the key quantitative data for NCS-382 and related compounds, providing a comparative view of their binding affinities and metabolic properties.

Table 1: Binding Affinity of NCS-382 and Comparators at the GHB High-Affinity Site/CaMKIIα

Compound	Assay Type	Preparation	Radioligand	Ki (μM)	IC50 (μM)	Reference
NCS-382	Competition Binding	Rat Cortical Homogenates	[3H]NCS-382	0.34	-	[2]
GHB	Competition Binding	Rat Cortical Homogenates	[3H]NCS-382	4.3	-	[2]
NCS-382	-	Isolated Rat Striatum Membranes	-	-	0.1341	[3]
NCS-382	-	Isolated Rat Hippocampus Membranes	-	-	0.2013	[3]
UMB 86	Competition Binding	-	[3H]NCS-382	-	13	[4]

Table 2: Metabolic Enzyme Kinetics of NCS-382

Species	Metabolic Pathway	Enzyme System	Km (μmol/L)	Reference
Mouse	Dehydrogenation	Liver Microsomes	29.5 ± 10.0	[5]
Human	Dehydrogenation	Liver Microsomes	12.7 ± 4.8	[5]
Mouse	Glucuronidation	Liver Microsomes	>100	[5]
Human	Glucuronidation	Liver Microsomes	>100	[5]

Key Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. The following sections provide protocols for key experiments used to characterize NCS-382.

[3H]NCS-382 Radioligand Binding Assay

This assay is fundamental for determining the binding affinity of compounds for the high-affinity GHB binding site, now understood to be primarily the CaMKIIα hub domain.

Materials:

• Rat cortical membrane homogenates

• [3H]NCS-382 (specific activity ~20 Ci/mmol)

• Binding buffer: 50 mM KH2PO4, pH 6.0

• Test compounds (e.g., NCS-382, GHB, novel analogs)

• Unlabeled GHB (for determining non-specific binding)

• Glass fiber filters (e.g., Whatman GF/B)

• Scintillation vials and scintillation cocktail

• Filtration manifold and vacuum pump

• Liquid scintillation counter

Procedure:

• Prepare rat cortical membranes by homogenizing dissected cortical tissue in ice-cold buffer and performing differential centrifugation to isolate the membrane fraction.

• Resuspend the final membrane pellet in binding buffer to a protein concentration of approximately 0.2-0.5 mg/mL.

• For competition binding assays, set up assay tubes containing:

  • 50 µL of binding buffer

  • 50 µL of [3H]NCS-382 (to a final concentration of ~1-2 nM)

  • 50 µL of various concentrations of the test compound

  • For non-specific binding, add a high concentration of unlabeled GHB (e.g., 1 mM).

• Initiate the binding reaction by adding 100 µL of the membrane homogenate to each tube.

• Incubate the tubes at 4°C for a predetermined time to reach equilibrium (e.g., 60 minutes).

• Terminate the incubation by rapid vacuum filtration through glass fiber filters pre-soaked in buffer.

• Wash the filters rapidly with three aliquots of ice-cold binding buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and allow to equilibrate.

• Quantify the radioactivity on the filters using a liquid scintillation counter.

• Analyze the data using non-linear regression to determine IC50 values, which can be converted to Ki values using the Cheng-Prusoff equation.

In Vivo Pharmacokinetic Study in Mice

Understanding the absorption, distribution, metabolism, and excretion (ADME) of NCS-382 is critical for interpreting in vivo studies and for its potential therapeutic development.

Materials:

• Male C57BL/6J mice (or other appropriate strain)

• NCS-382 solution for injection (e.g., dissolved in a suitable vehicle)

• Dosing syringes and needles (for intraperitoneal or intravenous administration)

• Blood collection supplies (e.g., capillary tubes, EDTA-coated tubes)

• Centrifuge for plasma separation

• Analytical instrumentation for quantifying NCS-382 (e.g., HPLC-MS/MS)

Procedure:

• Acclimate mice to the housing conditions for at least one week prior to the study.

• Fast mice overnight before dosing, with water available ad libitum.

• Administer a single dose of NCS-382 via the desired route (e.g., 100, 300, or 500 mg/kg intraperitoneally).[5]

• Collect blood samples at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours) via a suitable method such as retro-orbital or tail-vein sampling.

• Collect blood into EDTA-coated tubes and immediately place on ice.

• Separate plasma by centrifugation (e.g., 3000 x g for 10 minutes at 4°C).

• Store plasma samples at -80°C until analysis.

• At the end of the study, euthanize the animals and collect tissues of interest (e.g., brain, liver, kidney) for drug distribution analysis.

• Prepare plasma and tissue homogenate samples for analysis by protein precipitation or other extraction methods.

• Quantify the concentration of NCS-382 in the samples using a validated analytical method (e.g., HPLC-MS/MS).

• Analyze the concentration-time data using pharmacokinetic software to determine parameters such as Cmax, Tmax, AUC, and half-life.

Signaling Pathways and Mechanisms of Action

NCS-382's interaction with the GHB binding site on CaMKIIα and its historical association with a putative GHB receptor have been linked to the modulation of several downstream signaling pathways.

Modulation of Dopamine (B1211576) Release

GHB has a biphasic effect on dopamine release in the striatum, with low doses causing an initial inhibition followed by a subsequent increase.[6][7] NCS-382 has been shown to block some of these effects, suggesting the involvement of the high-affinity GHB binding site.[6]

Caption: Modulation of Dopamine Release by GHB and NCS-382.

Intracellular Calcium and cAMP Signaling

In NCB-20 neurohybridoma cells, GHB has been shown to induce a transient increase in intracellular calcium via T-type calcium channels and to inhibit forskolin-stimulated adenylyl cyclase, leading to a decrease in cAMP levels.[1] These effects are antagonized by NCS-382, indicating they are mediated by the high-affinity GHB binding site.[1]

Caption: GHB-mediated intracellular signaling and its antagonism by NCS-382.

Experimental Workflow for Investigating NCS-382

A typical workflow for the preclinical evaluation of NCS-382 or its analogs involves a multi-step process from initial binding studies to in vivo functional assays.

Caption: Preclinical evaluation workflow for NCS-382 and its analogs.

Conclusion

NCS-382 remains an indispensable tool for probing the physiological and pathological roles of the GHB system. While its classification has evolved from a simple GHB receptor antagonist to a ligand of the CaMKIIα hub domain, its utility in dissecting the complex pharmacology of GHB is undisputed. The data and protocols presented in this guide offer a foundational resource for scientists in the field, facilitating further research into the therapeutic potential of modulating this intricate signaling network. The continued investigation of NCS-382 and the development of novel analogs will undoubtedly shed more light on the multifaceted actions of GHB in the central nervous system.

References

• 1. Calcium and cAMP signaling induced by gamma-hydroxybutyrate receptor(s) stimulation in NCB-20 neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Behavioral Analyses of GHB: Receptor Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A pharmacokinetic evaluation and metabolite identification of the GHB receptor antagonist NCS-382 in mouse informs novel therapeutic strategies for the treatment of GHB intoxication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Extracellular events induced by gamma-hydroxybutyrate in striatum: a microdialysis study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The gamma-hydroxybutyrate signalling system in brain: organization and functional implications - PubMed [pubmed.ncbi.nlm.nih.gov]

The Ambiguous Role of NCS-382: A Ligand of the GHB High-Affinity Site, But Not a Selective Antagonist

For Immediate Release

A Technical Review for Researchers, Scientists, and Drug Development Professionals

Executive Summary

• Lack of In Vivo Antagonism: Overwhelmingly, in vivo studies demonstrate that NCS-382 does not reverse the hallmark effects of GHB, such as sedation, ataxia, and effects on locomotor activity.[1][2] In some experimental paradigms, NCS-382 has been observed to produce effects similar to GHB or even enhance certain actions of GHB.[2][3]

• Complex In Vitro Profile: While NCS-382 binds with high affinity and selectivity to the GHB binding site on CaMKIIα, its functional effects are not those of a simple antagonist.[4][5] The only in vitro evidence of antagonism required prior blockade of GABAB receptors, suggesting an indirect or non-competitive mechanism of action.[3]

Therefore, NCS-382 should be considered a selective ligand for the high-affinity GHB site (CaMKIIα), but its utility as a functional antagonist in studying GHB's physiological effects is highly limited.[1]

Data Presentation: Binding Affinities and Functional Data

The selectivity of NCS-382 for the high-affinity GHB site over GABAB receptors is evident from binding affinity data. However, its functional data underscores its lack of classical antagonism.

Compound	Target	Assay Type	Radioligand	Preparation	Ki (nM)	IC50 (nM)	Reference
NCS-382	CaMKIIα (GHB Site)	Competition Binding	[3H]NCS-382	Rat Cortical Homogenates	340	-	[4]
GHB	CaMKIIα (GHB Site)	Competition Binding	[3H]NCS-382	Rat Cortical Homogenates	4300	-	[4]
NCS-382	GHB Receptor (Cloned)	Competition Binding	[3H]GHB	Transfected CHO Cells	-	120 ± 18	[6]
GHB	GHB Receptor (Cloned)	Competition Binding	[3H]GHB	Transfected CHO Cells	-	53 ± 8	[6]
NCS-382 (R-enantiomer)	GHB Receptor	Competition Binding	[3H]GHB	Rat Brain Homogenates	-	-	[5]
NCS-382 (S-enantiomer)	GHB Receptor	Competition Binding	[3H]GHB	Rat Brain Homogenates	-	-	[5]
NCS-382	GABAB Receptor	Competition Binding	[3H]baclofen	Rat Brain Homogenates	>1,000,000	-	[5]

Note: The R-enantiomer of NCS-382 is reported to be 60 times more potent than the S-enantiomer in displacing [3H]GHB.[5]

Ligand	Functional Assay	Effect of GHB	Effect of NCS-382 on GHB's action	Observation	Reference
NCS-382	In Vivo Behavioral Battery	Sedation, ataxia, reduced locomotor activity	No reversal	NCS-382 fails to antagonize GHB's depressant effects.	[1]
NCS-382	Electrophysiology (Prefrontal Cortex)	Low dose: excitation; High dose: inhibition	Blocks excitatory effects only	Suggests mediation of excitatory effects by GHB receptor, while inhibitory effects involve other mechanisms.	[7]
NCS-382	In Vitro Electrophysiology	-	Antagonism of GHB's effects only after GABAB receptor blockade	Suggests a complex, indirect interaction rather than direct competitive antagonism.	[3]

Signaling Pathways and Experimental Workflows

GHB and CaMKIIα Signaling

The high-affinity GHB binding site has been identified as the hub domain of CaMKIIα, a crucial protein in synaptic plasticity and neuronal signaling.[8] GHB and related analogs act by stabilizing this hub domain, which is hypothesized to be neuroprotective during periods of excessive neuronal activity, such as ischemia.[9][10] This interaction does not appear to directly modulate the kinase activity of CaMKIIα but rather influences its structural stability.[9]

Caption: GHB binds to the CaMKIIα hub domain, leading to its stabilization.

Experimental Workflow for Characterizing a Putative Antagonist

The characterization of a compound like NCS-382 as a potential receptor antagonist follows a standardized workflow, moving from binding studies to functional assays.

References

• 1. Effects of the putative antagonist NCS382 on the behavioral pharmacological actions of gammahydroxybutyrate in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]
• 7. Schild equation - Wikipedia [en.wikipedia.org]
• 8. GHB analogs confer neuroprotection through specific interaction with the CaMKIIα hub domain - PMC [pmc.ncbi.nlm.nih.gov]
• 9. GHB analogs confer neuroprotection through specific interaction with the CaMKIIα hub domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Guide: Probing the NCS-382 Interaction with the CaMKIIα Hub Domain

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the binding affinity and mechanism of action of NCS-382, a selective ligand for the alpha isoform of Calmodulin-dependent protein kinase II (CaMKIIα). Contrary to initial hypotheses, the interaction of NCS-382 with CaMKIIα is not mediated by a sodium binding site but occurs at a specific pocket within the central hub domain of the protein. This interaction is of significant interest due to its potential neuroprotective effects in conditions such as ischemic stroke.

Executive Summary

NCS-382, a semi-rigid analog of the neurotransmitter γ-hydroxybutyrate (GHB), has been identified as a high-affinity ligand that selectively binds to the hub domain of CaMKIIα.[1][2] This binding stabilizes the oligomeric structure of the CaMKIIα holoenzyme.[1] The affinity of NCS-382 and its analogs has been quantified using radioligand competition binding assays, revealing structure-activity relationships that guide the development of more potent and selective modulators of CaMKIIα. This guide details the binding affinity data, the experimental protocols used for its determination, and the relevant signaling pathways.

Data Presentation: Binding Affinity of NCS-382 and Analogs for CaMKIIα

The binding affinities of NCS-382 and several of its analogs for the CaMKIIα hub domain have been determined through competitive binding assays using [³H]NCS-382 as the radioligand in rat cortical homogenates.[1] The inhibition constant (Ki) is a measure of the affinity of a ligand for a receptor, with a lower Ki value indicating a higher affinity.

Compound	Ki (µM)	Notes
NCS-382	0.34	Parent compound.[1]
GHB	4.3	Endogenous neuromodulator with lower affinity.[1]
1a (1-bromo analog)	0.23	Similar affinity to NCS-382.[1]
1b (2-bromo analog)	0.050	Seven-fold increase in affinity compared to NCS-382.[1]
1d (2-chloro analog)	0.052	Similar high affinity to the 2-bromo analog.[1]
1f (2-fluoro analog)	0.11	High affinity, demonstrating tolerance for different halogens at the 2-position.[1]
Ph-HTBA (1i)	0.078	A high-affinity, brain-penetrant analog.[3][4]

Experimental Protocols: Radioligand Competition Binding Assay

The determination of the binding affinity of NCS-382 and its analogs for CaMKIIα is primarily conducted using a radioligand competition binding assay.[1][5][6]

Objective: To determine the relative binding affinities (Ki) of unlabeled test compounds by measuring their ability to displace a radiolabeled ligand ([³H]NCS-382) from the CaMKIIα hub domain.[5][6]

Materials:

• Radioligand: [³H]NCS-382

• Source of Receptor: Rat brain cortical homogenates, which are rich in native CaMKIIα.[1]

• Test Compounds: Unlabeled NCS-382 and its analogs at various concentrations.

• Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4.

• Filtration Apparatus: A cell harvester to separate bound from free radioligand.

• Scintillation Counter: To quantify the radioactivity of the bound radioligand.

Procedure:

• Membrane Preparation: Rat cerebral cortices are homogenized in a cold buffer and centrifuged to pellet the membranes containing CaMKIIα. The pellet is washed and resuspended in the assay buffer.[7]

• Assay Setup: The assay is typically performed in a 96-well plate format. Each well contains the membrane preparation, a fixed concentration of the radioligand ([³H]NCS-382), and a varying concentration of the unlabeled test compound.[5][7]

• Incubation: The plates are incubated to allow the binding reaction to reach equilibrium. This is typically done at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).[7]

• Separation of Bound and Free Ligand: The incubation is terminated by rapid filtration through glass fiber filters using a cell harvester. The filters trap the membranes with the bound radioligand, while the unbound radioligand passes through.[7] The filters are then washed with ice-cold buffer to remove any remaining unbound radioligand.[7]

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.[7]

• Data Analysis: The amount of bound radioligand is plotted against the concentration of the unlabeled test compound. This generates a competition curve, from which the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined.[5] The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation.[1]

Mandatory Visualizations

Signaling Pathway: CaMKIIα in Excitotoxicity and Neuroprotection

Caption: CaMKIIα signaling in excitotoxicity and modulation by NCS-382.

Experimental Workflow: Radioligand Competition Binding Assay

Caption: Workflow for the [³H]NCS-382 radioligand competition binding assay.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. Radiofluorinated Analogs of NCS-382 as Potential PET Tracers for Imaging the CaMKIIα Hub Domain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Exploring the NCS-382 Scaffold for CaMKIIα Modulation: Synthesis, Biochemical Pharmacology, and Biophysical Characterization of Ph-HTBA as a Novel High-Affinity Brain-Penetrant Stabilizer of the CaMKIIα Hub Domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Radioligand Binding Assay | In Vitro Biology | Oncodesign Services [oncodesign-services.com]
• 6. Radioligand Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 7. giffordbioscience.com [giffordbioscience.com]

An In-depth Technical Guide to the Discovery and Synthesis of NCS-382 Sodium

For Researchers, Scientists, and Drug Development Professionals

Abstract

NCS-382 sodium, a derivative of 6,7,8,9-tetrahydro-5-hydroxy-5H-benzocyclohept-6-ylideneacetic acid, emerged from early research as a promising selective antagonist for the γ-hydroxybutyrate (GHB) receptor. Its development has been pivotal in the study of the GHB system, offering a tool to probe the physiological and pathological roles of this neurotransmitter. This technical guide provides a comprehensive overview of the discovery, synthesis, and pharmacological characterization of NCS-382 sodium. It includes detailed experimental protocols for its synthesis and key biological assays, a compilation of quantitative pharmacological data, and visualizations of relevant biological pathways and experimental workflows to facilitate a deeper understanding for researchers in pharmacology and drug development.

Discovery and Pharmacological Profile

NCS-382 was first described in the 1990s as a selective ligand for the GHB receptor, with initial studies suggesting it acts as an antagonist.[1] This discovery was significant as it provided a much-needed pharmacological tool to differentiate the effects of GHB at its own receptor from its weaker activity at the GABAB receptor.

Subsequent research has revealed a more complex pharmacological profile. While NCS-382 demonstrates a high affinity for GHB binding sites, its functional activity as a pure antagonist has been a subject of debate. Some studies have shown that NCS-382 can block certain GHB-induced effects, such as the increase in dopamine (B1211576) release in the striatum.[1] However, other reports indicate that it can also exhibit partial agonist-like properties or fail to antagonize other behavioral effects of GHB, such as sedation and locomotor inhibition.

Quantitative Pharmacological Data

The following tables summarize the key quantitative data reported for NCS-382 in various in vitro and in vivo studies.

Table 1: In Vitro Binding Affinities of NCS-382

Target	Preparation	Radioligand	Ki (µM)	Reference
CaMKIIα	Rat cortical homogenates	[3H]NCS-382	0.34	--INVALID-LINK--
GHB Receptor	Rat striatum membranes	Not Specified	IC50: 134.1 nM	--INVALID-LINK--
GHB Receptor	Rat hippocampus membranes	Not Specified	IC50: 201.3 nM	--INVALID-LINK--

Table 2: In Vivo Effects of NCS-382

Animal Model	Effect of GHB	Dose of NCS-382	Effect of NCS-382	Reference
Rat	Increased striatal dopamine release	Not Specified	Blocked GHB effect	[1]
Rat (urethane-anesthetized)	Increased spontaneous firing of prefrontal cortex neurons (low dose)	Not Specified	Blocked GHB effect	--INVALID-LINK--
Mouse	Reduced locomotor activity	Not Specified	Did not reverse GHB effect	--INVALID-LINK--

Synthesis of NCS-382 Sodium

The synthesis of NCS-382 is achieved through a multi-step process, with the key step being a Reformatsky reaction. The sodium salt is then prepared by reacting the final carboxylic acid product with a sodium base.

Synthetic Pathway

Caption: Synthetic pathway for NCS-382 sodium.

Experimental Protocol: Synthesis of (E)-(5-hydroxy-5,7,8,9-tetrahydro-6H-benzocyclohepten-6-ylidene)acetic acid (NCS-382)

Materials:

• 6,7,8,9-Tetrahydro-5H-benzocyclohepten-5-one

• Ethyl bromoacetate

• Activated Zinc dust

• Iodine (catalyst)

• Toluene (B28343) (anhydrous)

• Sodium hydroxide (NaOH)

• Ethanol

• Diethyl ether

• Hydrochloric acid (HCl)

• Magnesium sulfate (B86663) (MgSO4) or Sodium sulfate (Na2SO4) (for drying)

Procedure:

• Reformatsky Reaction:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add activated zinc dust (1.2 eq) and a crystal of iodine.

  • Add a small amount of anhydrous toluene and heat the mixture to activate the zinc.

  • To the activated zinc, add a solution of 6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one (1 eq) and ethyl bromoacetate (1.1 eq) in anhydrous toluene dropwise from the dropping funnel.

  • After the addition is complete, reflux the reaction mixture for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Cool the reaction mixture to room temperature and then quench by pouring it into a mixture of ice and dilute hydrochloric acid.

  • Separate the organic layer and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or sodium sulfate, and concentrate under reduced pressure to obtain the crude ethyl ester.

  • Purify the crude product by column chromatography on silica (B1680970) gel.

• Hydrolysis to Carboxylic Acid:

  • Dissolve the purified ethyl ester in a mixture of ethanol and water.

  • Add a solution of sodium hydroxide (2-3 eq) and stir the mixture at room temperature or gentle heat until the hydrolysis is complete (monitored by TLC).

  • Acidify the reaction mixture with dilute hydrochloric acid to precipitate the carboxylic acid.

  • Filter the precipitate, wash with cold water, and dry to yield (E)-(5-hydroxy-5,7,8,9-tetrahydro-6H-benzocyclohepten-6-ylidene)acetic acid (NCS-382).

Experimental Protocol: Preparation of NCS-382 Sodium Salt

Materials:

• (E)-(5-hydroxy-5,7,8,9-tetrahydro-6H-benzocyclohepten-6-ylidene)acetic acid (NCS-382)

• Sodium hydroxide (NaOH) or Sodium bicarbonate (NaHCO3)

• Ethanol or Water

Procedure:

• Dissolve the carboxylic acid (NCS-382) in ethanol or water.

• Add an equimolar amount of a solution of sodium hydroxide or sodium bicarbonate dropwise with stirring.

• Continue stirring until the reaction is complete (cessation of gas evolution if using bicarbonate).

• Remove the solvent under reduced pressure to obtain NCS-382 sodium as a solid. The product can be further purified by recrystallization if necessary.

Key Experimental Protocols for Pharmacological Characterization

Radioligand Binding Assay for GHB Receptors

This protocol is adapted from studies characterizing the binding of [3H]NCS-382 to rat brain homogenates.

Caption: Workflow for a radioligand binding assay.

Procedure:

• Membrane Preparation:

  • Homogenize dissected rat brain regions (e.g., cortex, hippocampus) in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and large debris.

  • Centrifuge the resulting supernatant at high speed to pellet the membranes.

  • Wash the membrane pellet by resuspension in fresh buffer and recentrifugation.

  • Resuspend the final pellet in the assay buffer. Determine protein concentration using a standard method (e.g., Bradford assay).

• Binding Assay:

  • In a 96-well plate, combine the brain membrane preparation, [3H]NCS-382 (at a concentration near its Kd), and varying concentrations of the test compound (or buffer for total binding).

  • For non-specific binding, add a high concentration of unlabeled GHB or NCS-382.

  • Incubate the mixture at a controlled temperature (e.g., 4°C or room temperature) for a sufficient time to reach equilibrium.

• Filtration and Quantification:

  • Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.

  • Wash the filters with ice-cold buffer to remove non-specifically bound radioactivity.

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation.

Assessment of Locomotor Activity in Mice

This protocol describes a typical procedure to evaluate the effect of NCS-382 on GHB-induced changes in locomotor activity.

Caption: Workflow for locomotor activity assessment.

Procedure:

• Animals and Acclimatization:

  • Use adult male mice (e.g., C57BL/6 strain).

  • Acclimatize the mice to the testing room for at least 1 hour before the experiment.

  • Habituate each mouse to the open-field apparatus for a set period (e.g., 30 minutes) on the day before testing.

• Drug Administration:

  • Prepare solutions of GHB and NCS-382 in a suitable vehicle (e.g., saline).

  • Administer NCS-382 (or vehicle) via intraperitoneal (i.p.) injection at a predetermined time before GHB administration (e.g., 15-30 minutes).

  • Administer GHB (or vehicle) via i.p. injection.

• Locomotor Activity Measurement:

  • Immediately after GHB administration, place the mouse in the center of the open-field arena.

  • Record locomotor activity using an automated system that tracks movement via infrared beams or video analysis for a specified duration (e.g., 30-60 minutes).

  • Parameters to measure include total distance traveled, horizontal activity, and vertical activity (rearing).

• Data Analysis:

  • Analyze the collected data using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to compare the effects of the different treatment groups.

Signaling Pathways and Mechanism of Action

The primary mechanism of action of NCS-382 is through its interaction with the GHB receptor. However, the downstream signaling events following this interaction are not fully elucidated and are a subject of ongoing research. The contentious nature of its antagonist versus partial agonist activity further complicates a definitive pathway.

Caption: Proposed signaling pathway for the GHB receptor.

Conclusion

NCS-382 sodium remains a valuable research tool for investigating the complexities of the GHB system. Its unique pharmacological profile, demonstrating both antagonistic and, in some contexts, partial agonist-like properties, underscores the need for further research to fully understand its mechanism of action. The detailed synthetic and experimental protocols provided in this guide are intended to support researchers in their efforts to unravel the intricate roles of GHB in health and disease, and to facilitate the development of novel therapeutics targeting this system.

References

• 1. A specific gamma-hydroxybutyrate receptor ligand possesses both antagonistic and anticonvulsant properties - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacological Profile of NCS-382 Sodium: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

NCS-382 sodium is a synthetic compound that has been extensively studied for its interaction with the gamma-hydroxybutyrate (GHB) signaling system in the central nervous system. Initially characterized as a selective antagonist of the high-affinity GHB receptor, subsequent research has revealed a more complex pharmacological profile, with evidence suggesting potential indirect effects on the GABAergic system, particularly GABAB receptors. This technical guide provides a comprehensive overview of the pharmacological properties of NCS-382 sodium, including its binding characteristics, in vitro and in vivo effects, and the experimental methodologies used to elucidate its mechanism of action. The conflicting findings regarding its antagonist activity are presented to offer a complete picture for researchers in the field.

Introduction

Gamma-hydroxybutyrate (GHB) is an endogenous neurotransmitter and neuromodulator with a complex role in the brain. It exerts its effects through at least two distinct receptor systems: the high-affinity GHB receptor and the GABAB receptor, for which it is a weak partial agonist.[[“]][2][[“]] The development of selective ligands for these receptors is crucial for understanding the physiological and pathological roles of the GHB system. NCS-382 (6,7,8,9-tetrahydro-5-hydroxy-5H-benzocyclohept-6-ylideneacetic acid) sodium emerged as the first putative selective antagonist for the GHB receptor.[4] This guide details its pharmacological characteristics to serve as a resource for ongoing and future research.

Quantitative Pharmacological Data

The following tables summarize the key quantitative data regarding the pharmacological activity of NCS-382 sodium.

Table 1: Receptor Binding Affinities of NCS-382 Sodium

Target	Preparation	Radioligand	Assay Type	IC50 (nM)	Reference
GHB Receptor	Rat Striatal Membranes	[3H]GHB	Competition Binding	134.1	Cayman Chemical
GHB Receptor	Rat Hippocampal Membranes	[3H]GHB	Competition Binding	201.3	Cayman Chemical

Table 2: In Vitro Functional Activity of NCS-382 Sodium

Effect	Preparation	Agonist	IC50 (µM)	Reference
Inhibition of GHB-induced Inositol (B14025) Phosphate (B84403) Accumulation	Rat Hippocampal Slices	GHB	8.6	Cayman Chemical
Inhibition of GHB-induced cGMP Level Increase	Rat Hippocampal Slices	GHB	30	Cayman Chemical

Mechanism of Action and Signaling Pathways

The mechanism of action of NCS-382 is a subject of ongoing investigation. While initially identified as a GHB receptor antagonist, its effects in various experimental paradigms have led to alternative hypotheses.

GHB Receptor Antagonism

NCS-382 competitively binds to the GHB receptor, displacing the binding of GHB.[5] The presumed signaling pathway for GHB receptor activation involves the modulation of second messenger systems, including the accumulation of inositol phosphates and cyclic GMP (cGMP).[6] NCS-382 has been shown to antagonize these GHB-induced effects in vitro.

GHB Receptor Signaling Pathway and NCS-382 Antagonism.

Interaction with the GABAB Receptor System

A significant body of evidence suggests that some of the observed effects of NCS-382 may be due to an indirect action at GABAB receptors.[4][7] This is supported by findings where NCS-382 failed to antagonize certain behavioral effects of GHB, and in some cases, mimicked or enhanced them.[4] The exact nature of this interaction is not fully elucidated but may involve allosteric modulation or downstream effects on GABAergic transmission.

Hypothesized Indirect Interaction of NCS-382 with the GABAB Receptor System.

Experimental Protocols

Detailed methodologies for key experiments cited in the study of NCS-382 are provided below.

Radioligand Binding Assay

This protocol is used to determine the binding affinity of NCS-382 to the GHB receptor.

Workflow for Radioligand Binding Assay.

Methodology:

• Tissue Preparation: Rat brains are dissected, and the region of interest (e.g., striatum or hippocampus) is homogenized in a suitable buffer. The homogenate is then centrifuged to isolate the membrane fraction containing the receptors.

• Incubation: The membrane preparation is incubated with a fixed concentration of a radiolabeled ligand (e.g., [3H]GHB) and varying concentrations of the unlabeled test compound (NCS-382 sodium).

• Separation: The incubation mixture is rapidly filtered through glass fiber filters to separate the receptor-bound radioligand from the free radioligand.

• Quantification: The radioactivity retained on the filters is measured using a liquid scintillation counter.

• Data Analysis: The data are analyzed to determine the concentration of NCS-382 that inhibits 50% of the specific binding of the radioligand (IC50 value).

Drug Discrimination Study

This behavioral assay assesses the ability of NCS-382 to block the subjective effects of GHB in animals.

Methodology:

• Training: Rats are trained in a two-lever operant chamber (or a T-maze) to discriminate between the administration of GHB and a vehicle (e.g., saline).[8] For example, a press on one lever is reinforced with food after a GHB injection, while a press on the other lever is reinforced after a vehicle injection.[8]

• Testing: Once the animals have learned the discrimination, they are pre-treated with various doses of NCS-382 before being administered the training dose of GHB.

• Data Collection: The number of responses on each lever is recorded.

• Data Analysis: The percentage of responses on the GHB-appropriate lever is calculated to determine if NCS-382 blocks the discriminative stimulus effects of GHB. A dose-dependent decrease in responding on the GHB-appropriate lever indicates antagonism.[8]

Measurement of Inositol Phosphate Accumulation

This biochemical assay measures the effect of NCS-382 on GHB-induced second messenger production.[9]

Methodology:

• Slice Preparation: Rat hippocampal slices are prepared and maintained in an oxygenated artificial cerebrospinal fluid (aCSF).[10]

• Labeling: The slices are pre-incubated with [3H]myo-inositol to label the cellular phosphoinositide pools.

• Stimulation: The slices are then stimulated with GHB in the presence or absence of various concentrations of NCS-382. Lithium chloride (LiCl) is typically included to inhibit the degradation of inositol phosphates.

• Extraction: The reaction is stopped, and the inositol phosphates are extracted from the tissue.

• Separation and Quantification: The different inositol phosphate isomers are separated using ion-exchange chromatography and the radioactivity of each fraction is quantified.[11]

In Vivo Electrophysiology

This technique is used to measure the effects of NCS-382 on the firing rate of neurons in specific brain regions.

Methodology:

• Animal Preparation: Anesthetized rats are placed in a stereotaxic frame.

• Electrode Implantation: A recording electrode is lowered into the target brain region (e.g., prefrontal cortex).

• Baseline Recording: The spontaneous firing rate of individual neurons is recorded to establish a baseline.

• Drug Administration: GHB and/or NCS-382 are administered systemically (e.g., intraperitoneally).

• Data Recording and Analysis: Changes in the neuronal firing rate following drug administration are recorded and analyzed to determine the excitatory or inhibitory effects of the compounds.

In Vivo and In Vitro Effects

In Vitro Effects

• Receptor Binding: NCS-382 is a stereoselective ligand for GHB binding sites.[5] It does not show significant affinity for GABAA or GABAB receptors in direct binding assays.[4]

• Second Messenger Production: NCS-382 antagonizes GHB-induced increases in inositol phosphate and cGMP levels in rat hippocampal slices.

In Vivo Effects

• Anticonvulsant and Anti-sedative Effects: NCS-382 has been reported to possess anticonvulsant and anti-sedative properties.

• Drug Discrimination: Studies on the ability of NCS-382 to block the discriminative stimulus effects of GHB have yielded conflicting results. While some studies show a dose-dependent blockade,[8] others have failed to demonstrate a clear antagonistic effect.[4]

• Locomotor Activity: NCS-382 has been shown to have variable effects on locomotor activity, sometimes producing effects similar to GHB or enhancing GHB's effects.[4]

• Electrophysiology: In the prefrontal cortex, NCS-382 has been shown to block the excitatory effects of low doses of GHB on neuronal firing.

Discussion and Future Directions

NCS-382 sodium remains a valuable pharmacological tool for investigating the GHB system. However, the conflicting data regarding its in vivo efficacy as a pure GHB receptor antagonist highlight the complexity of GHB's pharmacology. The evidence pointing towards an indirect interaction with the GABAB receptor system warrants further investigation. Future research should focus on:

• Elucidating the precise molecular nature of the interaction between NCS-382 and the GABAB receptor system.

• Developing more selective and potent antagonists for the GHB receptor to better dissect its physiological functions.

• Conducting in vivo studies that combine behavioral, electrophysiological, and neurochemical measures to provide a more integrated understanding of NCS-382's effects.

The continued study of NCS-382 and the development of new pharmacological tools will be essential for advancing our knowledge of the GHB system and its potential as a therapeutic target.

References

• 1. consensus.app [consensus.app]
• 2. Unravelling the brain targets of γ-hydroxybutyric acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. consensus.app [consensus.app]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The gamma-hydroxybutyrate signalling system in brain: organization and functional implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor [iris.unica.it]
• 8. Blockade of the discriminative stimulus effects of gamma-hydroxybutyric acid (GHB) by the GHB receptor antagonist NCS-382 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Measurement of Inositol Triphosphate Levels from Rat Hippocampal Slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Measurement of Inositol Triphosphate Levels from Rat Hippocampal Slices - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A method to measure simultaneously cyclic AMP and inositol phosphate accumulation in rat brain slices - PubMed [pubmed.ncbi.nlm.nih.gov]

Delving into the Stereoselectivity and Receptor Binding Profile of NCS-382 Sodium: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical aspects of NCS-382 sodium, a significant ligand in neuropharmacological research. We will examine its stereoselective binding to the γ-hydroxybutyrate (GHB) receptor, present detailed experimental protocols for assessing this interaction, and visualize the associated molecular and experimental pathways.

Stereoselective Receptor Binding of NCS-382 Enantiomers

NCS-382 is a chiral molecule, existing as (R)- and (S)-enantiomers. Research has demonstrated a clear stereoselectivity in its binding to the GHB receptor, with the (R)-enantiomer displaying significantly higher affinity. The racemic mixture of NCS-382 exhibits a binding affinity that is approximately two-fold lower than the purified (R)-stereoisomer and six-fold higher than the (S)-stereoisomer[1][2]. This indicates a specific and defined orientation for optimal interaction with the receptor's binding pocket.

Quantitative Binding Affinity Data

The following table summarizes the binding affinities of NCS-382 and its enantiomers for the GHB receptor, as determined by radioligand binding assays.

Compound	Radioligand	Tissue Preparation	Ki (μM)	IC50 (nM)	Reference
(±)-NCS-382	[3H]NCS-382	Rat Cortical Homogenate	0.340	-	[2]
(±)-NCS-382	Not Specified	Isolated Rat Striatum Membranes	-	134.1
(±)-NCS-382	Not Specified	Isolated Rat Hippocampus Membranes	-	201.3
(R)-NCS-382	[3H]GHB	Rat Brain Homogenate	See Note 1	-	[1]
(S)-NCS-382	[3H]GHB	Rat Brain Homogenate	See Note 1	-	[1]

Note 1: The primary literature establishes the relative potency, stating (R)-NCS-382 is approximately twice as potent as the racemate, and the racemate is six times more potent than (S)-NCS-382[1][2]. Precise Ki values for the individual enantiomers from the primary source require further direct consultation of the cited Castelli et al., 2002 paper.

Experimental Protocols

The determination of NCS-382's binding affinity and stereoselectivity relies on established in vitro techniques, primarily radioligand binding assays.

Radioligand Competition Binding Assay

This protocol outlines the methodology used to determine the binding affinity of NCS-382 and its stereoisomers by measuring their ability to displace a radiolabeled ligand from the GHB receptor.

Objective: To determine the inhibitory constant (Ki) of unlabeled NCS-382 enantiomers against the binding of a radiolabeled ligand (e.g., [3H]NCS-382 or [3H]GHB) to GHB receptors in rat brain tissue.

Materials:

• Test Compounds: (R)-NCS-382, (S)-NCS-382, (±)-NCS-382

• Radioligand: [3H]NCS-382 or [3H]GHB

• Tissue Preparation: Crude synaptosomal membranes from rat cerebral cortex (or other brain region of interest).

• Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4

• Non-specific Binding Control: High concentration of unlabeled GHB (e.g., 1 mM)

• Instrumentation: Scintillation counter, filtration apparatus.

Procedure:

• Membrane Preparation:

  • Homogenize rat cortical tissue in ice-cold assay buffer.

  • Centrifuge the homogenate at low speed to remove nuclei and large debris.

  • Centrifuge the resulting supernatant at high speed to pellet the membranes.

  • Wash the membrane pellet by resuspension in fresh buffer and repeat the high-speed centrifugation.

  • Resuspend the final pellet in assay buffer to a specific protein concentration.

• Binding Assay:

  • In a series of tubes, combine the membrane preparation, a fixed concentration of the radioligand, and varying concentrations of the unlabeled test compound (e.g., (R)-NCS-382).

  • For total binding, omit the unlabeled test compound.

  • For non-specific binding, add a saturating concentration of unlabeled GHB.

  • Incubate the mixture at a defined temperature (e.g., 4°C) for a specific duration to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Rapidly filter the incubation mixture through glass fiber filters to trap the membranes with bound radioligand.

  • Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials with scintillation cocktail.

  • Measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the logarithm of the unlabeled ligand concentration.

  • Determine the IC50 value (the concentration of unlabeled ligand that inhibits 50% of the specific binding) from the resulting sigmoidal curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Quantitative Autoradiography with [3H]NCS-382

This protocol, adapted from Gould et al. (2003), allows for the visualization and quantification of GHB binding sites in brain sections using [3H]NCS-382[3].

Objective: To determine the anatomical distribution and density of GHB binding sites in rat brain sections.

Procedure:

• Tissue Preparation:

  • Mount frozen, slide-mounted rat brain sections.

• Incubation:

  • Incubate the slides with a specific concentration of [3H]NCS-382.

  • For determination of non-specific binding, co-incubate adjacent sections with a high concentration of unlabeled GHB.

• Washing:

  • Wash the slides in ice-cold buffer to remove unbound radioligand.

• Drying and Exposure:

  • Dry the slides and appose them to autoradiographic film or a phosphor imaging screen along with calibrated radioactive standards.

• Image Analysis:

  • Develop the film or scan the screen.

  • Quantify the density of binding sites in different brain regions by comparing the optical density of the autoradiographic image to the standard curve generated from the radioactive standards.

Visualizing Key Processes

The following diagrams, generated using the DOT language, illustrate the core concepts and workflows discussed in this guide.

Caption: Stereoselective binding of NCS-382 enantiomers to the GHB receptor.

Caption: Experimental workflow for a radioligand competition binding assay.

Caption: Postulated signaling pathway antagonism by NCS-382 at the GHB receptor.

Stereoselective Synthesis of NCS-382

The stereospecific synthesis of (R)- and (S)-NCS-382 is crucial for the detailed pharmacological evaluation of each enantiomer. While a comprehensive, step-by-step synthesis protocol is beyond the scope of this guide, the general approach involves the use of chiral catalysts or resolving agents to separate the enantiomers from a racemic mixture or to guide the synthesis towards a specific stereoisomer. The isolation of the individual enantiomers allows for the definitive characterization of their respective contributions to the overall pharmacological profile of racemic NCS-382.

Conclusion

NCS-382 sodium serves as a valuable pharmacological tool for investigating the GHB receptor system. Its stereoselective binding, with a clear preference for the (R)-enantiomer, underscores the specific nature of the ligand-receptor interaction. The experimental protocols detailed herein provide a framework for the continued investigation of NCS-382 and other ligands targeting the GHB receptor. The provided visualizations offer a clear conceptual understanding of the molecular interactions and experimental procedures central to this area of research. This guide provides a foundational understanding for researchers and professionals in the field of drug development and neuropharmacology.

References

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Quantitative autoradiographic analysis of the new radioligand [(3)H](2E)-(5-hydroxy-5,7,8,9-tetrahydro-6H-benzo[a][7]annulen-6-ylidene) ethanoic acid ([(3)H]NCS-382) at gamma-hydroxybutyric acid (GHB) binding sites in rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]

Endogenous Function of GHB Receptors and Their Targeting by NCS-382: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gamma-hydroxybutyric acid (GHB) is a naturally occurring metabolite of the principal inhibitory neurotransmitter, gamma-aminobutyric acid (GABA), found in the mammalian brain.[1][2] For decades, the precise physiological role of endogenous GHB has been a subject of intense research and debate. It is now understood that GHB functions as a neurotransmitter or neuromodulator, acting through its own specific high-affinity receptors, which are distinct from the well-characterized GABAA and GABAB receptors.[3][4] The discovery of these GHB receptors has paved the way for the development of selective ligands to probe their function, with NCS-382 being a key pharmacological tool in these investigations.[1][5]

This technical guide provides a comprehensive overview of the endogenous function of GHB receptors and the current understanding of how they are targeted by NCS-382. It delves into the quantitative data, experimental protocols, and signaling pathways associated with this interaction, offering a valuable resource for researchers in neuroscience and drug development.

Endogenous Function of GHB Receptors

Endogenous GHB is synthesized from GABA within GABAergic neurons and is released upon neuronal depolarization in a Ca2+-dependent manner.[6] GHB receptors are strategically located in various brain regions, including the hippocampus, cortex, and dopaminergic structures, suggesting their involvement in a range of neurological processes.[3]

Activation of GHB receptors by endogenous GHB is thought to be primarily excitatory, leading to neuronal depolarization.[3][7] This is in stark contrast to the well-known sedative and depressant effects of exogenously administered GHB, which are largely mediated by its weak agonist activity at GABAB receptors.[4][8][9] The physiological roles attributed to the activation of endogenous GHB receptors include:

• Modulation of Neurotransmitter Release: GHB receptor activation can influence the release of other key neurotransmitters. For instance, low concentrations of GHB can stimulate the release of dopamine, while higher concentrations, acting through GABAB receptors, inhibit its release.[9] GHB receptor stimulation is also linked to an increase in glutamate (B1630785) release.[7]

• Regulation of Neuronal Excitability: By inducing depolarization, GHB receptors can directly influence the firing rate of neurons.[3]

• Involvement in Sleep and Energy Metabolism: Some research suggests that endogenous GHB may play a role in physiological states characterized by depressed energy utilization, such as sleep.[10]

NCS-382: A Controversial Ligand for GHB Receptors

NCS-382 (6,7,8,9-tetrahydro-5-hydroxy-5H-benzocyclohept-6-ylideneacetic acid) is a semi-rigid analog of GHB that has been extensively studied as a ligand for GHB receptors.[1][2] It binds with high affinity and stereoselectivity to GHB binding sites and, importantly, does not show affinity for GABAA or GABAB receptors.[1][2][4]

Quantitative Data: Binding Affinities and Functional Potencies

The interaction of NCS-382 and GHB with GHB receptors has been quantified in numerous studies. The following tables summarize key binding affinity and functional potency data.

Radioligand	Preparation	Ligand	Ki (μM)	Reference
[3H]NCS-382	Rat Cortical Homogenates	NCS-382	0.34	[13]
[3H]NCS-382	Rat Cortical Homogenates	GHB	4.3	[13]

Radioligand	Preparation	Ligand	IC50 (nM)	Reference
[3H]NCS-382	Rat Brain Homogenate	(RS)-HOCHCA	-	[14]
[3H]NCS-382	Rat Brain Homogenate	(RS)-HOCPCA	-	[14]

(RS)-HOCHCA and (RS)-HOCPCA are conformationally restricted GHB analogs with 9 and 27 times higher affinity than GHB, respectively.[14]

Experimental Protocols

Radioligand Binding Assays

Radioligand binding assays are fundamental for characterizing the affinity of ligands for their receptors. Both saturation and competition binding assays are commonly employed.

a) Saturation Binding Assay with [3H]NCS-382

• Objective: To determine the density of GHB receptors (Bmax) and the dissociation constant (Kd) of [3H]NCS-382.

• Materials:

  • Rat brain tissue (e.g., cortex or hippocampus)

  • Homogenization buffer (e.g., 50 mM Tris-HCl, pH 7.4)

  • [3H]NCS-382 (radioligand)

  • Unlabeled GHB or NCS-382 (for determining non-specific binding)

  • Glass fiber filters

  • Scintillation cocktail

  • Scintillation counter

• Methodology:

  • Prepare crude synaptic membranes from the brain tissue by homogenization and centrifugation.

  • Resuspend the membrane pellet in fresh homogenization buffer.

  • In a series of tubes, incubate a fixed amount of membrane protein with increasing concentrations of [3H]NCS-382.

  • For each concentration of radioligand, prepare a parallel set of tubes containing a high concentration of unlabeled GHB or NCS-382 to determine non-specific binding.

  • Incubate the tubes at a defined temperature (e.g., 4°C) for a sufficient time to reach equilibrium.

  • Terminate the incubation by rapid vacuum filtration through glass fiber filters to separate bound from free radioligand.

  • Wash the filters rapidly with ice-cold buffer to remove non-specifically bound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Analyze the data using non-linear regression to determine Bmax and Kd values.

b) Competition Binding Assay

• Objective: To determine the affinity (Ki) of an unlabeled ligand (e.g., NCS-382 or other test compounds) for the GHB receptor.

• Methodology:

  • Follow steps 1 and 2 of the saturation binding assay protocol.

  • In a series of tubes, incubate a fixed amount of membrane protein with a fixed concentration of [3H]NCS-382 (typically at or below its Kd value).

  • Add increasing concentrations of the unlabeled competitor compound to the tubes.

  • Include tubes with only the radioligand (total binding) and tubes with the radioligand and a saturating concentration of unlabeled GHB (non-specific binding).

  • Follow steps 5-8 of the saturation binding assay protocol.

  • Calculate the percentage of specific binding at each concentration of the competitor.

  • Analyze the data using non-linear regression to determine the IC50 value (the concentration of competitor that inhibits 50% of specific binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Electrophysiological Recordings

Whole-cell patch-clamp electrophysiology allows for the direct measurement of the effects of GHB and NCS-382 on neuronal membrane potential and ion channel activity.

• Objective: To investigate the effects of GHB and NCS-382 on neuronal firing and specific ion currents.

• Materials:

  • Brain slice preparation (e.g., from hippocampus or prefrontal cortex)

  • Artificial cerebrospinal fluid (aCSF)

  • Glass micropipettes for recording

  • Patch-clamp amplifier and data acquisition system

  • GHB and NCS-382 solutions

• Methodology:

  • Prepare acute brain slices from the region of interest.

  • Maintain the slices in oxygenated aCSF.

  • Place a slice in the recording chamber of a microscope and continuously perfuse with aCSF.

  • Using a micromanipulator, approach a neuron with a glass micropipette filled with an appropriate internal solution.

  • Establish a high-resistance seal between the pipette tip and the cell membrane ("giga-seal").

  • Rupture the membrane patch to achieve the whole-cell configuration.

  • In current-clamp mode, record the resting membrane potential and spontaneous firing of the neuron.

  • Apply GHB to the bath and observe changes in membrane potential and firing rate.

  • To test for antagonism, co-apply NCS-382 with GHB or pre-apply NCS-382 before GHB application.

  • In voltage-clamp mode, hold the neuron at specific membrane potentials to isolate and record specific ion currents (e.g., Ca2+ currents) and assess the modulatory effects of GHB and NCS-382.

Drug Discrimination Studies

Drug discrimination is a behavioral paradigm used to assess the subjective effects of drugs in animals.

• Objective: To determine if NCS-382 can block the discriminative stimulus effects of GHB.

• Materials:

  • Operant conditioning chambers equipped with two levers and a food reward dispenser.

  • Rats or pigeons.

  • GHB and NCS-382 solutions.

• Methodology:

  • Train animals to press one lever ("drug lever") after receiving an injection of GHB and another lever ("vehicle lever") after receiving a vehicle injection to receive a food reward.

  • Continue training until the animals reliably press the correct lever based on the injection they received.

  • Once the discrimination is established, conduct test sessions.

  • In a test session to assess antagonism, administer a specific dose of NCS-382 prior to the training dose of GHB.

  • Record the number of presses on each lever.

  • Full antagonism is demonstrated if the animals predominantly press the vehicle lever after the NCS-382 and GHB combination. Partial or no antagonism would be indicated by continued pressing on the drug lever.

Signaling Pathways

The GHB receptor is a G-protein coupled receptor (GPCR).[3][11] Upon activation by GHB, it initiates intracellular signaling cascades that modulate neuronal function.

Key Signaling Events:

• G-Protein Coupling: The GHB receptor is negatively coupled to adenylyl cyclase via a G-protein, leading to a decrease in cyclic AMP (cAMP) levels.[11] This effect is blocked by GHB antagonists but not by GABAB receptor antagonists.[11]

• Modulation of Calcium Channels: GHB receptor activation can have complex effects on calcium (Ca2+) currents. It has been shown to inhibit L-type calcium channels upon depolarization and induce Ca2+ entry through T-type calcium channels at resting membrane potential.

• Inositol (B14025) Phosphate (B84403) Turnover: In some brain regions, GHB receptor stimulation has been linked to an increase in inositol phosphate turnover, suggesting the involvement of the phospholipase C (PLC) pathway.[3]

• Cyclic GMP Accumulation: An accumulation of cyclic GMP (cGMP) has also been observed following GHB receptor activation in certain brain areas.[3]

NCS-382's Role in Signaling:

As a ligand for the GHB receptor, NCS-382 can modulate these signaling pathways. In its antagonistic capacity, NCS-382 has been shown to decrease GHB-mediated effects on both cAMP and calcium signals.

Visualizations

Signaling Pathway of the GHB Receptor

Caption: Simplified signaling pathway of the GHB receptor.

Experimental Workflow for Radioligand Competition Binding Assay

Caption: Workflow for a radioligand competition binding assay.

Logical Relationship between GHB, its Receptors, and NCS-382

References

• 1. researchgate.net [researchgate.net]
• 2. giffordbioscience.com [giffordbioscience.com]
• 3. GHB receptor - Wikipedia [en.wikipedia.org]
• 4. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. The role of training dose in drug discrimination: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Whole-cell patch clamp electrophysiology to study ionotropic glutamatergic receptors and their roles in addiction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Blockade of the discriminative stimulus effects of gamma-hydroxybutyric acid (GHB) by the GHB receptor antagonist NCS-382 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Whole Cell Patch Clamp Protocol [protocols.io]
• 10. Effect of gamma-hydroxybutyrate and its antagonist NCS-382 on spontaneous cell firing in the prefrontal cortex of the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Evidence for a G protein-coupled gamma-hydroxybutyric acid receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effects of the putative antagonist NCS382 on the behavioral pharmacological actions of gammahydroxybutyrate in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. chemrxiv.org [chemrxiv.org]
• 14. Novel cyclic gamma-hydroxybutyrate (GHB) analogs with high affinity and stereoselectivity of binding to GHB sites in rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to NCS-382 Sodium and its intricate relationship with the GABAergic System

For Researchers, Scientists, and Drug Development Professionals

Abstract

NCS-382 sodium, a semi-rigid structural analog of γ-hydroxybutyric acid (GHB), has been a subject of extensive research due to its potential as a selective ligand for GHB binding sites. Initially lauded as a specific GHB receptor antagonist, subsequent investigations have revealed a more complex pharmacological profile. This technical guide provides a comprehensive overview of NCS-382, detailing its mechanism of action, its nuanced interaction with the GABAergic system, and its effects observed in both in vitro and in vivo studies. This document synthesizes key quantitative data, presents detailed experimental methodologies, and visualizes complex pathways to serve as a critical resource for researchers in neuroscience and drug development.

Introduction

Gamma-hydroxybutyric acid (GHB) is an endogenous neurotransmitter and a metabolite of γ-aminobutyric acid (GABA). It exerts its physiological effects through at least two distinct mechanisms: as a weak agonist at GABAB receptors and as a potent agonist at its own specific high-affinity binding sites, often referred to as GHB receptors.[1] The elucidation of the precise physiological roles of the GHB receptor has been hampered by a lack of selective antagonists. NCS-382 (6,7,8,9-tetrahydro-5-hydroxy-5H-benzocyclohept-6-ylideneacetic acid) emerged as the first compound reported to be a selective antagonist at these GHB binding sites.[1] However, a comprehensive evaluation of the literature suggests that its antagonist activity is not universal across all GHB-mediated effects, and in some paradigms, it exhibits partial or even full agonist-like properties.[2] This guide delves into the multifaceted nature of NCS-382, providing a detailed examination of its pharmacology.

Mechanism of Action and Receptor Binding Profile

NCS-382 is a stereoselective ligand for GHB binding sites, with the (R)-enantiomer displaying significantly higher affinity than the (S)-enantiomer.[3] While it demonstrates high affinity for GHB binding sites, it notably lacks affinity for GABAA and GABAB receptors.[1][3] This selectivity initially positioned NCS-382 as an ideal tool to isolate and study the functions of the GHB receptor. However, its in vivo effects are not always consistent with simple antagonism, suggesting a more complex interaction with neuronal systems.

Quantitative Binding Affinity Data

The following tables summarize the binding affinities of NCS-382 and related compounds at GHB and GABA receptors.

Compound	Radioligand	Preparation	Ki (μM)	Reference
NCS-382	[3H]NCS-382	Rat Cortical Homogenates	0.34	[4]
GHB	[3H]NCS-382	Rat Cortical Homogenates	4.3	[4]
(R)-NCS-382	[3H]GHB	Rat Brain Homogenate	Higher affinity than RS/S forms	[5]
(S)-NCS-382	[3H]GHB	Rat Brain Homogenate	Lower affinity than R/RS forms	[5]
NCS-382	[3H]Baclofen	Rat Brain Homogenate	>1000	[5]

Note: Specific Ki values for the enantiomers were not provided in the abstract, but their relative potencies were described.

Compound	Receptor	IC50 (nM)	Tissue	Reference
NCS-382	GHB Receptor	134.1	Isolated Rat Striatum Membranes	[6]
NCS-382	GHB Receptor	201.3	Isolated Rat Hippocampus Membranes	[6]

Experimental Protocols

This section provides detailed methodologies for key experiments frequently cited in NCS-382 research.

Radioligand Binding Assay for GHB Receptors

This protocol is adapted from studies characterizing the binding of [3H]NCS-382 to rat brain homogenates.[7]

Objective: To determine the affinity and density of GHB binding sites using a radiolabeled antagonist.

Materials:

• [3H]NCS-382 (specific activity ~20 Ci/mmol)

• Unlabeled NCS-382 and GHB

• Rat cerebral cortex and hippocampus tissue

• Binding Buffer: 50 mM Tris-HCl, pH 7.4

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4

• Glass fiber filters (e.g., Whatman GF/B)

• Scintillation cocktail

• Homogenizer

• Centrifuge

• Filtration manifold

• Scintillation counter

Procedure:

• Membrane Preparation:

  • Dissect rat cerebral cortex and hippocampus on ice.

  • Homogenize the tissue in 10 volumes of ice-cold binding buffer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular debris.

  • Collect the supernatant and centrifuge at 40,000 x g for 20 minutes at 4°C.

  • Resuspend the resulting pellet in fresh binding buffer and repeat the centrifugation step.

  • Finally, resuspend the pellet in binding buffer to a protein concentration of approximately 1-2 mg/mL.

• Binding Assay:

  • In a 96-well plate, add 50 µL of membrane homogenate to each well.

  • For competition binding assays, add 50 µL of varying concentrations of unlabeled NCS-382 or GHB. For saturation binding, add 50 µL of binding buffer.

  • Add 50 µL of [3H]NCS-382 to a final concentration of ~1-10 nM.

  • Incubate the plate at 4°C for 30 minutes.

  • To determine non-specific binding, add a high concentration of unlabeled GHB (e.g., 1 mM) to a subset of wells.

• Filtration and Counting:

  • Rapidly filter the incubation mixture through glass fiber filters pre-soaked in wash buffer using a filtration manifold.

  • Wash the filters three times with 5 mL of ice-cold wash buffer.

  • Place the filters in scintillation vials, add 5 mL of scintillation cocktail, and allow to equilibrate overnight.

  • Measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • For saturation binding, perform Scatchard analysis to determine the dissociation constant (Kd) and the maximum number of binding sites (Bmax).

  • For competition binding, calculate the IC50 value and subsequently the Ki value using the Cheng-Prusoff equation.

In Vivo Electrophysiology

This protocol is based on studies investigating the effect of NCS-382 on the spontaneous firing of neurons in the rat prefrontal cortex.[8]

Objective: To assess the antagonist effects of NCS-382 on GHB-induced changes in neuronal firing rates.

Materials:

• Male Sprague-Dawley rats (250-300 g)

• Urethane (B1682113) anesthetic

• Stereotaxic apparatus

• Glass micropipettes for single-unit recording

• Amplifier and data acquisition system

• GHB and NCS-382 solutions for intraperitoneal (i.p.) injection

Procedure:

• Animal Preparation:

  • Anesthetize the rat with urethane (1.25 g/kg, i.p.).

  • Mount the animal in a stereotaxic apparatus.

  • Perform a craniotomy to expose the prefrontal cortex.

• Electrophysiological Recording:

  • Lower a glass micropipette into the prefrontal cortex to isolate the spontaneous activity of a single neuron.

  • Record a stable baseline firing rate for at least 5 minutes.

• Drug Administration:

  • Administer a low dose of GHB (e.g., 5-10 mg/kg, i.p.) and record the change in firing rate.

  • In a separate group of animals or after the firing rate returns to baseline, administer NCS-382 (e.g., 50 mg/kg, i.p.) 15 minutes prior to the GHB injection.

  • Alternatively, administer a high dose of GHB (e.g., 160-320 mg/kg, i.p.) with and without NCS-382 pre-treatment.

• Data Analysis:

  • Analyze the firing rate data by calculating the mean firing rate before and after drug administration.

  • Compare the effects of GHB alone to the effects of GHB in the presence of NCS-382 using appropriate statistical tests (e.g., t-test or ANOVA).

Drug Discrimination Study

This protocol is adapted from a study that used a T-maze food-reinforced drug discrimination procedure to evaluate the antagonist properties of NCS-382.[1]

Objective: To determine if NCS-382 can block the discriminative stimulus effects of GHB.

Materials:

• Male Wistar rats

• T-maze apparatus

• Food reinforcement (e.g., sucrose (B13894) pellets)

• GHB and NCS-382 for administration

Procedure:

• Training Phase:

  • Rats are food-deprived to 85% of their free-feeding body weight.

  • Train two groups of rats to discriminate between GHB and vehicle (water).

  • Administer either a training dose of GHB (e.g., 300 or 700 mg/kg, intragastrically) or water 30 minutes before placing the rat in the T-maze.

  • Reinforce the rat with food for choosing one arm of the maze (e.g., the left arm) after GHB administration and the other arm (e.g., the right arm) after water administration.

  • Continue training until the rats reliably choose the correct arm (e.g., >80% correct choices for 10 consecutive sessions).

• Testing Phase:

  • Once discrimination is established, test the ability of NCS-382 to block the GHB cue.

  • Administer different doses of NCS-382 (e.g., 12.5, 25, and 50 mg/kg, i.p.) 15 minutes before the administration of the training dose of GHB.

  • Place the rat in the T-maze 30 minutes after GHB administration and record which arm it chooses. No reinforcement is given during test sessions.

• Data Analysis:

  • Calculate the percentage of rats choosing the GHB-appropriate arm at each dose of NCS-382.

  • Analyze the data for a dose-dependent blockade of the GHB discriminative stimulus by NCS-382.

Visualizations: Signaling Pathways and Experimental Workflows

Proposed Mechanism of NCS-382 Action at the GHB Receptor

Caption: Proposed interaction of GHB and NCS-382 with GHB and GABAB receptors.

Experimental Workflow for Radioligand Binding Assay

Caption: Workflow for a competitive radioligand binding assay using [3H]NCS-382.

Logical Flow of a Drug Discrimination Study

Caption: Logical progression of a drug discrimination experiment to test for antagonism.

In Vivo Effects and Relationship with the GABAergic System

The in vivo effects of NCS-382 are complex and often contradictory to its proposed role as a simple GHB receptor antagonist. While some studies have shown that NCS-382 can antagonize certain GHB-induced behaviors, such as sedation and catalepsy, others have reported a failure to block GHB's discriminative stimulus effects, locomotor inhibition, and operant response suppression.[1][9] In some instances, NCS-382 has been observed to produce effects similar to GHB or even enhance some of GHB's actions.[1]

The electrophysiological effects of NCS-382 are equally nuanced. In vivo, it has been shown to block the excitatory effects of low-dose GHB on prefrontal cortex neurons, suggesting a GHB receptor-mediated mechanism.[10] However, it does not block the inhibitory effects of high-dose GHB, which are likely mediated by GABAB receptors.[10] Interestingly, some in vitro studies have only demonstrated an antagonist effect of NCS-382 on GHB's electrophysiological actions when GABAB receptors are blocked, suggesting an indirect interaction with the GABAergic system.[1]

Conclusion

NCS-382 sodium remains a pivotal tool in the study of the GHB system. While it is a high-affinity and selective ligand for GHB binding sites with no direct interaction with GABAA or GABAB receptors, its functional profile is not that of a classical antagonist. The conflicting reports of its in vivo and in vitro effects highlight the complexity of the GHB system and its interplay with GABAergic neurotransmission. For researchers and drug development professionals, NCS-382 serves as a critical, albeit complex, molecular probe. Future research should focus on elucidating the downstream signaling pathways of the GHB receptor and the precise mechanisms by which NCS-382 modulates neuronal activity to fully understand its therapeutic potential and limitations. This guide provides a foundational resource to inform such future investigations.

References

• 1. Blockade of the discriminative stimulus effects of gamma-hydroxybutyric acid (GHB) by the GHB receptor antagonist NCS-382 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Discriminating evidence – use and misuse of the drug-discrimination test in abuse potential assessment of novel CNS drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Forced Swim Test as a Model of Depressive-like Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effects of the putative antagonist NCS382 on the behavioral pharmacological actions of gammahydroxybutyrate in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Characterization and pharmacology of the GHB receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of gamma-hydroxybutyrate and its antagonist NCS-382 on spontaneous cell firing in the prefrontal cortex of the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Mouse Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Structural Analogs of NCS-382: A Technical Guide to CaMKIIα Hub Domain Modulators

For Researchers, Scientists, and Drug Development Professionals

Introduction

NCS-382, or (E)-2-(5-Hydroxy-5,7,8,9-tetrahydro-6H-benzo[1]annulen-6-ylidene)acetic acid, is a semi-rigid structural analog of the neurotransmitter γ-hydroxybutyric acid (GHB).[2] Initially developed as a selective antagonist for the putative GHB receptor, recent research has redefined its primary molecular target.[1][2] Extensive studies have now identified the hub domain of Ca2+/calmodulin-dependent protein kinase II alpha (CaMKIIα) as a high-affinity binding site for NCS-382 and its analogs.[3][4] CaMKIIα is a crucial serine/threonine kinase involved in synaptic plasticity, learning, and memory, making it a significant target for therapeutic intervention in neurological and psychiatric disorders.[3][4]

This technical guide provides an in-depth overview of the structural analogs of NCS-382, focusing on their interaction with the CaMKIIα hub domain. It summarizes key quantitative data, details relevant experimental protocols, and visualizes associated signaling pathways and workflows to support ongoing research and drug development efforts in this area. While NCS-382 has been investigated for its effects on GABA receptors, it has been shown to have no affinity for GABA(A) or GABA(B) receptors.[1][2] Some studies suggest that any antagonistic effects observed may be due to indirect actions.[1][2]

Core Compound: NCS-382 Sodium

NCS-382 is a stereoselective ligand, and its core scaffold consists of a 6,7,8,9-tetrahydro-5H-benzo[1]annulene ring system.[2][5] It has demonstrated brain permeability and serves as a foundational structure for the development of more potent and selective CaMKIIα modulators.[5]

Quantitative Data: Structural Analogs of NCS-382

The following table summarizes the binding affinities of NCS-382 and its key structural analogs for the CaMKIIα hub domain. The data is compiled from radioligand binding assays, providing a comparative view of their potency.

Compound	Structure	Binding Affinity (Ki) for CaMKIIα (nM)	Fold Improvement vs. NCS-382	Reference
NCS-382	(E)-2-(5-Hydroxy-5,7,8,9-tetrahydro-6H-benzo[1]annulen-6-ylidene)acetic acid	340	-	[5]
Ph-HTBA (1i)	2-phenyl analog of NCS-382	~85	4x	[3][5]
Analog 1b	Specific structural modification of NCS-382	Not explicitly defined	6x	[5]
(R)-HOCPCA	3-hydroxycyclopent-1-enecarboxylic acid	~8.7	39x	[[“]]
(RS)-HOCHCA	3-hydroxycyclohex-1-enecarboxylic acid	~37.8	9x	[[“]]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. The following sections describe the key experimental protocols used in the characterization of NCS-382 and its analogs.

Radioligand Binding Assay for CaMKIIα

This assay is used to determine the binding affinity of test compounds for the CaMKIIα hub domain.

Materials:

• Recombinant human CaMKIIα

• Radioligand: [3H]HOCPCA or [3H]NCS-382

• Test compounds (NCS-382 analogs)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Glass fiber filters

• Scintillation fluid

• Scintillation counter

Procedure:

• Prepare dilutions of the test compounds.

• In a 96-well plate, add the assay buffer, recombinant CaMKIIα, and the radioligand.

• Add the test compounds at various concentrations. For determining non-specific binding, a high concentration of a known ligand (e.g., unlabeled NCS-382 or GHB) is used.

• Incubate the plate at a specific temperature (e.g., 4°C) for a defined period (e.g., 60 minutes) to allow binding to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester. This separates the bound radioligand from the unbound.

• Wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.

• Place the filters in scintillation vials, add scintillation fluid, and quantify the radioactivity using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Analyze the data using non-linear regression to determine the Ki values for the test compounds.

Microsomal Clearance Assay

This in vitro assay is used to assess the metabolic stability of the compounds.

Materials:

• Mouse or human liver microsomes

• Test compounds

• NADPH regenerating system

• Acetonitrile (for quenching)

• LC-MS/MS system for analysis

Procedure:

• Pre-incubate the liver microsomes and the test compound in a buffer solution.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Take aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quench the reaction by adding an equal volume of cold acetonitrile.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant using LC-MS/MS to quantify the remaining amount of the parent compound at each time point.

• Determine the in vitro half-life (t1/2) and intrinsic clearance (CLint) from the rate of disappearance of the compound.

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key concepts related to the action and analysis of NCS-382 analogs.

References

• 1. researchgate.net [researchgate.net]
• 2. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Exploring the NCS-382 Scaffold for CaMKIIα Modulation: Synthesis, Biochemical Pharmacology, and Biophysical Characterization of Ph-HTBA as a Novel High-Affinity Brain-Penetrant Stabilizer of the CaMKIIα Hub Domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. consensus.app [consensus.app]

Toxicological Profile of NCS-382 Sodium: An Initial Assessment

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public information regarding the toxicological profile of NCS-382 sodium from initial studies. A comprehensive toxicological evaluation in accordance with global regulatory guidelines (e.g., ICH) appears to be largely unavailable in the public domain. The information herein is intended for research and informational purposes only and does not constitute a complete safety assessment.

Introduction

NCS-382 is a potent and selective antagonist of the γ-hydroxybutyrate (GHB) receptor, with potential therapeutic applications in conditions such as succinic semialdehyde dehydrogenase deficiency (SSADHD), a disorder characterized by the accumulation of GHB.[1] It also exhibits anti-sedative and anticonvulsant properties.[1] While its pharmacological effects have been the primary focus of initial studies, a complete toxicological profile is essential for any further clinical development. This guide provides an in-depth summary of the initial toxicological data available in the public literature.

In Vitro Toxicology

Initial in vitro studies have been conducted to assess the cytotoxic potential of NCS-382 in various cell lines. These studies provide preliminary insights into the compound's interaction with cellular systems.

Cellular Integrity and Function Assays

An in vitro assessment of NCS-382 using neuronal stem cells derived from a mouse model of SSADHD (aldehyde dehydrogenase 5a1 gene-deficient mice) showed minimal evidence of pharmacotoxicity at concentrations up to 1mM.[2] Another study in HepG2 and primary hepatocyte cells indicated a low probability of cellular toxicity.[1]

Table 1: Summary of In Vitro Toxicological Data for NCS-382 Sodium

Parameter Assessed	Cell Line(s)	Concentration(s)	Key Findings	Reference
Cytotoxicity	Neuronal Stem Cells (from aldh5a1-/- mice)	Up to 1mM	Minimal evidence of pharmacotoxicity.	[2]
HepG2, Primary Hepatocytes	0.5mM	Little evidence for cytotoxicity.	[1]
Oxidative Stress	Neuronal Stem Cells (from aldh5a1-/- mice)	Up to 1mM	Minimal evidence of reactive oxygen and superoxide (B77818) species.	[2]
HepG2, Primary Hepatocytes	0.5mM	Little evidence for oxidative stress.	[1]
Apoptosis	HepG2, Primary Hepatocytes	0.5mM	Little evidence for apoptosis.	[1]
Mitochondrial Function	Neuronal Stem Cells (from aldh5a1-/- mice)	Up to 1mM	Minimal impact on ATP production and decay, and mitochondrial number.	[2]
HepG2, Primary Hepatocytes	0.5mM	Little evidence for impact on ATP production.	[1]
Lysosomal Number	Neuronal Stem Cells (from aldh5a1-/- mice)	Up to 1mM	Minimal impact observed.	[2]
Cellular Viability and Necrosis	Neuronal Stem Cells (from aldh5a1-/- mice)	Up to 1mM	Minimal impact observed.	[2]
Gene Expression	Neuronal Stem Cells (from aldh5a1-/- mice)	0.5mM	Minimally toxic as evaluated by gene expression assay.	[2]
HepG2	0.5mM	Low degree of dysregulation of >370 genes involved in cellular toxicity.	[1]
CYP450 Inhibition	Microsomal CYPs (CYP1A2, 2B6, 2C8, 2C9, 2C19, 2D6, 3A4)	0.5mM	No capacity for inhibition.	[1]
Xenobiotic Nuclear Receptor Activation	HepG2, Primary Hepatocytes	0.5mM	Minimal potential for activation.	[1]

Experimental Protocols

In Vitro Assessment in Neuronal Stem Cells: [2]

• Cell Culture: Neuronal stem cells were derived from mice with a targeted deletion of the aldehyde dehydrogenase 5a1 gene (aldh5a1-/-).

• Treatment: Cells were exposed to varying concentrations of NCS-382 up to 1mM.

• Assays: A variety of cellular parameters were evaluated, including the generation of reactive oxygen and superoxide species, ATP production and decay, mitochondrial and lysosomal number, and overall cellular viability and necrosis. Gene expression analysis was also performed at a concentration of 0.5mM.

In Vitro Toxicological Evaluation in HepG2 and Primary Hepatocyte Cells: [1]

• Cell Culture: Human hepatoma (HepG2) cells and primary human hepatocytes were used.

• Treatment: Cells were treated with NCS-382 at a concentration of 0.5mM.

• Assays:

  • CYP Inhibition: The inhibitory capacity of NCS-382 on major microsomal cytochrome P450 enzymes (CYP1A2, 2B6, 2C8, 2C9, 2C19, 2D6, and 3A4) was assessed.

  • Xenobiotic Receptor Activation: The potential for activation of xenobiotic nuclear receptors was evaluated.

  • Cellular Integrity and Function: Assays for cell viability, oxidative stress, apoptosis, and ATP production were conducted.

  • Gene Expression: The expression of over 370 genes involved in mediating cellular toxicity was analyzed.

Caption: Workflow for in vitro toxicological assessment of NCS-382.

In Vivo Data (Pharmacological Studies)

Comprehensive in vivo toxicological studies, such as acute, sub-chronic, and chronic toxicity assessments, are not available in the public literature. The existing in vivo data for NCS-382 comes from pharmacological studies aimed at evaluating its efficacy. While not designed to assess toxicity, these studies provide some information on tolerated doses in animal models.

One study involved the chronic administration of NCS-382 to aldh5a1-/- mice at a dose of 300mg/kg for 7 consecutive days.[2] This study focused on the ratio of brain to liver GHB and did not report any adverse effects at this dose.

Mechanism of Action and Signaling Pathways

NCS-382 is a high-affinity ligand for the GHB receptor.[2] In the context of SSADHD, a deficiency in succinic semialdehyde dehydrogenase leads to the accumulation of GABA and GHB.[2] Elevated levels of these neurotransmitters are thought to contribute to the neurological symptoms of the disorder through their interaction with GABA and GHB receptors.[2] NCS-382 is proposed to act by antagonizing the effects of excess GHB at its receptor.

Caption: GABA metabolism pathway and the antagonistic action of NCS-382.

Gaps in the Toxicological Profile

The currently available data on the toxicological profile of NCS-382 sodium is preliminary and largely based on in vitro assessments. There are significant gaps in our understanding of its safety profile, which would need to be addressed through formal preclinical safety studies. Key missing information includes:

• Acute, Sub-chronic, and Chronic Toxicity Studies: No data is publicly available on the systemic toxicity of NCS-382 following single or repeated dosing over various durations in animal models.

• Quantitative Toxicity Data: There is a lack of critical toxicological parameters such as LD50 (Lethal Dose, 50%) and NOAEL (No-Observed-Adverse-Effect Level).

• Safety Pharmacology: A core battery of safety pharmacology studies to assess the effects of NCS-382 on the cardiovascular, respiratory, and central nervous systems, as recommended by ICH guidelines, has not been published.

• Genotoxicity: There is no available data on the potential of NCS-382 to induce genetic mutations or chromosomal damage.

• Reproductive and Developmental Toxicity: Studies to evaluate the potential effects of NCS-382 on fertility, embryonic development, and reproductive outcomes are not publicly available.

• Toxicokinetics: A comprehensive understanding of the absorption, distribution, metabolism, and excretion (ADME) profile of NCS-382 is needed to fully interpret any toxicological findings.

Conclusion

Initial in vitro studies suggest that NCS-382 sodium has a low potential for cytotoxicity at the concentrations tested. However, the lack of comprehensive in vivo toxicology and safety pharmacology data represents a significant knowledge gap. Further rigorous, guideline-compliant preclinical safety studies are imperative to establish a complete toxicological profile for NCS-382 sodium before it can be considered for further clinical development. Researchers and drug development professionals should exercise caution and recognize the preliminary nature of the currently available toxicological information.

References

• 1. In vitro toxicological evaluation of NCS-382, a high-affinity antagonist of γ-hydroxybutyrate (GHB) binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Probing Gamma-Hydroxybutyrate (GHB) Binding Sites with NCS-382: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

NCS-382, or 6,7,8,9-tetrahydro-5-hydroxy-5H-benzocyclohept-6-ylideneacetic acid, stands as a critical pharmacological tool in the study of gamma-hydroxybutyrate (GHB) neurobiology.[1] Initially identified as the first selective antagonist for high-affinity GHB binding sites, its complex pharmacology has since been the subject of extensive research. This guide provides an in-depth overview of NCS-382, its binding profile, experimental applications, and the signaling pathways it modulates, offering a comprehensive resource for professionals in neuroscience and drug development.

Pharmacological Profile of NCS-382

NCS-382 is a semi-rigid structural analog of GHB.[1] It is recognized as a high-affinity, stereoselective ligand for GHB binding sites.[1][2] However, its functional role is complex; while it acts as an antagonist in some contexts, it can also produce partial agonist or even GHB-like effects in others, and its ability to antagonize all of GHB's actions is debated.[1][3]

A crucial aspect of NCS-382's profile is its selectivity. Binding studies have consistently shown that NCS-382 does not display significant affinity for GABAA or GABAB receptors, which are also targets for GHB, particularly at higher, pharmacological concentrations.[2][4] This makes [³H]NCS-382 a valuable radioligand for specifically labeling high-affinity GHB binding sites without the confounding interaction with GABAB receptors that occurs when using [³H]GHB.[4]

Quantitative Binding Data

The binding affinity of NCS-382 and related compounds is critical for designing and interpreting experiments. The following table summarizes key quantitative data from competitive binding assays.

Compound	Radioligand	Preparation	Ki (μM)	Reference
NCS-382 (racemic)	[³H]NCS-382	Rat Cortical Homogenates	0.34	[5]
GHB	[³H]NCS-382	Rat Cortical Homogenates	4.3	[5]
(R)-NCS-382	[³H]GHB	Rat Brain	More potent than S-form	[4]
(S)-NCS-382	[³H]GHB	Rat Brain	60x less potent than R-form	[4]
NCS-382	[³H]Baclofen	Rat Brain	No inhibition up to 1 mM	[4]

Note: The binding target for high-affinity GHB ligands like NCS-382 has been identified as the α-subunit of Ca2+/calmodulin-dependent protein kinase II (CaMKIIα).[5][6]

Experimental Protocols

NCS-382 is employed in a variety of experimental paradigms to investigate the function of GHB binding sites.

2.1. Radioligand Competition Binding Assay

This assay is fundamental for determining the binding affinity of test compounds for the GHB binding site. The use of [³H]NCS-382 is preferred for its selectivity over GABAB receptors.[4]

Objective: To determine the inhibition constant (Ki) of a test compound for the GHB binding site.

Methodology:

• Tissue Preparation: Rat cortical membrane homogenates are prepared as the source of native GHB binding sites (CaMKIIα).[5]

• Incubation: Membranes are incubated with a fixed concentration of [³H]NCS-382 (e.g., 16 nM) and varying concentrations of the unlabeled test compound.[7]

• Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters is measured using liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The Ki value is then calculated using the Cheng-Prusoff equation.[5]

// Nodes prep [label="Prepare Rat Cortical\nMembrane Homogenates", fillcolor="#F1F3F4", fontcolor="#202124", color="#5F6368"]; incubate [label="Incubate Membranes with\n[³H]NCS-382 + Test Compound", fillcolor="#F1F3F4", fontcolor="#202124", color="#5F6368"]; filter [label="Rapid Filtration\n(Separates Bound/Free Ligand)", fillcolor="#F1F3F4", fontcolor="#202124", color="#5F6368"]; count [label="Liquid Scintillation Counting\n(Measures Radioactivity)", fillcolor="#F1F3F4", fontcolor="#202124", color="#5F6368"]; analyze [label="Data Analysis\n(Calculate IC₅₀ and Kᵢ)", fillcolor="#4285F4", fontcolor="#FFFFFF", color="#202124"];

// Edges prep -> incubate [label="Source of Receptors", color="#34A853"]; incubate -> filter [label="Reaction Termination", color="#34A853"]; filter -> count [label="Quantification", color="#34A853"]; count -> analyze [label="Raw Data", color="#34A853"]; } }

Workflow for a [³H]NCS-382 Competition Binding Assay.

2.2. In Vivo Electrophysiology

This technique is used to assess how NCS-382 affects neuronal activity in response to GHB application in a living animal.

Objective: To determine if NCS-382 can block the effects of GHB on the spontaneous firing rate of neurons.

Methodology:

• Animal Preparation: Anesthetized rats are prepared for extracellular single-unit recordings in a specific brain region, such as the prefrontal cortex (PFC).[8]

• Drug Administration: GHB is administered systemically (e.g., intraperitoneally) at various doses. In antagonist studies, NCS-382 is administered prior to GHB.

• Recording: The spontaneous firing rate of individual neurons is recorded before and after drug administration.

• Data Analysis: Changes in the neuronal firing rate are quantified and compared across different treatment groups (vehicle, GHB alone, NCS-382 + GHB).

Key Finding: In the PFC, low doses of GHB cause neuronal excitation, an effect that is blocked by NCS-382, suggesting mediation by specific GHB receptors.[8] High-dose GHB-induced inhibition is not blocked, implicating other mechanisms like GABAB receptor activation.[8]

Signaling Pathways and Mechanisms of Action

The effects of GHB are complex, primarily mediated by two distinct receptor systems: high-affinity GHB receptors (now known to be CaMKIIα) and low-affinity GABAB receptors.[3][9] NCS-382 is a tool to dissect these pathways.

• GHB Receptor Pathway: At physiological concentrations, endogenous GHB is thought to act on its high-affinity binding sites.[10] Stimulation of these receptors can lead to various downstream effects, including modulation of dopamine (B1211576) release and turnover of inositol (B14025) phosphate.[10] NCS-382 selectively binds to these sites, and in some systems, can antagonize these effects.[8][10]

• GABAB Receptor Pathway: At higher, pharmacological or toxicological concentrations, GHB acts as a weak agonist at GABAB receptors.[[“]][12] This interaction is responsible for many of GHB's pronounced central nervous system depressant effects, such as sedation and anesthesia.[3][12] These effects are insensitive to NCS-382 but can be blocked by GABAB antagonists like CGP 35348.[13]

// Edges GHB -> GHBR [label="High Affinity", color="#4285F4"]; GHB -> GABABR [label="Low Affinity\n(High Doses)", color="#EA4335"]; NCS382 -> GHBR [label="Binds / Antagonizes", color="#4285F4", style=dashed, arrowhead=tee]; GHBR -> GHBREffects [color="#34A853"]; GABABR -> GABABREffects [color="#34A853"]; } }

GHB and NCS-382 interaction with receptor systems.

Controversies and Considerations

While NCS-382 is an invaluable tool, researchers must be aware of its complex pharmacology. A comprehensive review of the literature suggests that while NCS-382 is an excellent ligand for GHB sites, it is not a universally effective or "selective antagonist" in all experimental models.[1]

• Partial Agonism: In several behavioral studies, NCS-382 failed to antagonize GHB-induced effects and sometimes produced effects similar to GHB or even enhanced them.[1][2]

• In Vivo vs. In Vitro: Electrophysiological effects of GHB that are sensitive to NCS-382 in vivo have not always been replicated in in vitro preparations, suggesting a more complex mechanism of action in the intact brain.[1][2]

• Indirect Actions: Some evidence suggests that the apparent antagonistic effects of NCS-382 may, in some cases, be due to an indirect action related to GABAB receptors, particularly when GABAB receptors are not blocked.[1][2]

Conclusion

NCS-382 remains the cornerstone for isolating and studying high-affinity GHB binding sites, now identified as CaMKIIα. Its high affinity and, crucially, its lack of direct interaction with GABAB receptors allow for the specific investigation of this unique signaling pathway. However, its functional effects are highly context-dependent, ranging from antagonism to partial agonism. Researchers using NCS-382 must carefully consider the experimental model, dosage, and specific endpoints being measured. A thorough understanding of its complex pharmacological profile, as outlined in this guide, is essential for the rigorous design and accurate interpretation of studies aimed at unraveling the multifaceted roles of GHB in the central nervous system.

References

• 1. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Unravelling the brain targets of γ-hydroxybutyric acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chemrxiv.org [chemrxiv.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Effect of gamma-hydroxybutyrate and its antagonist NCS-382 on spontaneous cell firing in the prefrontal cortex of the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Behavioral Analyses of GHB: Receptor Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The gamma-hydroxybutyrate signalling system in brain: organization and functional implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. consensus.app [consensus.app]
• 12. γ-Hydroxybutyric Acid: Pharmacokinetics, Pharmacodynamics, and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Mechanisms underlying the sympathomimetic cardiovascular responses elicited by gamma-hydroxybutyrate - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Dissolving NCS-382 Sodium for In Vitro Assays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of NCS-382 sodium salt for use in various in vitro assays. Adherence to these guidelines is crucial for ensuring the reproducibility and accuracy of experimental results.

Introduction to NCS-382

NCS-382 is a selective antagonist of the γ-hydroxybutyrate (GHB) receptor.[1] While GHB itself can act on both GHB receptors and, at higher concentrations, as a weak agonist at GABA-B receptors, NCS-382 displays a specific affinity for the GHB binding site.[1][2] This selectivity makes it a valuable tool for elucidating the specific roles of the GHB receptor in various physiological and pathological processes. In in vitro studies, NCS-382 has been used at concentrations up to 1 mM with minimal evidence of cytotoxicity in cell lines such as neuronal stem cells.[3][4]

Solubility and Stability of NCS-382 Sodium Salt

Proper handling and storage of NCS-382 sodium salt are critical for maintaining its chemical integrity and biological activity.

Table 1: Solubility and Stability of NCS-382 Sodium Salt

Parameter	Value	Source
Solubility in DMF	20 mg/mL	Vendor Data
Solubility in DMSO	12 mg/mL	Vendor Data
Solubility in Ethanol	5 mg/mL	Vendor Data
Solubility in PBS (pH 7.2)	10 mg/mL	Vendor Data
Long-term Storage (lyophilized powder)	≥ 4 years at -20°C	Vendor Data
Storage of Reconstituted Solutions	Recommended to be prepared fresh. If necessary, store aliquots at -20°C for short periods. Avoid repeated freeze-thaw cycles.	General Lab Practice

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of NCS-382 sodium salt in dimethyl sulfoxide (B87167) (DMSO).

Materials:

• NCS-382 sodium salt (Molecular Weight: 240.23 g/mol )

• Anhydrous, sterile DMSO

• Sterile microcentrifuge tubes

• Calibrated precision balance

• Vortex mixer

Procedure:

• Weighing the Compound: Accurately weigh out a precise amount of NCS-382 sodium salt. For example, to prepare 1 mL of a 10 mM stock solution, weigh 2.40 mg of the compound.

• Dissolution: Add the weighed NCS-382 sodium salt to a sterile microcentrifuge tube. Add the appropriate volume of sterile DMSO to achieve a final concentration of 10 mM.

• Mixing: Vortex the solution thoroughly until the compound is completely dissolved. Visually inspect the solution to ensure there are no undissolved particles.

• Storage: If not for immediate use, aliquot the stock solution into smaller, single-use volumes and store at -20°C. This minimizes the number of freeze-thaw cycles.

Preparation of Working Solutions in Cell Culture Medium

This protocol details the dilution of the DMSO stock solution into an aqueous cell culture medium for in vitro assays. It is crucial to minimize the final concentration of DMSO to avoid solvent-induced cytotoxicity.

Materials:

• 10 mM NCS-382 sodium salt stock solution in DMSO

• Sterile cell culture medium (e.g., DMEM, RPMI-1640) appropriate for your cell line

• Sterile tubes for dilution

Procedure:

• Determine Final Concentration: Decide on the final concentrations of NCS-382 required for your experiment.

• Serial Dilution: Perform serial dilutions of the 10 mM stock solution in sterile cell culture medium. It is recommended to perform intermediate dilutions to ensure accuracy.

• DMSO Concentration Control: Ensure the final concentration of DMSO in the cell culture medium is consistent across all experimental conditions, including the vehicle control, and is below the tolerance level of your specific cell line (typically ≤ 0.5%).

• Mixing: Gently mix the final working solutions by pipetting or inverting the tubes. Avoid vigorous vortexing which can cause shearing of media components.

• Application to Cells: Add the prepared working solutions to your cell cultures as per your experimental design.

Example Dilution for a 100 µM Final Concentration:

To prepare 1 mL of a 100 µM working solution, add 10 µL of the 10 mM stock solution to 990 µL of cell culture medium. The final DMSO concentration will be 0.1%.

Signaling Pathways and Experimental Workflow

GHB Receptor Signaling Pathway

NCS-382 acts as an antagonist at the GHB receptor. The activation of the GHB receptor by its agonist, GHB, can lead to complex downstream effects, including the modulation of neurotransmitter release, such as dopamine.[[“]][[“]] The exact signaling cascade of the GHB receptor is still under investigation but is known to be distinct from the GABA-B receptor pathway.

Caption: GHB receptor signaling and antagonism by NCS-382.

Experimental Workflow for In Vitro Assays

The following diagram illustrates a typical workflow for conducting an in vitro assay using NCS-382.

Caption: General experimental workflow for NCS-382 in vitro assays.

References

• 1. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Behavioral Analyses of GHB: Receptor Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Toxicologic/Transport Properties of NCS-382, a γ-Hydroxybutyrate (GHB) Receptor Ligand, in Neuronal and Epithelial Cells: Therapeutic Implications for SSADH Deficiency, a GABA Metabolic Disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. consensus.app [consensus.app]
• 6. consensus.app [consensus.app]

Application Notes and Protocols: In Vivo Administration of NCS-382 Sodium in Mice

Introduction

NCS-382 (6,7,8,9-tetrahydro-5-[H]-benzocycloheptene-5-ol-4-ylidene acetic acid) is a well-documented ligand for the gamma-hydroxybutyric acid (GHB) receptor.[1][2] Initially developed as a selective antagonist for GHB binding sites, its pharmacological profile in vivo is complex.[3] While some studies demonstrate its ability to antagonize specific GHB-induced effects, others report a failure to reverse many of GHB's behavioral and sedative actions, suggesting a more nuanced mechanism of action that may involve indirect effects on GABA(B) receptors.[1][3][4]

Despite the debate over its antagonist properties, NCS-382 has shown significant therapeutic potential in a murine model of Succinic Semialdehyde Dehydrogenase Deficiency (SSADHD).[2][5] SSADHD is a rare neurometabolic disorder characterized by the accumulation of GHB.[6] These application notes provide a comprehensive overview of the in vivo administration of NCS-382 in mice, summarizing key quantitative data and detailing established experimental protocols for pharmacokinetic, pharmacodynamic, and chronic efficacy studies.

Data Presentation: Quantitative Summaries

The following tables summarize key quantitative data from in vivo studies of NCS-382 administration in mice.

Table 1: Pharmacokinetic and Metabolic Profile of NCS-382 in Mice

Parameter	Value / Description	Species/Strain	Administration	Source
Primary Metabolic Pathways	Dehydrogenation and Glucuronidation	Mouse and Human	N/A (Liver Microsomes)	[2][5]
Dehydrogenation Km	29.5 ± 10.0 µmol/L	Mouse	N/A (Liver Microsomes)	[2][5]
Glucuronidation Km	>100 µmol/L	Mouse	N/A (Liver Microsomes)	[2][5]
Serum Half-Life	~0.3 hours	Mouse	Intraperitoneal (i.p.)	[7]
Metabolic Inhibition	Co-administration with diclofenac (B195802) (25 mg/kg) significantly increased brain AUC0–2 h of NCS-382.	Mouse	Intraperitoneal (i.p.)	[5]

Table 2: Summary of In Vivo Dosing Regimens for NCS-382 in Mice

Study Type	Dosage(s)	Administration Route	Vehicle	Mouse Model	Purpose	Source
Pharmacokinetics (Single Dose)	100, 300, 500 mg/kg	Intraperitoneal (i.p.)	Not specified	C57/B6	To establish single-dose pharmacokinetics.	[2][4][5]
Chronic Efficacy (SSADHD)	300 mg/kg (daily)	Intraperitoneal (i.p.)	0.1% Sodium Bicarbonate	aldh5a1-/-	To assess the effect on tissue GHB levels over 7 days.	[6]
Behavioral Pharmacology	Various (in combination with GHB)	Intraperitoneal (i.p.)	Not specified	Mouse	To determine if NCS-382 antagonizes GHB-induced behavioral effects.	[1]
Pharmacodynamic (Metabolic Inhibition)	300 mg/kg	Intraperitoneal (i.p.)	Not specified	Mouse	To evaluate if inhibiting glucuronidation enhances brain exposure and protective effects.	[5]

Signaling and Metabolic Pathways

The following diagrams illustrate the key biological pathways relevant to the action and metabolism of NCS-382.

Caption: GHB metabolism, the impact of SSADH deficiency, and NCS-382's target.

Caption: The two primary metabolic pathways of NCS-382 in mice.

Experimental Protocols

Protocol 1: Single-Dose Pharmacokinetic Analysis in Mice

This protocol is adapted from studies establishing the pharmacokinetic profile of NCS-382.[2][5]

• Animals: Use adult C57/B6 mice. House animals with ad libitum access to food and water.

• Drug Preparation: Prepare NCS-382 sodium solutions for injection. While the vehicle was not specified in the source, a solution like 0.1% sodium bicarbonate in sterile saline is appropriate.[6] Prepare separate solutions for 100, 300, and 500 mg/kg dose groups.

• Administration: Administer a single dose of NCS-382 via intraperitoneal (i.p.) injection to each mouse according to its assigned dose group.

• Sample Collection:

  • Collect blood samples (e.g., via tail vein or retro-orbital sinus) at multiple time points post-injection (e.g., 5, 15, 30, 60, 120, and 240 minutes).

  • At the final time point, euthanize mice and collect brain tissue.

  • Process blood to separate serum or plasma and immediately freeze all samples at -80°C.

• Sample Analysis:

  • Extract NCS-382 and any known metabolites from serum and brain homogenates.

  • Quantify concentrations using a validated High-Performance Liquid Chromatography with tandem mass spectrometry (HPLC-MS/MS) method.

• Data Analysis: Calculate key pharmacokinetic parameters, including Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and elimination half-life (t1/2).

Protocol 2: Chronic Administration for Efficacy in an SSADH Deficiency Model

This protocol is based on a study evaluating NCS-382 in a genetic mouse model of SSADHD.[6]

• Animals: Use aldh5a1-/- mice, which phenocopy the human SSADH deficiency, and aldh5a1+/+ (wild-type) littermates as controls. Genotype animals at approximately 10 days of life.

• Drug Preparation: Dissolve NCS-382 sodium in 0.1% sodium bicarbonate to achieve a concentration suitable for a 300 mg/kg dose. Prepare a vehicle-only control solution (0.1% sodium bicarbonate).

• Administration:

  • Beginning at 15 days of life, administer NCS-382 (300 mg/kg, i.p.) or vehicle to the respective groups.

  • Perform injections daily for 7 consecutive days.

• Tissue Harvesting:

  • Approximately 12-24 hours after the final dose (on day 22 of life), euthanize the mice.

  • Rapidly harvest tissues of interest (e.g., brain, liver) and immediately snap-freeze them in liquid nitrogen. Store at -80°C until analysis.

• Endpoint Analysis:

  • Homogenize tissue samples.

  • Quantify GHB levels in the tissue homogenates using a validated analytical method such as gas chromatography-mass spectrometry (GC-MS) or LC-MS/MS.

  • Compare GHB levels between treated and untreated aldh5a1-/- mice to assess drug efficacy.

Protocol 3: Investigating Metabolic Inhibition to Enhance Brain Exposure

This protocol describes a pharmacodynamic study to determine if blocking a metabolic pathway can increase NCS-382's central nervous system exposure and efficacy.[2][5]

• Animals: Use adult C57/B6 mice.

• Drug Preparation:

  • Prepare NCS-382 solution for a 300 mg/kg dose.

  • Prepare diclofenac (a glucuronidation inhibitor) solution for a 25 mg/kg dose.

  • Prepare gamma-butyrolactone (B3396035) (GBL), a GHB pro-drug, for inducing GHB-related effects.

• Administration and Study Groups:

  • Group 1 (NCS-382 only): Administer NCS-382 (300 mg/kg, i.p.).

  • Group 2 (Combination): Administer diclofenac (25 mg/kg, i.p.) followed shortly by NCS-382 (300 mg/kg, i.p.).

• Pharmacokinetic Assessment:

  • Collect serum and brain samples over a 2-hour period from both groups.

  • Analyze samples via HPLC-MS/MS to quantify concentrations of NCS-382 and its glucuronide metabolite.

  • Compare the brain and serum Area Under the Curve (AUC0–2 h) between the two groups.

• Pharmacodynamic Assessment:

  • In separate cohorts, pre-treat mice with NCS-382 alone or in combination with diclofenac.

  • Subsequently, administer a dose of GBL known to induce observable effects (e.g., sedation).

  • Observe and quantify the protective effects (i.e., antagonism of GBL-induced behaviors) in each group.

Experimental Workflows

Caption: Workflow for chronic NCS-382 administration in the SSADH deficiency mouse model.

Caption: Workflow for a combined PK/PD study with metabolic inhibition.

References

• 1. Effects of the putative antagonist NCS382 on the behavioral pharmacological actions of gammahydroxybutyrate in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A pharmacokinetic evaluation and metabolite identification of the GHB receptor antagonist NCS-382 in mouse informs novel therapeutic strategies for the treatment of GHB intoxication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A pharmacokinetic evaluation and metabolite identification of the GHB receptor antagonist NCS‐382 in mouse informs novel therapeutic strategies for the treatment of GHB intoxication - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Toxicologic/Transport Properties of NCS-382, a γ-Hydroxybutyrate (GHB) Receptor Ligand, in Neuronal and Epithelial Cells: Therapeutic Implications for SSADH Deficiency, a GABA Metabolic Disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols for NCS-382 Sodium Intraperitoneal Injection

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and intraperitoneal (i.p.) administration of NCS-382 sodium, a selective antagonist of the γ-hydroxybutyrate (GHB) receptor. The protocols outlined below are intended for preclinical research in rodent models.

Introduction

NCS-382 is a valuable pharmacological tool for investigating the roles of the GHB receptor in various physiological and pathological processes. It has been shown to possess anti-sedative and anticonvulsant properties and blocks the effects of GHB in animals[1]. Due to its common use in in-vivo studies, establishing a standardized and reproducible protocol for its administration is crucial for obtaining reliable experimental data. The sodium salt of NCS-382 is utilized to enhance aqueous solubility, making it suitable for parenteral administration.

Recommended Vehicle

For intraperitoneal injection of NCS-382 sodium, a sterile, isotonic vehicle is recommended to ensure physiological compatibility and minimize irritation at the injection site.

• Primary Recommendation: Sterile 0.9% Sodium Chloride Solution (Normal Saline).

• Alternative: Sterile Phosphate-Buffered Saline (PBS) at a physiological pH (7.2-7.4).

These vehicles are standard for the intraperitoneal administration of water-soluble compounds in rodents and are readily available and well-tolerated.

Quantitative Data

The following table summarizes key quantitative data for NCS-382 and its sodium salt.

Parameter	Value	Source
NCS-382
Molecular Formula	C₁₃H₁₄O₃	Internal Database
Molecular Weight	218.25 g/mol	Internal Database
NCS-382 Sodium Salt
Molecular Formula	C₁₃H₁₃NaO₃	Internal Database
Molecular Weight	240.23 g/mol	Internal Database
In Vivo Administration (Mice)
Route of Administration	Intraperitoneal (i.p.)	[2]
Reported Doses	100, 300, 500 mg/kg	[2]
Recommended Needle Gauge	25-27 G	[3][4]
Maximum Injection Volume	10 mL/kg	[3][4]

Experimental Protocols

Preparation of NCS-382 Sodium Injection Solution

This protocol describes the preparation of a 10 mg/mL stock solution of NCS-382 sodium.

Materials:

• NCS-382 Sodium Salt

• Sterile 0.9% Sodium Chloride (Normal Saline)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Calibrated pipette

Procedure:

• Aseptic Technique: Perform all steps in a laminar flow hood or using aseptic techniques to maintain sterility.

• Weighing: Accurately weigh the desired amount of NCS-382 sodium salt. For a 10 mg/mL solution, weigh 10 mg of the compound.

• Reconstitution: Add the weighed NCS-382 sodium salt to a sterile microcentrifuge tube.

• Dissolution: Using a calibrated pipette, add the calculated volume of sterile 0.9% sodium chloride to the tube. For 10 mg of NCS-382 sodium, add 1 mL of saline.

• Mixing: Gently vortex the solution until the NCS-382 sodium salt is completely dissolved.

• Storage: The freshly prepared solution should be used immediately. If short-term storage is necessary, it should be kept at 2-8°C and protected from light. Stability under these conditions should be validated by the researcher.

Protocol for Intraperitoneal Injection in Mice

This protocol details the procedure for administering the prepared NCS-382 sodium solution to mice via intraperitoneal injection.

Materials:

• Prepared NCS-382 sodium injection solution

• Sterile syringes (1 mL) with 25-27 G needles

• 70% ethanol (B145695) swabs

• Appropriate animal restraint device

• Sharps container

Procedure:

• Dose Calculation: Calculate the required volume of the NCS-382 sodium solution based on the animal's body weight and the desired dose. For example, for a 25 g mouse and a dose of 100 mg/kg, the required volume of a 10 mg/mL solution would be 0.25 mL.

• Animal Restraint: Properly restrain the mouse to expose the abdomen. This can be done manually or with a restraint device.

• Injection Site Identification: The recommended injection site is the lower right quadrant of the abdomen to avoid the cecum and urinary bladder.

• Site Preparation: Clean the injection site with a 70% ethanol swab and allow it to dry.

• Needle Insertion: Insert the needle at a 15-20 degree angle into the peritoneal cavity.

• Aspiration: Gently pull back the plunger to ensure that no fluid (blood or urine) is aspirated. If fluid is drawn, discard the syringe and prepare a new injection.

• Injection: Once correct placement is confirmed, inject the calculated volume of the NCS-382 sodium solution smoothly and steadily.

• Needle Withdrawal: Withdraw the needle and return the animal to its cage.

• Monitoring: Observe the animal for any adverse reactions following the injection.

• Disposal: Dispose of the syringe and needle in a designated sharps container.

Visualizations

Signaling Pathway of NCS-382

References

• 1. researchgate.net [researchgate.net]
• 2. A pharmacokinetic evaluation and metabolite identification of the GHB receptor antagonist NCS-382 in mouse informs novel therapeutic strategies for the treatment of GHB intoxication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. animalcare.ubc.ca [animalcare.ubc.ca]
• 4. animalcare.ubc.ca [animalcare.ubc.ca]

Application Notes and Protocols for NCS-382 in Electrophysiology Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the typical experimental conditions for investigating the effects of NCS-382, a putative γ-hydroxybutyrate (GHB) receptor antagonist, in electrophysiological studies. The protocols outlined below are based on standard methodologies in the field of in vitro electrophysiology, particularly patch-clamp recording.

Introduction

NCS-382 is a key pharmacological tool used to investigate the physiological roles of GHB and its receptors in the central nervous system. Electrophysiology, the study of the electrical properties of biological cells and tissues, is a critical technique for elucidating the mechanisms of action of compounds like NCS-382 on neuronal excitability and synaptic transmission. The precise ionic composition of the extracellular and intracellular solutions is paramount for obtaining reliable and reproducible results. This document details the standard sodium concentrations and other ionic components of solutions used in such studies.

Data Presentation: Ionic Composition of Solutions

The tables below summarize the typical compositions of artificial cerebrospinal fluid (aCSF) used as the extracellular solution and the standard intracellular solution for whole-cell patch-clamp recordings. The total sodium concentration in aCSF is a critical parameter for maintaining physiological conditions and ensuring normal neuronal function.

Table 1: Composition of Artificial Cerebrospinal Fluid (aCSF) for Electrophysiology

Component	Concentration (mM)
NaCl	126
KCl	3
MgSO₄	2
CaCl₂	2
NaH₂PO₄	1.25
NaHCO₃	26.4
D-Glucose	10
Total Sodium (Na⁺)	153.65

Note: The aCSF is typically bubbled with 95% O₂ and 5% CO₂ (carbogen) to maintain a physiological pH of around 7.4.[1]

Table 2: Composition of a Standard K-Gluconate Based Intracellular Solution

Component	Concentration (mM)
K-Gluconate	115
NaCl	4
GTP-NaCl	0.3
ATP-Mg	2
HEPES	10
EGTA	0.5
MgCl₂	2
Total Sodium (Na⁺)	4.3

Note: The pH of the intracellular solution is typically adjusted to 7.2-7.3 with KOH, and the osmolarity is adjusted to be slightly lower than the aCSF.[1]

Experimental Protocols

The following is a generalized protocol for a whole-cell patch-clamp recording experiment to study the effects of NCS-382 on neuronal activity.

Preparation of Solutions

• aCSF Preparation:

  • Prepare a 10x stock solution of all components except NaHCO₃ and store at 4°C.

  • On the day of the experiment, dilute the stock to 1x with deionized water.

  • Add NaHCO₃ and D-glucose.

  • Continuously bubble the aCSF with carbogen (B8564812) (95% O₂ / 5% CO₂) for at least 30 minutes before use and throughout the experiment to maintain pH and oxygenation.

• Intracellular Solution Preparation:

  • Dissolve all components in deionized water.

  • Adjust the pH to 7.2-7.3 with KOH.

  • Adjust the osmolarity to approximately 290-300 mOsm.

  • Filter the solution through a 0.2 µm syringe filter and store in aliquots at -20°C.

Brain Slice Preparation

• Anesthetize and decapitate the animal (e.g., a rodent) in accordance with institutional animal care and use committee guidelines.

• Rapidly dissect the brain and place it in ice-cold, carbogenated aCSF.

• Cut brain slices (e.g., 300-400 µm thick) containing the region of interest using a vibratome.

• Transfer the slices to a holding chamber filled with carbogenated aCSF and allow them to recover for at least 1 hour at room temperature before recording.

Whole-Cell Patch-Clamp Recording

• Transfer a single brain slice to the recording chamber on the stage of an upright microscope.

• Continuously perfuse the slice with carbogenated aCSF at a rate of 2-3 mL/min.

• Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-7 MΩ when filled with intracellular solution.

• Under visual guidance, approach a neuron in the region of interest with the patch pipette.

• Apply gentle suction to form a high-resistance seal (GΩ seal) between the pipette tip and the cell membrane.

• Apply a brief pulse of negative pressure to rupture the membrane patch and establish a whole-cell configuration.

• Record baseline neuronal activity (e.g., resting membrane potential, action potential firing, postsynaptic currents) in voltage-clamp or current-clamp mode.

• Bath-apply NCS-382 at the desired concentration to the aCSF and record the changes in neuronal activity.

• After the drug application, wash out the NCS-382 by perfusing with drug-free aCSF to observe any reversal of the effects.

Visualizations

Experimental Workflow for Patch-Clamp Recording

Caption: Workflow for a typical whole-cell patch-clamp experiment.

Signaling Pathway of GHB and the Putative Action of NCS-382

Caption: Putative signaling pathways for GHB and NCS-382.

References

• 1. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]

Application Notes and Protocols for NCS-382 Sodium in Radioligand Binding Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

NCS-382, or (E,RS)-(6,7,8,9-tetrahydro-5-hydroxy-5H-benzocyclohept-6-ylidene)acetic acid, is a structural analog of γ-hydroxybutyric acid (GHB).[1][2] It is a valuable pharmacological tool for studying GHB receptors and their associated signaling pathways.[1][3] While initially reported as a selective antagonist for GHB receptor sites, further research suggests a more complex interaction, with some studies indicating it acts as a ligand for GHB binding sites without being a selective antagonist.[1][3] Binding studies have shown that NCS-382 is a stereoselective ligand for GHB-binding sites.[1][2] Notably, it has been reported to have no binding affinity for GABA(A) or GABA(B) receptors, although some evidence points to a possible indirect action at GABA(B) receptors.[1][3]

These application notes provide detailed protocols for utilizing [³H]NCS-382 in radioligand binding assays to characterize the binding of novel compounds to GHB binding sites.

Mechanism of Action and Signaling Pathways

NCS-382 primarily interacts with high-affinity GHB binding sites in the central nervous system.[1][3][4] While the precise downstream signaling cascade of the GHB receptor is still under investigation, it is distinct from the well-characterized GABA(A) and GABA(B) receptor pathways. Recent studies have also identified Ca2+/calmodulin-dependent protein kinase II alpha (CaMKIIα) as a binding target for NCS-382, suggesting a role in modulating neuronal plasticity.[5][6]

Caption: Putative signaling interactions of NCS-382.

Data Presentation: Binding Affinities

The following tables summarize the binding affinities of NCS-382 and related compounds at GHB binding sites, as determined by radioligand binding assays using [³H]NCS-382.

Table 1: Binding Affinity of NCS-382 in Rat Brain Membranes

Preparation	Radioligand	Compound	Ki (nM)	IC50 (nM)	Reference
Rat Striatum Membranes	[³H]NCS-382	NCS-382	134.1	[7]
Rat Hippocampus Membranes	[³H]NCS-382	NCS-382	201.3	[7]

Table 2: Comparative Binding Affinities of GHB and Gabazine

Preparation	Radioligand	Compound	pKi	Reference
Rat Brain Homogenate	[³H]NCS-382 (16 nM)	Gabazine	4.7 ± 0.11	[8]
Rat Brain Homogenate	[³H]NCS-382 (16 nM)	GABA	2.7 ± 0.021	[8]

Table 3: Binding Affinity of NCS-382 Analogs at CaMKIIα

Preparation	Radioligand	Compound	Ki (µM)	Reference
Rat Cortical Homogenates	[³H]NCS-382	NCS-382	[5]
Rat Cortical Homogenates	[³H]NCS-382	GHB	4.3	[5]
Rat Cortical Homogenates	[³H]NCS-382	Ph-HTBA	0.34	[5]

Experimental Protocols

This section provides a detailed methodology for conducting saturation and competition radioligand binding assays using [³H]NCS-382.

Protocol 1: Membrane Preparation from Rat Brain

This protocol describes the preparation of crude synaptic membranes from rat brain tissue, a common source for GHB receptors.

Materials:

• Whole rat brains (e.g., cortex, hippocampus)

• Homogenization Buffer: 50 mM Tris-HCl, pH 7.4

• Centrifuge tubes

• Dounce homogenizer

• Refrigerated centrifuge

Procedure:

• Dissect the desired brain region (e.g., cortex or hippocampus) on ice.

• Homogenize the tissue in 10 volumes of ice-cold Homogenization Buffer using a Dounce homogenizer.

• Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular debris.

• Collect the supernatant and centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the crude membrane fraction.

• Wash the pellet by resuspending in fresh, ice-cold Homogenization Buffer and repeating the centrifugation step.

• Resuspend the final pellet in an appropriate volume of Assay Buffer (see below) to achieve the desired protein concentration.

• Determine the protein concentration using a standard method (e.g., BCA or Bradford assay).

• Store membrane preparations at -80°C until use.

Caption: Workflow for preparing rat brain membranes.

Protocol 2: Saturation Binding Assay with [³H]NCS-382

This assay is used to determine the density of binding sites (Bmax) and the equilibrium dissociation constant (Kd) of [³H]NCS-382.

Materials:

• Prepared rat brain membranes

• [³H]NCS-382 (radioligand)

• Unlabeled NCS-382 or GHB (for non-specific binding)

• Assay Buffer: 50 mM Tris-HCl, pH 7.4

• 96-well microplates

• Glass fiber filters (e.g., Whatman GF/B)

• Filtration apparatus

• Scintillation vials and cocktail

• Liquid scintillation counter

Procedure:

• Prepare a series of dilutions of [³H]NCS-382 in Assay Buffer (e.g., 0.1 to 50 nM).

• In a 96-well plate, set up triplicate wells for each concentration of [³H]NCS-382 for total binding.

• For non-specific binding, prepare another set of triplicate wells for each [³H]NCS-382 concentration, adding a high concentration of unlabeled NCS-382 or GHB (e.g., 10 µM).

• Add a consistent amount of membrane protein (e.g., 100-200 µg) to each well.

• Initiate the binding reaction by adding the various concentrations of [³H]NCS-382 to the appropriate wells. The final assay volume should be consistent (e.g., 250 µL).

• Incubate the plate at a specific temperature (e.g., 4°C or room temperature) for a predetermined time to reach equilibrium (e.g., 60 minutes).

• Terminate the incubation by rapid filtration through glass fiber filters using a cell harvester. Wash the filters rapidly with ice-cold Assay Buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Calculate specific binding by subtracting the non-specific binding from the total binding for each radioligand concentration.

• Analyze the data using non-linear regression to determine the Kd and Bmax values.

Protocol 3: Competition Binding Assay

This assay is used to determine the affinity (Ki) of a test compound by measuring its ability to compete with a fixed concentration of [³H]NCS-382 for binding to the receptor.

Materials:

• Same as for the Saturation Binding Assay

• Unlabeled test compounds

Procedure:

• Prepare a series of dilutions of the unlabeled test compound in Assay Buffer.

• In a 96-well plate, add a fixed concentration of [³H]NCS-382 to all wells. This concentration is typically at or near the Kd value determined from the saturation assay (e.g., 16 nM as used in some studies).[8]

• Add the various concentrations of the unlabeled test compound to triplicate wells.

• Include control wells for total binding (no competitor) and non-specific binding (excess unlabeled NCS-382 or GHB).

• Add a consistent amount of membrane protein to each well.

• Incubate the plate under the same conditions as the saturation assay to allow the binding to reach equilibrium.

• Terminate the assay by filtration and measure the radioactivity as described for the saturation assay.

• Calculate the percentage of specific binding at each concentration of the test compound.

• Analyze the data using non-linear regression to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

• Convert the IC50 value to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand used and Kd is the dissociation constant of the radioligand.

Caption: Workflow for a competition binding assay.

Conclusion

NCS-382 sodium is a critical tool for the investigation of GHB binding sites. The protocols outlined in these application notes provide a framework for conducting robust and reproducible radioligand binding assays. By carefully following these methodologies, researchers can accurately determine the binding affinities of novel compounds and further elucidate the pharmacology of the GHB system.

References

• 1. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor [iris.unica.it]
• 3. researchgate.net [researchgate.net]
• 4. Toxicologic/Transport Properties of NCS-382, a γ-Hydroxybutyrate (GHB) Receptor Ligand, in Neuronal and Epithelial Cells: Therapeutic Implications for SSADH Deficiency, a GABA Metabolic Disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Exploring the NCS-382 Scaffold for CaMKIIα Modulation: Synthesis, Biochemical Pharmacology, and Biophysical Characterization of Ph-HTBA as a Novel High-Affinity Brain-Penetrant Stabilizer of the CaMKIIα Hub Domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. pnas.org [pnas.org]

Application Notes and Protocols for Assessing NCS-382 Sodium Blood-Brain Barrier Penetration

Introduction

NCS-382, or 6,7,8,9-tetrahydro-5-hydroxy-5H-benzo-cyclohept-6-ylideneacetic acid, is recognized as an antagonist of the gamma-hydroxybutyric acid (GHB) receptor.[1][2] It has demonstrated efficacy in murine models for conditions involving elevated GHB levels.[1][3] Furthermore, NCS-382 and its analogs are known to be brain-penetrating ligands for the Ca2+/calmodulin-dependent protein kinase II alpha (CaMKIIα) hub domain, an emerging target for neurodegenerative disorders and ischemic stroke.[4][5] Understanding the extent and rate of NCS-382's penetration across the blood-brain barrier (BBB) is crucial for the development of effective therapeutics targeting the central nervous system (CNS).

These application notes provide a detailed protocol for assessing the BBB penetration of NCS-382 in a preclinical setting, specifically using a murine model. The protocol outlines in vivo methodologies, sample collection, and analytical quantification techniques.

Experimental Protocols

Objective: To determine the pharmacokinetic profile and assess the blood-brain barrier penetration of NCS-382 in mice following systemic administration.

Materials:

• NCS-382 sodium salt

• Vehicle for administration (e.g., sterile saline)

• Male C57BL/6 mice (8-10 weeks old)

• Anesthetic (e.g., isoflurane)

• Surgical tools for dissection

• Blood collection tubes (e.g., with EDTA)

• Centrifuge

• Homogenizer

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system[1][6]

• Internal standard for LC-MS/MS analysis[6]

• Reagents for sample preparation (e.g., protein precipitation agents, organic solvents)[7]

Procedure:

1. Animal Dosing and Sample Collection

• Prepare a stock solution of NCS-382 sodium salt in the chosen vehicle.

• Divide mice into experimental groups, with a sufficient number of animals per time point to ensure statistical power.

• Administer NCS-382 to the mice via intraperitoneal (IP) injection at a predetermined dose (e.g., 100, 300, or 500 mg/kg body weight).[1]

• At specified time points post-administration (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours), anesthetize the mice.

• Collect blood samples via cardiac puncture into EDTA-containing tubes.

• Immediately following blood collection, perform transcardial perfusion with cold saline to remove blood from the brain vasculature.

• Dissect the whole brain and weigh it.

• Store all samples at -80°C until analysis.

2. Sample Preparation

• Plasma:

  • Centrifuge the blood samples to separate the plasma.

  • Perform protein precipitation by adding a suitable solvent (e.g., acetonitrile) containing an internal standard.

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Collect the supernatant for LC-MS/MS analysis.[7]

• Brain Tissue:

  • Homogenize the brain tissue in a suitable buffer.

  • Perform protein precipitation on the brain homogenate as described for plasma.[7]

  • Collect the supernatant for LC-MS/MS analysis.

3. Quantification by LC-MS/MS

• Develop and validate a sensitive and specific LC-MS/MS method for the quantification of NCS-382.[6][7]

• Use a suitable column (e.g., C18) and mobile phase for chromatographic separation.[7]

• Employ multiple reaction monitoring (MRM) for detection to ensure selectivity and sensitivity.[6]

• Construct a calibration curve using known concentrations of NCS-382 to quantify the concentrations in the plasma and brain samples.

4. Data Analysis

• Calculate the concentration of NCS-382 in plasma (ng/mL) and brain tissue (ng/g) at each time point.

• Determine the brain-to-plasma concentration ratio (B/P ratio) at each time point.

• Calculate pharmacokinetic parameters such as Cmax, Tmax, and AUC for both plasma and brain.

• The unbound partition coefficient (Kp,uu), which represents the ratio of unbound drug in the brain to that in the plasma, can also be determined if the unbound fractions in brain and plasma are measured.[4]

Data Presentation

Table 1: Pharmacokinetic Parameters of NCS-382 in Mice

Parameter	Route of Administration	Dose (mg/kg)	Plasma	Brain
Cmax	IP	100	Data to be filled from experimental results	Data to be filled from experimental results
IP	300	Data to be filled from experimental results	Data to be filled from experimental results
IP	500	Data to be filled from experimental results	Data to be filled from experimental results
Tmax (h)	IP	100	Data to be filled from experimental results	Data to be filled from experimental results
IP	300	Data to be filled from experimental results	Data to be filled from experimental results
IP	500	Data to be filled from experimental results	Data to be filled from experimental results
AUC (0-t)	IP	100	Data to be filled from experimental results	Data to be filled from experimental results
IP	300	Data to be filled from experimental results	Data to be filled from experimental results
IP	500	Data to be filled from experimental results	Data to be filled from experimental results

Table 2: Brain-to-Plasma Ratio of NCS-382 and its Analog Ph-HTBA

Compound	Administration Route	Dose (mg/kg)	Time Point (h)	Brain Concentration (ng/g or ng/mL)	Plasma Concentration (ng/mL)	Brain/Plasma Ratio	Unbound Partition Coefficient (Kp,uu)
NCS-382	IP	As per experiment	As per experiment	Experimental Data	Experimental Data	Calculated	To be determined
Ph-HTBA	Oral	10	Not Specified	99.1 ng/mL	1450 ng/mL	0.10	0.85[4][8]

Visualizations

Caption: Experimental workflow for assessing NCS-382 BBB penetration.

Caption: Putative signaling pathways of NCS-382.

References

• 1. A pharmacokinetic evaluation and metabolite identification of the GHB receptor antagonist NCS-382 in mouse informs novel therapeutic strategies for the treatment of GHB intoxication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. immune-system-research.com [immune-system-research.com]
• 4. Exploring the NCS-382 Scaffold for CaMKIIα Modulation: Synthesis, Biochemical Pharmacology, and Biophysical Characterization of Ph-HTBA as a Novel High-Affinity Brain-Penetrant Stabilizer of the CaMKIIα Hub Domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A rapid analytical method for the quantification of paclitaxel in rat plasma and brain tissue by high-performance liquid chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacokinetic and brain distribution study of an anti-glioblastoma agent in mice by HPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]

Application of NCS-382 Sodium in Behavioral Neuroscience Studies: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

NCS-382, the sodium salt of 6,7,8,9-tetrahydro-5-[H]-benzocycloheptene-5-ol-4-ylidene acetic acid, is a structural analog of gamma-hydroxybutyrate (GHB) that has been a subject of interest in behavioral neuroscience for its potential as a GHB receptor antagonist.[1][2] Initially developed as a selective ligand for high-affinity GHB binding sites, its pharmacological profile has revealed a complex mechanism of action with conflicting reports on its efficacy in antagonizing GHB-induced behaviors.[2][3] More recent research has also identified its interaction with the Ca2+/calmodulin-dependent protein kinase II alpha (CaMKIIα) hub domain.[4][5]

These notes provide an overview of the applications of NCS-382 in behavioral neuroscience, detailing its proposed mechanisms of action, summarizing key experimental findings, and providing protocols for its use in preclinical research.

Mechanism of Action

The mechanism of action of NCS-382 is not fully elucidated and is a subject of ongoing research and debate.

• GHB Receptor Antagonism: NCS-382 was initially characterized as a selective antagonist of the GHB receptor.[2][6] It binds with high affinity to GHB binding sites in the brain.[3] Several studies have demonstrated its ability to block certain effects of GHB, such as discriminative stimulus effects.[6] However, a significant body of literature reports that NCS-382 fails to antagonize many of the behavioral effects of GHB, including sedation, ataxia, and effects on locomotor activity.[1][2] Some studies even suggest it can produce effects similar to GHB or enhance some of its actions.[2]

• Indirect Action at GABAB Receptors: Some researchers have proposed that the observed effects of NCS-382 might be due to an indirect action at GABAB receptors, rather than direct antagonism at a specific GHB receptor.[2][3] This is supported by findings where NCS-382's antagonism of GHB's electrophysiological effects required prior blockade of GABAB receptors.[2]

• Interaction with CaMKIIα Hub Domain: More recent evidence has shown that NCS-382 and its analogs are ligands for the CaMKIIα hub domain.[4][5] This interaction presents a novel mechanism through which NCS-382 could exert its effects on neuronal function and behavior, independent of the GHB/GABAB receptor systems.

Signaling Pathway of NCS-382

Caption: Proposed signaling pathways for NCS-382.

Applications in Behavioral Neuroscience

NCS-382 has been utilized in a variety of behavioral paradigms to investigate its effects and to probe the function of the GHB system.

• Antagonism of GHB-Induced Behaviors: A primary application has been to test its ability to block the behavioral effects of GHB. These studies have yielded mixed results. While it has been shown to dose-dependently block the discriminative stimulus effects of GHB in rats, it has largely failed to reverse GHB-induced depressant-like effects, reductions in locomotor activity, and impairment of operant behavior in mice.[1][6]

• Epilepsy and Seizure Models: Due to the involvement of the GABAergic system in epilepsy, and GHB's relationship with GABA, NCS-382 has been investigated for its anticonvulsant properties.[7][8] It has been shown to decrease spike and wave discharges in a rat model of petit mal epilepsy and in audiogenic seizure-susceptible mice.[7]

• Succinic Semialdehyde Dehydrogenase Deficiency (SSADHD): SSADHD is a rare metabolic disorder characterized by the accumulation of GHB. NCS-382 has been studied as a potential therapeutic agent for this condition.[9][10] In a murine model of SSADHD, chronic administration of NCS-382 was investigated, although it did not affect the brain/liver ratio of GHB.[9]

• Sleep-Wake Cycle: Given GHB's (as sodium oxybate) use in treating narcolepsy, NCS-382 has been used to explore the role of the GHB system in sleep regulation.[5]

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical studies involving NCS-382.

Table 1: In Vitro Binding and Activity

Parameter	Value	Species/Tissue	Reference
IC50 (GHB Receptor)	134.1 nM	Rat Striatum Membranes	[7]
IC50 (GHB Receptor)	201.3 nM	Rat Hippocampus Membranes	[7]
Ki (CaMKIIα Hub Domain)	0.34 µM	Rat Cortical Homogenates	[4]

Table 2: In Vivo Dosages and Behavioral Effects

Animal Model	Doses (Route)	Behavioral Test	Key Findings	Reference
Mouse	1.66 and 2.08 mmol/kg (i.p.)	Forced Swim Test	Reduced GHB-induced immobility (anti-sedative effect).	[7]
Mouse	2.3 mmol/kg (i.p.)	Audiogenic Seizure	Decreased spike and wave discharges.	[7]
Rat	12.5, 25.0, 50.0 mg/kg (i.p.)	Drug Discrimination	Dose-dependently blocked GHB-appropriate responding.	[6]
Mouse	Not specified	Functional Observational Battery	Did not reverse GHB-induced depressant-like effects.	[1]
Mouse	Not specified	Locomotor Activity	Did not reverse GHB-induced reduction in activity.	[1]
Rat	Not specified	Petit Mal Epilepsy Model	Decreased spike and wave discharges.	[7]
aldh5a1-/- Mouse	300 mg/kg/day for 7 days (i.p.)	SSADHD Model	Did not alter the brain/liver GHB ratio.	[9]
Rat	100 mg/kg (pretreatment)	GHB-induced Respiratory Depression	Partially reduced toxicity of SGS742 (a GABAB antagonist) when administered with GHB.	[11]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature involving NCS-382.

Protocol 1: Drug Discrimination Paradigm

Objective: To assess the ability of NCS-382 to block the discriminative stimulus effects of GHB.

Materials:

• T-maze apparatus

• Food reinforcement (e.g., pellets)

• GHB (sodium salt)

• NCS-382 (sodium salt)

• Vehicle (e.g., water or saline)

• Adult male rats

Procedure:

• Training Phase:

  • Rats are trained to discriminate between GHB and vehicle.

  • On training days, administer either GHB (e.g., 300 or 700 mg/kg, i.g.) or vehicle 30 minutes before placing the rat in the T-maze.[6]

  • Reinforce responses in one arm of the maze (e.g., left) following GHB administration and in the opposite arm (e.g., right) following vehicle administration.

  • Continue training until a discrimination criterion is met (e.g., >80% correct responses for several consecutive days).

• Testing Phase:

  • Once discrimination is acquired, test the effect of NCS-382.

  • Administer a specific dose of NCS-382 (e.g., 12.5, 25.0, or 50.0 mg/kg, i.p.) followed by the training dose of GHB.[6]

  • Place the rat in the T-maze and record which arm it chooses. No reinforcement is given during test sessions.

  • Analyze the percentage of GHB-appropriate responses as a function of the NCS-382 dose.

Experimental Workflow for Drug Discrimination

Caption: Workflow for a drug discrimination study.

Protocol 2: Functional Observational Battery (FOB)

Objective: To systematically assess the behavioral and physiological effects of NCS-382 alone and in combination with GHB.

Materials:

• Observation arena

• Stopwatch

• Scoring sheets

• GHB (sodium salt)

• NCS-382 (sodium salt)

• Vehicle

• Adult male mice

Procedure:

• Dosing:

  • Administer GHB, NCS-382, a combination of both, or vehicle to different groups of mice.

• Observation Period:

  • Following administration, place each mouse in the observation arena and observe for a predetermined period (e.g., 30 minutes).[1]

• Scoring:

  • Score a range of behavioral and physiological parameters, including:

    • Autonomic: Salivation, piloerection, changes in respiration.

    • Neuromotor: Gait, ataxia, tremor, convulsions, catalepsy.

    • Sensorimotor: Reactivity to stimuli (e.g., touch, sound).

    • Activity/Arousal: Sedation, hyperactivity, stereotyped behaviors.

• Data Analysis:

  • Compare the scores for each parameter across the different treatment groups to determine if NCS-382 alters the effects of GHB.

Protocol 3: Assessment of Anticonvulsant Activity

Objective: To evaluate the efficacy of NCS-382 in reducing seizure activity in a relevant animal model.

Materials:

• Animal model of epilepsy (e.g., audiogenic seizure-susceptible mice or a genetic model of absence epilepsy).[7]

• Seizure induction apparatus (if applicable, e.g., an audiogenic stimulus chamber).

• Electroencephalography (EEG) recording equipment (for models with spontaneous seizures).

• NCS-382 (sodium salt)

• Vehicle

Procedure:

• Animal Preparation:

  • For EEG studies, surgically implant electrodes over the cortex of the animals. Allow for a post-operative recovery period.

• Baseline Measurement:

  • Record baseline seizure activity (e.g., number and duration of spike-wave discharges for absence epilepsy models) or response to a seizure-inducing stimulus.

• Drug Administration:

  • Administer NCS-382 (e.g., 2.3 mmol/kg, i.p.) or vehicle.[7]

• Post-Treatment Measurement:

  • After a specified time, re-measure seizure activity or the response to the seizure-inducing stimulus.

• Data Analysis:

  • Compare the pre- and post-treatment seizure parameters to determine the anticonvulsant effect of NCS-382.

Conclusion

NCS-382 remains a compound of interest in behavioral neuroscience, though its precise mechanism of action and therapeutic potential are still under investigation. The conflicting findings regarding its efficacy as a GHB antagonist highlight the complexity of the GHB system.[1][2][6] The more recent discovery of its interaction with the CaMKIIα hub domain opens new avenues for research into its behavioral effects.[4] Researchers using NCS-382 should be aware of this complex pharmacological profile and design their experiments accordingly. The protocols provided here offer a starting point for the investigation of NCS-382 in various behavioral paradigms.

References

• 1. Effects of the putative antagonist NCS382 on the behavioral pharmacological actions of gammahydroxybutyrate in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Radiofluorinated Analogs of NCS-382 as Potential PET Tracers for Imaging the CaMKIIα Hub Domain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Blockade of the discriminative stimulus effects of gamma-hydroxybutyric acid (GHB) by the GHB receptor antagonist NCS-382 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. immune-system-research.com [immune-system-research.com]
• 9. Toxicologic/Transport Properties of NCS-382, a γ-Hydroxybutyrate (GHB) Receptor Ligand, in Neuronal and Epithelial Cells: Therapeutic Implications for SSADH Deficiency, a GABA Metabolic Disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Treatment of γ-Hydroxybutyrate Overdose with the GABAB Antagonist SGS742 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Dose-Response Curve Design in NCS-382 Sodium Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

NCS-382 is a notable pharmacological tool investigated for its antagonist properties at the γ-hydroxybutyrate (GHB) receptor.[1][2][3] Structurally related to GHB, it has been explored for its potential therapeutic applications, including as a treatment for GHB overdose and in disorders associated with elevated GHB levels.[2][4] However, the mechanism of action of NCS-382 is complex, with evidence suggesting it may also exert indirect effects on the GABAergic system, particularly GABA(B) receptors.[1][3] Some studies have demonstrated its ability to counteract certain GHB-induced effects, while others indicate a more limited antagonist profile, and in some cases, it may even elicit effects similar to GHB.[3][5][6]

These application notes provide detailed protocols for designing and conducting dose-response experiments to characterize the pharmacological effects of NCS-382 sodium in vitro and in vivo. The aim is to guide researchers in generating robust and reproducible data to elucidate the potency, efficacy, and mechanism of action of this compound.

Data Presentation

Quantitative Data Summary

The following tables summarize key quantitative parameters for NCS-382 from published literature. These values are essential for informing the design of dose-response experiments.

Table 1: Binding Affinity of NCS-382 and Analogs

Compound	Radioligand	Preparation	Kᵢ (μM)
NCS-382	[³H]NCS-382	Rat cortical homogenates	0.34
GHB	[³H]NCS-382	Rat cortical homogenates	4.3
1a (1-bromo analog)	[³H]NCS-382	Rat cortical homogenates	0.23
1b (2-bromo analog)	[³H]NCS-382	Rat cortical homogenates	0.050
Ph-HTBA (1i)	[³H]NCS-382	Rat cortical homogenates	0.078

Source: Wellendorph et al., 2005; Bay et al., 2014; Leurs et al., 2021

Table 2: Metabolic Parameters of NCS-382

Species	Metabolic Pathway	Kₘ (μM)
Mouse	Dehydrogenation	29.5 ± 10.0
Human	Dehydrogenation	12.7 ± 4.8
Mouse	Glucuronidation	>100
Human	Glucuronidation	>100

Source: Ainslie et al., 2016[7]

Signaling Pathways and Experimental Workflow

GHB Receptor Signaling and NCS-382 Antagonism

The signaling pathway of GHB is complex, involving both specific GHB receptors and GABA(B) receptors. NCS-382 is primarily known as a ligand for the GHB receptor. The following diagram illustrates the proposed mechanism.

Caption: Proposed GHB signaling pathway and the antagonistic role of NCS-382.

General Experimental Workflow for Dose-Response Analysis

The following workflow outlines the key steps for conducting a dose-response experiment with NCS-382.

Caption: General workflow for NCS-382 dose-response experiments.

Experimental Protocols

In Vitro Dose-Response Protocol: Cell Viability Assay

This protocol describes the determination of the effect of NCS-382 on the viability of a relevant cell line (e.g., HepG2 or a neuronal cell line).

Materials:

• NCS-382 sodium salt

• Sterile, pyrogen-free water or appropriate buffer for stock solution

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• 96-well cell culture plates

• Cell viability reagent (e.g., MTT, PrestoBlue™, CellTiter-Glo®)

• Plate reader (spectrophotometer or luminometer)

• Positive control: A compound known to affect cell viability (optional)

• Negative control: Vehicle (the solvent used to dissolve NCS-382)

Procedure:

• Stock Solution Preparation:

  • Accurately weigh NCS-382 sodium salt and dissolve in sterile water or a suitable buffer to prepare a high-concentration stock solution (e.g., 10 mM).

  • Ensure complete dissolution. The solution can be filter-sterilized through a 0.22 µm filter.

  • Store the stock solution at -20°C or as recommended by the supplier.

• Cell Culture and Seeding:

  • Culture cells in appropriate medium supplemented with FBS and antibiotics.

  • Harvest cells and perform a cell count.

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of medium.

  • Incubate the plate for 24 hours to allow for cell attachment.

• Preparation of NCS-382 Dilutions:

  • Prepare a series of dilutions of the NCS-382 stock solution in cell culture medium. A typical 8-point dose-response curve might include final concentrations ranging from 1 nM to 100 µM.

  • Prepare enough volume of each dilution for triplicate or quadruplicate wells.

• Treatment:

  • Carefully remove the medium from the wells.

  • Add 100 µL of the prepared NCS-382 dilutions to the respective wells.

  • Include wells with vehicle-only as a negative control.

  • If applicable, include wells with a positive control.

• Incubation:

  • Incubate the plate for a predetermined duration (e.g., 24, 48, or 72 hours) under standard cell culture conditions (37°C, 5% CO₂).

• Cell Viability Assay:

  • Follow the manufacturer's protocol for the chosen cell viability reagent. For example, for an MTT assay:

    • Add MTT solution to each well and incubate for 2-4 hours.

    • Add solubilization solution to dissolve the formazan (B1609692) crystals.

    • Read the absorbance at the appropriate wavelength using a plate reader.

• Data Analysis:

  • Subtract the background absorbance (from wells with no cells).

  • Normalize the data to the vehicle control (set as 100% viability).

  • Plot the normalized response against the logarithm of the NCS-382 concentration.

  • Fit the data using a non-linear regression model (e.g., sigmoidal dose-response) to determine the IC₅₀ or EC₅₀ value.

In Vivo Dose-Response Protocol: Antagonism of GHB-Induced Hypolocomotion in Mice

This protocol outlines a method to assess the ability of NCS-382 to antagonize the sedative effects of GHB in mice.

Materials:

• NCS-382 sodium salt

• GHB sodium salt

• Sterile saline (0.9% NaCl)

• Male adult mice (e.g., C57BL/6)

• Open field apparatus equipped with automated tracking software

• Animal scale

• Syringes and needles for intraperitoneal (i.p.) injection

Procedure:

• Animal Acclimation:

  • House the mice in a controlled environment (temperature, humidity, and light-dark cycle) for at least one week before the experiment.

  • Handle the mice for a few days prior to the experiment to reduce stress.

• Drug Preparation:

  • Prepare solutions of NCS-382 sodium salt and GHB sodium salt in sterile saline on the day of the experiment.

  • The concentration should be calculated based on the desired dose and an injection volume of, for example, 10 mL/kg of body weight.

• Experimental Groups:

  • Divide the mice into several groups (n=8-10 per group), for example:

    • Group 1: Vehicle (saline) + Vehicle (saline)

    • Group 2: Vehicle (saline) + GHB (e.g., 300 mg/kg, i.p.)

    • Group 3: NCS-382 (e.g., 50 mg/kg, i.p.) + GHB (300 mg/kg, i.p.)

    • Group 4: NCS-382 (e.g., 100 mg/kg, i.p.) + GHB (300 mg/kg, i.p.)

    • Group 5: NCS-382 (e.g., 200 mg/kg, i.p.) + GHB (300 mg/kg, i.p.)

    • Additional groups with different doses of NCS-382 can be included to construct a full dose-response curve.

• Drug Administration:

  • Administer NCS-382 or its vehicle via i.p. injection.

  • After a pre-determined time (e.g., 30 minutes), administer GHB or its vehicle via i.p. injection.

• Behavioral Assessment:

  • Immediately after the second injection, place each mouse individually into the center of the open field apparatus.

  • Record the locomotor activity (e.g., total distance traveled) for a set period (e.g., 30 minutes) using the automated tracking software.

• Data Analysis:

  • Calculate the mean total distance traveled for each group.

  • Compare the locomotor activity of the GHB-treated group to the vehicle control to confirm the sedative effect of GHB.

  • Analyze the effect of different doses of NCS-382 on reversing the GHB-induced hypolocomotion.

  • Plot the percentage of reversal of the GHB effect against the dose of NCS-382.

  • Use appropriate statistical tests (e.g., ANOVA followed by post-hoc tests) to determine significant differences between groups.

Conclusion

The provided protocols and data serve as a comprehensive guide for researchers investigating the dose-response relationship of NCS-382 sodium. Due to the complex pharmacology of this compound, careful experimental design, including appropriate controls and a wide range of doses, is crucial for obtaining meaningful and reproducible results. The conflicting reports in the literature underscore the importance of thorough characterization of NCS-382's effects in various experimental models to fully understand its therapeutic potential and limitations.

References

• 1. Behavioral Analyses of GHB: Receptor Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The gamma-hydroxybutyrate signalling system in brain: organization and functional implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vitro toxicological evaluation of NCS-382, a high-affinity antagonist of γ-hydroxybutyrate (GHB) binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Effects of the putative antagonist NCS382 on the behavioral pharmacological actions of gammahydroxybutyrate in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A pharmacokinetic evaluation and metabolite identification of the GHB receptor antagonist NCS-382 in mouse informs novel therapeutic strategies for the treatment of GHB intoxication - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for NCS-382 Sodium in Brain Slice Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

Introduction

NCS-382, sodium salt (6,7,8,9-tetrahydro-5-hydroxy-5H-benzocyclohept-6-ylideneacetic acid), is a semi-rigid structural analog of gamma-hydroxybutyric acid (GHB).[1][2] Initially developed as a putative antagonist of the GHB receptor, its pharmacological profile has revealed a more complex mechanism of action.[1][2] While it binds with high affinity to GHB binding sites, its functional effects and selectivity are a subject of ongoing research.[1][2][3] This document provides detailed application notes and protocols for the use of NCS-382 sodium in brain slice electrophysiology studies, summarizing its mechanism of action, providing quantitative data from the literature, and offering detailed experimental methodologies.

Mechanism of Action

The mechanism of action of NCS-382 is multifaceted and not yet fully elucidated. While it was first identified as a selective antagonist for high-affinity GHB binding sites, subsequent research has presented a more nuanced picture.[1][2][4]

Binding studies have confirmed that NCS-382 is a stereoselective ligand for GHB-binding sites.[1][2] However, it does not show affinity for GABA-A or GABA-B receptors.[1][2] Despite this, some of its antagonistic effects on GHB appear to be indirect and may involve GABA-B receptors, as some in vitro electrophysiological actions of GHB are only antagonized by NCS-382 when GABA-B receptors are blocked.[1][2]

Conflicting reports exist regarding its efficacy as a functional GHB antagonist. Several behavioral studies have shown that NCS-382 fails to antagonize many of the discriminative stimuli and behavioral effects induced by GHB.[1][2][5] In some cases, NCS-382 has been observed to produce effects similar to GHB or even enhance some of its actions.[1][2]

More recently, Ca2+/calmodulin-dependent protein kinase II alpha (CaMKIIα) has been identified as a high-affinity binding target for NCS-382.[3][6] NCS-382 acts as a brain-penetrating, high nanomolar-affinity ligand selective for the CaMKIIα hub domain.[3][6] This interaction suggests a potential mechanism for its effects independent of the GHB receptor.

Quantitative Data Summary

The following tables summarize the quantitative data for NCS-382 sodium from various studies.

Table 1: In Vitro Concentrations and Effects

Concentration	Preparation	Observed Effect	Reference
10 µM - 1 mM	In vitro toxicity studies in neuronal stem cells	Minimal evidence of pharmacotoxicity up to 1 mM.	[7]
0.5 mM	In vitro toxicology in HepG2 and primary hepatocyte cells	No inhibition of microsomal CYPs and minimal potential for activation of xenobiotic nuclear receptors. Little evidence for cytotoxicity.	[8]
25, 50, 100 µM	MDCK cells (in vitro transport assay)	Permeability of 7.6 ± 1.7, 1.4 ± 0.2, and 1.9 ± 0.2 x 10⁻⁶ cm/s, respectively, suggesting a saturable uptake process.	[9]
Not specified	Rat nucleus accumbens slices	Did not affect GHB-induced astrocytic Ca²⁺ transients, suggesting a novel NCS-382-insensitive target for GHB in astrocytes.	[10]

Table 2: In Vivo Dosages and Effects

Dosage	Animal Model	Observed Effect	Reference
12.5, 25.0, 50.0 mg/kg, IP	Rats	Dose-dependently blocked GHB-appropriate responding in a drug discrimination procedure.	[4]
300 mg/kg	Mice (aldh5a1⁻/⁻)	Chronic administration for 7 days did not affect the brain/liver GHB ratio.	[9]
5-10 mg/kg i.p.	Rats (urethane-anesthetized)	Blocked the excitatory effect of low doses of GHB on the spontaneous firing rate of prefrontal cortex neurons.	[11]

Experimental Protocols

The following protocols provide a general framework for using NCS-382 sodium in brain slice electrophysiology. Specific parameters may need to be optimized for the brain region and neuronal population of interest.

Protocol 1: Acute Brain Slice Preparation

This protocol is a standard method for preparing viable brain slices for electrophysiological recording.

Materials:

• Rodent (e.g., mouse or rat)

• Anesthetic (e.g., isoflurane, ketamine/xylazine cocktail)

• Guillotine or large surgical scissors

• Vibrating microtome (vibratome)

• Dissection tools (forceps, scissors, spatula)

• Petri dishes

• Carbogen gas (95% O₂, 5% CO₂)

• Ice

• Slicing Solution (NMDG-based, ice-cold and carbogenated):

  • 92 mM NMDG

  • 2.5 mM KCl

  • 1.25 mM NaH₂PO₄

  • 30 mM NaHCO₃

  • 20 mM HEPES

  • 25 mM Glucose

  • 2 mM Thiourea

  • 5 mM Na-Ascorbate

  • 3 mM Na-Pyruvate

  • 0.5 mM CaCl₂

  • 10 mM MgSO₄

  • pH adjusted to 7.3-7.4 with HCl

• Artificial Cerebrospinal Fluid (aCSF, carbogenated):

  • 124 mM NaCl

  • 2.5 mM KCl

  • 1.25 mM NaH₂PO₄

  • 26 mM NaHCO₃

  • 10 mM Glucose

  • 2 mM CaCl₂

  • 1 mM MgSO₄

  • pH 7.4

Procedure:

• Anesthetize the animal deeply according to approved institutional protocols.

• Perform transcardial perfusion with ice-cold, carbogenated NMDG slicing solution until the liver is cleared of blood.

• Rapidly decapitate the animal and dissect the brain, placing it immediately into the ice-cold, carbogenated slicing solution.

• Mount the brain onto the vibratome stage using cyanoacrylate glue.

• Fill the vibratome buffer tray with ice-cold, carbogenated slicing solution.

• Cut brain slices to the desired thickness (typically 300-400 µm).

• Transfer the slices to a recovery chamber containing NMDG slicing solution at 32-34°C for 10-15 minutes, while continuously bubbling with carbogen.

• Transfer the slices to an incubation chamber containing aCSF at room temperature and allow them to equilibrate for at least 1 hour before recording.

Protocol 2: Application of NCS-382 Sodium in Brain Slice Electrophysiology

This protocol describes the application of NCS-382 sodium to acute brain slices for electrophysiological recording.

Materials:

• Prepared acute brain slices in aCSF

• Patch-clamp electrophysiology setup (microscope, micromanipulators, amplifier, digitizer)

• Recording chamber

• Perfusion system

• Borosilicate glass capillaries for patch pipettes

• Pipette puller

• Internal Solution (K-gluconate based for whole-cell recording):

  • 135 mM K-Gluconate

  • 10 mM HEPES

  • 10 mM Na₂-Phosphocreatine

  • 4 mM Mg-ATP

  • 0.3 mM Na-GTP

  • Adjust pH to 7.3 with KOH and osmolarity to ~290 mOsm

• NCS-382 sodium salt

• aCSF for drug dilution

Procedure:

• Preparation of NCS-382 Stock Solution:

  • NCS-382 sodium salt is soluble in water and aCSF.

  • Prepare a concentrated stock solution (e.g., 10-100 mM) in deionized water or aCSF. The sodium salt form enhances solubility.

  • Store the stock solution at -20°C in aliquots to avoid repeated freeze-thaw cycles.

• Experimental Setup:

  • Transfer a brain slice to the recording chamber and continuously perfuse with carbogenated aCSF at a rate of 2-3 mL/min.

  • Maintain the temperature of the recording chamber at a physiological level (e.g., 32-34°C).

• Electrophysiological Recording:

  • Pull patch pipettes to a resistance of 3-6 MΩ.

  • Fill the pipette with the internal solution.

  • Obtain a whole-cell patch-clamp recording from a neuron of interest.

  • Record baseline electrophysiological activity (e.g., resting membrane potential, spontaneous postsynaptic currents, or evoked responses).

• Application of NCS-382:

  • Dilute the NCS-382 stock solution to the final desired concentration in the perfusion aCSF immediately before use.

  • Switch the perfusion from the control aCSF to the aCSF containing NCS-382.

  • Allow sufficient time for the drug to equilibrate in the recording chamber (typically 5-10 minutes) before recording the effects.

  • To study the antagonistic properties, NCS-382 can be co-applied with GHB or other agonists.

• Data Analysis:

  • Analyze the recorded data to quantify the effects of NCS-382 on the measured electrophysiological parameters.

  • Perform a washout by switching the perfusion back to the control aCSF to determine if the effects of NCS-382 are reversible.

Visualizations

Signaling Pathways and Experimental Workflow

Caption: Proposed signaling pathways of NCS-382.

Caption: Experimental workflow for NCS-382 application.

Caption: Logical relationships of NCS-382's actions.

References

• 1. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Blockade of the discriminative stimulus effects of gamma-hydroxybutyric acid (GHB) by the GHB receptor antagonist NCS-382 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of the putative antagonist NCS382 on the behavioral pharmacological actions of gammahydroxybutyrate in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Exploring the NCS-382 Scaffold for CaMKIIα Modulation: Synthesis, Biochemical Pharmacology, and Biophysical Characterization of Ph-HTBA as a Novel High-Affinity Brain-Penetrant Stabilizer of the CaMKIIα Hub Domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. In vitro toxicological evaluation of NCS-382, a high-affinity antagonist of γ-hydroxybutyrate (GHB) binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Toxicologic/Transport Properties of NCS-382, a γ-Hydroxybutyrate (GHB) Receptor Ligand, in Neuronal and Epithelial Cells: Therapeutic Implications for SSADH Deficiency, a GABA Metabolic Disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 10. gamma-Hydroxybutyrate (GHB) induces GABA(B) receptor independent intracellular Ca2+ transients in astrocytes, but has no effect on GHB or GABA(B) receptors of medium spiny neurons in the nucleus accumbens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effect of gamma-hydroxybutyrate and its antagonist NCS-382 on spontaneous cell firing in the prefrontal cortex of the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for NCS-382 Sodium Solutions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols regarding the storage, stability, and handling of NCS-382 sodium solutions. Adherence to these guidelines is crucial for ensuring the integrity and reproducibility of experimental results.

Introduction

NCS-382, the sodium salt of (6,7,8,9-tetrahydro-5-hydroxy-5H-benzo[a]cyclohepten-6-ylidene)acetic acid, is a selective antagonist of the γ-hydroxybutyrate (GHB) receptor. It is a valuable tool in neuroscience research for studying the physiological and pathological roles of the endogenous GHB system. Furthermore, recent studies have identified its interaction with the Ca2+/calmodulin-dependent protein kinase II alpha (CaMKIIα) hub domain, suggesting broader therapeutic potential. Accurate and reliable experimental outcomes depend on the proper preparation and storage of NCS-382 solutions.

Storage and Stability of NCS-382 Sodium

Solid Form

The solid sodium salt of NCS-382 is chemically stable.

Storage Condition	Shelf Life
-20°C	≥ 4 years[1]

Solution Form

Currently, there is limited published data on the long-term stability of NCS-382 sodium solutions. The following recommendations are based on general best practices for handling pharmaceutical solutions. It is strongly advised that researchers perform their own stability studies for long-term experiments.

Solvent	Storage Temperature	Recommended Duration	Notes
Dimethylformamide (DMF)	-20°C	Short-term	Prepare fresh solutions for each experiment.
Dimethyl sulfoxide (B87167) (DMSO)	-20°C	Short-term	Prepare fresh solutions for each experiment.
Ethanol	-20°C	Short-term	Prepare fresh solutions for each experiment.
Phosphate-Buffered Saline (PBS, pH 7.2)	2-8°C	Up to 24 hours	Prepare fresh daily. Avoid repeated freeze-thaw cycles.

Note: The solubility of NCS-382 sodium salt is reported as follows: DMF: 20 mg/ml, DMSO: 12 mg/ml, Ethanol: 5 mg/ml, and PBS (pH 7.2): 10 mg/ml.[1]

Experimental Protocols

Protocol for Preparation of NCS-382 Sodium Stock Solution (10 mM in DMSO)

Materials:

• NCS-382 sodium salt

• Anhydrous Dimethyl sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Allow the vial of NCS-382 sodium salt to equilibrate to room temperature before opening to prevent condensation.

• Weigh the desired amount of NCS-382 sodium salt using a calibrated analytical balance. The molecular weight of NCS-382 sodium salt is 240.23 g/mol .

• Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration.

• Vortex the solution until the NCS-382 sodium salt is completely dissolved.

• Aliquot the stock solution into smaller volumes in sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C.

Protocol for Stability Testing of NCS-382 Sodium in Aqueous Solution

This protocol outlines a general procedure for assessing the stability of NCS-382 in an aqueous buffer.

Objective: To determine the stability of NCS-382 sodium solution under specified storage conditions (e.g., temperature, light exposure) over a defined period.

Materials:

• NCS-382 sodium salt

• Phosphate-Buffered Saline (PBS), pH 7.2

• Calibrated pH meter

• High-Performance Liquid Chromatography (HPLC) system with a UV or Mass Spectrometry (MS) detector

• Validated HPLC column (e.g., C18)

• Mobile phase (e.g., acetonitrile (B52724) and water with a suitable buffer)

• Incubators/refrigerators set to desired temperatures

• Light-protective (amber) and clear vials

Procedure:

• Solution Preparation: Prepare a solution of NCS-382 sodium in PBS (pH 7.2) at the desired concentration (e.g., 1 mg/mL).

• Sample Aliquoting: Aliquot the solution into separate amber and clear vials for each time point and storage condition.

• Storage Conditions:

  • Temperature: Store vials at various temperatures (e.g., 2-8°C, 25°C, and 40°C).

  • Light Exposure: For photostability, expose the clear vials to a controlled light source, while keeping the amber vials as dark controls.

• Time Points: Analyze the samples at predetermined time points (e.g., 0, 24, 48, 72 hours, 1 week, 1 month).

• Sample Analysis:

  • At each time point, retrieve one vial from each storage condition.

  • Allow the sample to equilibrate to room temperature.

  • Analyze the sample by a validated HPLC-UV or HPLC-MS method to determine the concentration of NCS-382.

  • Monitor for the appearance of any degradation products.

• Data Analysis:

  • Calculate the percentage of NCS-382 remaining at each time point relative to the initial concentration (time 0).

  • A common threshold for stability is the retention of at least 90% of the initial concentration.

Visualizations

Signaling Pathway of NCS-382

NCS-382 is known to act as an antagonist at the GHB receptor. The endogenous ligand for this receptor is GHB, which is a metabolite of the neurotransmitter GABA.

NCS-382 mechanism of action.

Experimental Workflow for Stability Testing

A systematic workflow is essential for conducting a reliable stability study of NCS-382 sodium solutions.

Workflow for NCS-382 solution stability assessment.

Logical Relationship for Solution Preparation

The preparation of NCS-382 solutions for experimental use involves a series of logical steps to ensure accuracy and consistency.

Logical steps for preparing NCS-382 solutions.

References

• 1. The gamma-hydroxybutyrate signalling system in brain: organization and functional implications - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: A Comparative Analysis of Intravenous and Intraperitoneal Administration of NCS-382 Sodium

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of NCS-382 sodium, a putative antagonist of the gamma-hydroxybutyric acid (GHB) receptor, with a focus on comparing intravenous (IV) and intraperitoneal (IP) routes of administration for preclinical research.

Introduction

NCS-382, or 6,7,8,9-tetrahydro-5-hydroxy-5H-benzocyclohept-6-ylideneacetic acid, is a structural analog of GHB and is recognized as a moderately selective antagonist for the GHB receptor.[1] It has been investigated for its potential to counteract the effects of GHB, demonstrating anti-sedative and anticonvulsant properties in animal models.[1][2] While binding studies have confirmed NCS-382 as a stereoselective ligand for GHB-binding sites, its efficacy as a selective antagonist is a subject of ongoing research, with some evidence suggesting an indirect action at GABA(B) receptors.[3] This document outlines detailed protocols for both intravenous and intraperitoneal administration of NCS-382 sodium and presents available data to aid in the design of future preclinical studies.

Data Presentation

The following table summarizes available quantitative data for NCS-382 sodium administration. It is important to note that direct comparative studies between intravenous and intraperitoneal routes are limited in the public domain. The data presented here is compiled from various studies, and the route of administration is specified for each parameter.

Parameter	Species	Route of Administration	Dosage	Observation	Citation
Pharmacokinetics
Maximum Serum Concentration	Mouse	Intraperitoneal (i.p.)	100 mg/kg	~4 times higher than brain concentration	[2]
Maximum Liver Concentration	Mouse	Intraperitoneal (i.p.)	100 mg/kg	>700% higher than serum concentration	[2]
Brain Permeability	Mouse	Intraperitoneal (i.p.)	500 mg/kg	Improved brain/serum ratio	[2]
Efficacy
Antagonism of GHB-induced immobility	Mouse	Intraperitoneal (i.p.)	1.66 and 2.08 mmol/kg	Reduction in immobility time in forced swim test	[2]
Anticonvulsant activity	Mouse (audiogenic seizure-susceptible)	Intraperitoneal (i.p.)	2.3 mmol/kg	Decrease in spike and wave discharges	[2]
Blockade of GHB discriminative stimuli	Rat	Intraperitoneal (i.p.)	12.5, 25.0, and 50.0 mg/kg	Dose-dependent blockade of GHB-appropriate responding	[4]
Effect on spontaneous firing of PFC neurons	Rat	Intraperitoneal (i.p.)	5-10 mg/kg	Increased firing rate (excitatory effect)	[5]
Effect on spontaneous firing of PFC neurons	Rat	Intraperitoneal (i.p.)	160-320 mg/kg	Decreased firing rate (inhibitory effect)	[5]

Experimental Protocols

Protocol 1: Intraperitoneal (IP) Injection of NCS-382 Sodium in Rodents

This protocol is based on methodologies reported in preclinical studies of NCS-382.

1. Materials:

• NCS-382 sodium salt

• Sterile saline (0.9% sodium chloride) or 0.1% sodium bicarbonate solution

• Sterile 1 mL syringes with 25-27 gauge needles

• Vortex mixer

• Analytical balance

• pH meter (optional)

• Appropriate animal handling and restraint equipment

2. Procedure:

• Preparation of NCS-382 Sodium Solution:

  • Accurately weigh the desired amount of NCS-382 sodium salt.

  • Dissolve the powder in a sterile vehicle (e.g., 0.9% saline or 0.1% sodium bicarbonate) to the desired final concentration. One study utilized 0.1% sodium bicarbonate for IP administration in mice.[6]

  • Ensure complete dissolution by vortexing. Gentle warming may be applied if necessary, but stability under heat should be verified.

  • Adjust the pH of the solution to physiological range (7.2-7.4) if necessary, although dissolving the sodium salt in a buffered solution may render this step unnecessary.

  • Prepare the solution fresh on the day of the experiment.

• Animal Handling and Injection:

  • Acclimatize animals to the experimental conditions.

  • Gently restrain the animal (mouse or rat) to expose the lower abdominal quadrants.

  • Lift the animal's hindquarters to allow the abdominal organs to move cranially.

  • Insert the needle at a 15-30 degree angle into the lower right or left abdominal quadrant, avoiding the midline to prevent damage to the bladder or cecum.

  • Aspirate briefly to ensure no blood or urine is drawn, indicating correct placement in the peritoneal cavity.

  • Inject the calculated volume of the NCS-382 sodium solution slowly and steadily.

  • Withdraw the needle and return the animal to its cage.

  • Monitor the animal for any signs of distress post-injection.

Protocol 2: Intravenous (IV) Injection of NCS-382 Sodium in Rodents (Tail Vein)

This is a generalized protocol for intravenous administration and should be adapted based on institutional guidelines and specific experimental needs.

1. Materials:

• NCS-382 sodium salt

• Sterile, pyrogen-free saline (0.9% sodium chloride)

• Sterile 1 mL syringes with 27-30 gauge needles

• Vortex mixer

• Analytical balance

• Animal restrainer (e.g., rodent restrainer tube)

• Heat lamp or warming pad

2. Procedure:

• Preparation of NCS-382 Sodium Solution:

  • Follow the same steps as for the IP injection solution preparation, ensuring the final solution is sterile and free of particulates. The use of a sterile filter (0.22 µm) is highly recommended for IV solutions.

• Animal Handling and Injection:

  • Warm the animal's tail using a heat lamp or warming pad for a few minutes to dilate the lateral tail veins.

  • Place the animal in a suitable restrainer.

  • Position the tail and identify one of the lateral tail veins.

  • Swab the injection site with 70% ethanol.

  • Insert the needle, bevel up, into the vein at a shallow angle. Successful entry is often indicated by a flash of blood in the needle hub.

  • Inject the calculated volume of the NCS-382 sodium solution slowly. If swelling occurs at the injection site, the needle is not in the vein and should be repositioned.

  • Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

  • Return the animal to its cage and monitor for any adverse reactions.

Visualizations

Signaling Pathway of GHB and the Putative Role of NCS-382

Caption: Putative mechanism of NCS-382 as a GHB receptor antagonist.

Experimental Workflow: Comparing IV and IP Administration of NCS-382

Caption: Workflow for a comparative in vivo study of NCS-382 administration.

Discussion

The choice between intravenous and intraperitoneal administration depends on the specific aims of the study.

• Intravenous (IV) administration delivers the compound directly into the systemic circulation, resulting in 100% bioavailability and a rapid onset of action.[7] This route is preferable for pharmacokinetic studies requiring precise control over plasma concentrations and for investigating acute effects.[7]

• Intraperitoneal (IP) administration involves injecting the substance into the peritoneal cavity. Absorption is generally slower and less complete compared to IV injection, and the compound undergoes first-pass metabolism in the liver as it is primarily absorbed into the portal circulation.[7] This route is often more convenient for repeated dosing in small animals and allows for the administration of larger volumes.[7]

For NCS-382, the available data from intraperitoneal administration suggests significant first-pass metabolism, as evidenced by high liver concentrations relative to serum levels.[2] This could potentially lead to lower systemic bioavailability compared to intravenous administration. Future studies directly comparing the pharmacokinetic profiles and efficacy of NCS-382 following IV and IP administration are warranted to fully characterize its pharmacological properties and to determine the optimal route of administration for different therapeutic applications.

References

• 1. NCS-382 - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Blockade of the discriminative stimulus effects of gamma-hydroxybutyric acid (GHB) by the GHB receptor antagonist NCS-382 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of gamma-hydroxybutyrate and its antagonist NCS-382 on spontaneous cell firing in the prefrontal cortex of the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Toxicologic/Transport Properties of NCS-382, a γ-Hydroxybutyrate (GHB) Receptor Ligand, in Neuronal and Epithelial Cells: Therapeutic Implications for SSADH Deficiency, a GABA Metabolic Disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

NCS-382 sodium solubility issues in aqueous solutions

This technical support center provides researchers, scientists, and drug development professionals with guidance on the solubility of NCS-382 sodium salt in aqueous solutions. The following sections offer troubleshooting advice and frequently asked questions to facilitate the successful use of this compound in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is NCS-382 sodium salt and why is the sodium salt form used?

A1: NCS-382 is a known antagonist of the γ-hydroxybutyric acid (GHB) receptor and a modulator of the Ca2+/calmodulin-dependent protein kinase II alpha (CaMKIIα) hub domain.[1][2] NCS-382 is a carboxylic acid. The sodium salt form is often prepared to enhance the aqueous solubility of the compound, a common strategy for carboxylic acids, which facilitates its use in biological buffers and in vivo studies.[3][4]

Q2: I am observing precipitation when I try to dissolve NCS-382 sodium salt in my aqueous buffer. What could be the cause?

A2: Precipitation of NCS-382 sodium salt in aqueous buffers can be attributed to several factors:

• Low Aqueous Solubility: Despite being a salt, the intrinsic solubility of the compound in a particular buffer system might be limited.

• pH of the Solution: The pH of your buffer is critical. NCS-382 is an acidic compound, and its sodium salt is the salt of a weak acid. The solubility of such compounds is pH-dependent.[5] If the pH of the buffer is too low, the carboxylate salt can be protonated back to the less soluble carboxylic acid form.

• Buffer Composition: The presence of certain ions in your buffer could potentially interact with NCS-382 and reduce its solubility.

• Temperature: Solubility is temperature-dependent. Attempting to dissolve the compound at a low temperature may reduce its solubility.[6]

• Concentration: The desired final concentration might exceed the maximum solubility of the compound in the chosen solvent.

Q3: What is the recommended procedure for dissolving NCS-382 sodium salt?

Q4: Can I use organic solvents to aid in the dissolution of NCS-382 sodium salt?

A4: Yes, using a small amount of a water-miscible organic co-solvent like DMSO, ethanol, or DMF can be an effective strategy.[5] It is recommended to first dissolve the compound in a minimal amount of the organic solvent to create a concentrated stock solution. This stock can then be slowly diluted with the aqueous buffer to the desired final concentration while vortexing to ensure rapid mixing and prevent precipitation. Be mindful of the final concentration of the organic solvent in your experiment, as it can affect cellular assays (typically <0.5% DMSO is recommended).

Q5: How should I store solutions of NCS-382 sodium salt?

A5: Stock solutions of NCS-382 sodium salt, particularly those prepared with organic co-solvents, should be stored at -20°C or -80°C to minimize degradation. It is advisable to prepare small aliquots to avoid repeated freeze-thaw cycles. The stability of NCS-382 in aqueous buffers at room temperature for extended periods has not been widely reported, so it is best to prepare fresh working solutions for each experiment.

Troubleshooting Guide

This guide provides a systematic approach to resolving common solubility issues with NCS-382 sodium salt.

Issue	Potential Cause	Troubleshooting Steps
Compound does not dissolve completely	- Insufficient solvent volume- Low temperature- Inappropriate pH	- Increase the volume of the buffer gradually.- Gently warm the solution (e.g., to 37°C) while stirring.[5]- Use a buffer with a neutral to slightly alkaline pH (e.g., pH 7.4 - 8.0).- Try sonicating the solution for a few minutes to aid dissolution.[5]
Precipitation occurs after initial dissolution	- Supersaturated solution- Change in temperature- pH shift	- Prepare a fresh solution at a slightly lower concentration.- Ensure the solution is maintained at a constant temperature.- Verify the pH of the final solution and adjust if necessary.
Precipitate forms upon dilution of a stock solution	- Poor mixing- Localized high concentration	- Add the stock solution to the aqueous buffer dropwise while vortexing vigorously.[5] - Prepare an intermediate dilution of the stock solution before the final dilution.

Quantitative Data on Solubility

Specific quantitative solubility data for NCS-382 sodium salt in various aqueous buffers is not extensively published. The following table provides illustrative examples of how to present such data once determined experimentally. Researchers should determine the solubility in their specific experimental systems.

Buffer System	pH	Temperature (°C)	Estimated Solubility (mM)
Deionized Water	7.0	25	Value to be determined
Phosphate-Buffered Saline (PBS)	7.4	25	Value to be determined
Tris-HCl	8.0	25	Value to be determined
DMEM with 10% FBS	7.4	37	Value to be determined

Experimental Protocols

Experimental Protocol: General Procedure for Solubilizing NCS-382 Sodium Salt

This protocol provides a general workflow for preparing aqueous solutions of NCS-382 sodium salt.

Caption: Experimental workflow for dissolving NCS-382 sodium salt.

Signaling Pathways

NCS-382 is known to interact with at least two key targets in the central nervous system: the GHB receptor and the CaMKIIα hub domain. The downstream signaling effects are complex and can vary depending on the cellular context.

NCS-382 Interaction with GHB Receptor and CaMKIIα

The following diagram illustrates the putative signaling pathways affected by NCS-382.

Caption: Putative signaling pathways modulated by NCS-382.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Exploring the NCS-382 Scaffold for CaMKIIα Modulation: Synthesis, Biochemical Pharmacology, and Biophysical Characterization of Ph-HTBA as a Novel High-Affinity Brain-Penetrant Stabilizer of the CaMKIIα Hub Domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. US6410783B1 - Method of producing carboxylic acid salts - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. ascendiacdmo.com [ascendiacdmo.com]

Technical Support Center: Optimizing NCS-382 for In Vivo Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of NCS-382 in in vivo studies, with a specific focus on optimizing its formulation.

Frequently Asked Questions (FAQs)

1. What is NCS-382 and what is its mechanism of action?

NCS-382, or 6,7,8,9-tetrahydro-5-hydroxy-5H-benzocyclohept-6-ylideneacetic acid, is known as a putative antagonist of the gamma-hydroxybutyric acid (GHB) receptor.[1][2] It is a compound structurally related to GHB.[1] While it has been reported to be a selective antagonist for GHB receptor sites, some research suggests its antagonistic effects might be indirect, potentially involving GABA(B) receptors.[1][3] There are conflicting reports on its efficacy in antagonizing GHB's behavioral effects.[3][4] In addition to its interaction with the GHB receptor, NCS-382 has been identified as a high-affinity ligand for the Ca2+/calmodulin-dependent protein kinase II alpha (CaMKIIα) hub domain.[5][6]

2. Why is the sodium concentration important for in vivo studies with NCS-382?

The sodium salt form of a compound can significantly enhance its aqueous solubility, which is crucial for preparing injectable formulations for in vivo administration.[7][8] For a compound like NCS-382, which is an acid, converting it to its sodium salt by reacting it with a base like sodium bicarbonate or sodium hydroxide (B78521) can improve its dissolution in aqueous vehicles suitable for injection. Optimizing the sodium concentration is a balance between achieving sufficient solubility and ensuring the final formulation is physiologically compatible (e.g., isotonic and at a suitable pH) to avoid causing irritation or adverse reactions at the injection site.

3. What is the recommended vehicle for administering NCS-382 in vivo?

Based on published studies, a common vehicle for the intraperitoneal (i.p.) administration of NCS-382 in mice is a solution of 0.1% sodium bicarbonate in water.[9] This vehicle helps to solubilize NCS-382 by forming its sodium salt in situ. The choice of vehicle and salt form can be critical for achieving the desired drug exposure in vivo.

4. What are the typical doses of NCS-382 used in in vivo studies?

Reported doses of NCS-382 administered intraperitoneally (i.p.) in rodents range from 12.5 mg/kg to 500 mg/kg.[10][11] The optimal dose will depend on the specific research question, the animal model being used, and the intended biological effect.

5. What is the pharmacokinetic profile of NCS-382?

NCS-382 has a reported short half-life in mice (approximately 0.3 hours in serum after intraperitoneal administration), with rapid elimination primarily through hepatic metabolism.[5] Its brain permeability is an important factor to consider for neurological studies.[5][6]

Troubleshooting Guides

Issue 1: NCS-382 is not dissolving in the vehicle.

• Possible Cause: The concentration of NCS-382 is too high for the chosen vehicle, or the pH of the solution is not optimal for solubility.

• Solution:

  • Increase the amount of base: If using a vehicle like sodium bicarbonate, incrementally increase its concentration to facilitate the formation of the more soluble sodium salt of NCS-382.

  • Adjust the pH: The solubility of acidic compounds like NCS-382 increases at a higher pH. Carefully adjust the pH of the solution with a suitable base (e.g., sodium hydroxide) while monitoring for any precipitation. Aim for a physiologically acceptable pH range (typically 6.5-8.0 for i.p. injections).

  • Sonication/Vortexing: Gentle sonication or vortexing can aid in the dissolution process.

  • Prepare a stock solution: Consider preparing a more concentrated stock solution in a suitable solvent (if compatible with the in vivo model) and then diluting it to the final concentration in the aqueous vehicle immediately before administration.

Issue 2: The NCS-382 solution is cloudy or has precipitates.

• Possible Cause: The solubility limit of NCS-382 in the vehicle has been exceeded, or the compound is degrading.

• Solution:

  • Filter the solution: Use a sterile syringe filter (e.g., 0.22 µm) to remove any undissolved particles before administration. This is crucial to prevent embolism or injection site reactions.

  • Prepare fresh solutions: Due to potential stability issues, it is recommended to prepare NCS-382 solutions fresh on the day of the experiment.

  • Re-evaluate the formulation: If precipitation persists, a different vehicle or a different salt form of NCS-382 may be necessary.

Issue 3: Inconsistent or unexpected results in vivo.

• Possible Cause: Issues with the formulation, administration technique, or the inherent pharmacological complexity of NCS-382.

• Solution:

  • Verify formulation consistency: Ensure that the formulation is prepared consistently for each experiment, with careful attention to pH and concentration.

  • Confirm administration accuracy: Ensure accurate dosing and consistent administration technique (e.g., correct i.p. injection placement).

  • Consider the complex pharmacology: Be aware of the conflicting reports on NCS-382's activity as a GHB antagonist and its other potential targets like CaMKIIα. The observed effects may not be solely due to GHB receptor blockade.[1][3][4][5]

Quantitative Data Summary

Parameter	Value	Species	Administration Route	Reference
Dose Range	12.5 - 50.0 mg/kg	Rat	Intraperitoneal (i.p.)	[11]
Dose Range	100, 300, 500 mg/kg	Mouse	Intraperitoneal (i.p.)	[10]
Chronic Dosing	300 mg/kg daily for 7 days	Mouse	Intraperitoneal (i.p.)	[9]
Vehicle	0.1% Sodium Bicarbonate	Mouse	Intraperitoneal (i.p.)	[9]
IC50 (GHB Receptor)	134.1 nM (rat striatum), 201.3 nM (rat hippocampus)	Rat (in vitro)	N/A	[10]

Experimental Protocols

Protocol: Preparation of NCS-382 for Intraperitoneal (i.p.) Injection in Mice

This protocol provides a general guideline for preparing a formulation of NCS-382. The final concentrations and volumes should be optimized for your specific experimental needs.

Materials:

• NCS-382 powder

• Sodium Bicarbonate (NaHCO₃)

• Sterile, pyrogen-free water for injection

• Sterile 15 mL or 50 mL conical tubes

• Calibrated pH meter

• Sterile 0.22 µm syringe filters

• Sterile syringes and needles

Procedure:

• Calculate the required amounts:

  • Determine the desired final concentration of NCS-382 (e.g., 10 mg/mL).

  • Determine the total volume of the solution needed.

  • Calculate the mass of NCS-382 required.

  • For a 0.1% sodium bicarbonate solution, you will need 1 mg of NaHCO₃ for every 1 mL of water.

• Prepare the vehicle:

  • Weigh the calculated amount of sodium bicarbonate.

  • Dissolve the sodium bicarbonate in the required volume of sterile water for injection in a sterile conical tube.

• Dissolve NCS-382:

  • Slowly add the weighed NCS-382 powder to the sodium bicarbonate vehicle while gently vortexing or stirring.

  • If the NCS-382 does not fully dissolve, gentle warming (to no more than 37°C) or brief sonication may be applied.

• Check and adjust pH:

  • Measure the pH of the solution using a calibrated pH meter.

  • The target pH should be in the physiological range (e.g., 7.2-7.4).

  • If necessary, adjust the pH with a dilute solution of sterile sodium hydroxide (e.g., 0.1 N) or hydrochloric acid (e.g., 0.1 N) dropwise. Be cautious as this may affect the final sodium concentration.

• Sterile Filtration:

  • Draw the final solution into a sterile syringe.

  • Attach a sterile 0.22 µm syringe filter to the syringe.

  • Filter the solution into a new sterile, sealed vial. This step is critical to ensure the sterility of the injectable solution.

• Storage and Use:

  • It is recommended to use the prepared solution immediately.

  • If short-term storage is necessary, store at 2-8°C and protect from light. Visually inspect for any precipitation before use.

Visualizations

Caption: Proposed signaling interactions of NCS-382.

Caption: Workflow for NCS-382 in vivo experiments.

Caption: Troubleshooting common NCS-382 formulation issues.

References

• 1. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NCS-382 - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Effects of the putative antagonist NCS382 on the behavioral pharmacological actions of gammahydroxybutyrate in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Exploring the NCS-382 Scaffold for CaMKIIα Modulation: Synthesis, Biochemical Pharmacology, and Biophysical Characterization of Ph-HTBA as a Novel High-Affinity Brain-Penetrant Stabilizer of the CaMKIIα Hub Domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pharmtech.com [pharmtech.com]
• 8. Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Toxicologic/Transport Properties of NCS-382, a γ-Hydroxybutyrate (GHB) Receptor Ligand, in Neuronal and Epithelial Cells: Therapeutic Implications for SSADH Deficiency, a GABA Metabolic Disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Blockade of the discriminative stimulus effects of gamma-hydroxybutyric acid (GHB) by the GHB receptor antagonist NCS-382 - PubMed [pubmed.ncbi.nlm.nih.gov]

Potential off-target effects of NCS-382 sodium

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the potential off-target effects of NCS-382 sodium. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the primary known pharmacological activity of NCS-382 sodium?

A1: NCS-382 sodium is primarily characterized as an antagonist of the γ-hydroxybutyrate (GHB) receptor.[1][2] More recent research has also identified the α-isoform of the Ca2+/calmodulin-dependent protein kinase II (CaMKIIα) hub domain as a high-affinity binding site for NCS-382.[3][4][5]

Q2: Does NCS-382 sodium interact with GABA receptors?

A2: No, studies have consistently shown that NCS-382 sodium does not have an affinity for either GABAA or GABAB receptors.[1][2][6] This is a critical point of selectivity, as GHB, the endogenous ligand for the GHB receptor, can have weak agonist activity at GABAB receptors.

Q3: Has NCS-382 sodium been screened against other neurotransmitter receptors or ion channels?

A3: While comprehensive screening data against a broad panel of all known receptors and ion channels is not extensively published, available reviews indicate that NCS-382 does not display affinity for other known receptors beyond the GHB receptor and the CaMKIIα hub domain.[1][2]

Q4: What is the potential for NCS-382 sodium to cause drug-drug interactions via cytochrome P450 (CYP) enzyme inhibition?

A4: In vitro studies using human liver microsomes have shown that NCS-382, at a concentration of 0.5 mM, does not inhibit the activity of the following major CYP enzymes: CYP1A2, CYP2B6, CYP2C8, CYP2C9, CYP2C19, CYP2D6, and 3A4. This suggests a low probability of NCS-382 causing drug-drug interactions through this mechanism.

Q5: Are there any known effects of NCS-382 sodium on cell viability?

A5: Toxicological studies have been conducted to assess the cellular effects of NCS-382. For instance, one study demonstrated that NCS-382 shows minimal evidence of cytotoxicity at concentrations up to 1 mM, as evaluated by a variety of cellular parameters including reactive oxygen species, ATP production, and mitochondrial and lysosomal numbers.[7]

Troubleshooting Guides

Issue: Unexpected experimental results that may suggest off-target effects.

Possible Cause 1: Ambiguous Antagonist Activity

• Recommendation: Carefully review the literature for studies using similar experimental models. Consider the possibility of partial agonist or inverse agonist activity depending on the specific biological system and endpoints being measured. It is also important to note that some literature suggests the antagonistic effect of NCS-382 could be due to an indirect action at GABAB receptors, although it does not bind to them directly.[1][2]

Possible Cause 2: High Compound Concentration

• Explanation: While studies have shown low toxicity at high concentrations, it is a general principle in pharmacology that very high concentrations of any compound can lead to non-specific effects.

• Recommendation: Ensure that the concentrations of NCS-382 sodium used in your experiments are within the range reported in the literature for specific and selective activity. Titrate the concentration to determine the optimal window for observing the desired on-target effects without potential confounding off-target effects.

Possible Cause 3: Experimental System Variables

• Explanation: The observed effects of NCS-382 can be influenced by the specific experimental setup, including the cell type, tissue preparation, and the presence of other interacting molecules.

• Recommendation: Review your experimental protocol in detail. Compare it with the methodologies outlined in the "Experimental Protocols" section below to ensure consistency. Consider performing control experiments to rule out confounding factors specific to your system.

Data Summary

Table 1: Summary of NCS-382 Sodium Binding Affinities and Functional Activities

Target	Assay Type	Species	Tissue/Cell Line	Result	Reference
GHB Receptor	Radioligand Binding	Rat	Cortical Homogenates	Ki = 0.34 µM	[3]
CaMKIIα Hub Domain	Radioligand Binding	Rat	Cortical Homogenates	Ki = 0.34 µM	[3]
GABAA Receptor	Binding Assays	-	-	No Affinity	[1][2][6]
GABAB Receptor	Binding Assays	-	-	No Affinity	[1][2][6]
CYP1A2	Enzyme Inhibition	Human	Liver Microsomes	No Inhibition (at 0.5 mM)
CYP2B6	Enzyme Inhibition	Human	Liver Microsomes	No Inhibition (at 0.5 mM)
CYP2C8	Enzyme Inhibition	Human	Liver Microsomes	No Inhibition (at 0.5 mM)
CYP2C9	Enzyme Inhibition	Human	Liver Microsomes	No Inhibition (at 0.5 mM)
CYP2C19	Enzyme Inhibition	Human	Liver Microsomes	No Inhibition (at 0.5 mM)
CYP2D6	Enzyme Inhibition	Human	Liver Microsomes	No Inhibition (at 0.5 mM)
CYP3A4	Enzyme Inhibition	Human	Liver Microsomes	No Inhibition (at 0.5 mM)

Experimental Protocols

1. Radioligand Binding Assay for GHB Receptor and CaMKIIα Hub Domain

• Objective: To determine the binding affinity of NCS-382 sodium to the GHB receptor and the CaMKIIα hub domain.

• Methodology: A competitive radioligand binding assay is typically used.

  • Tissue Preparation: Rat cortical homogenates are prepared as a source of the receptors.

  • Radioligand: [3H]NCS-382 is used as the radiolabeled ligand.

  • Assay: The cortical homogenates are incubated with a fixed concentration of [3H]NCS-382 and varying concentrations of unlabeled NCS-382 sodium (or other competing ligands).

  • Separation: Bound and free radioligand are separated by rapid filtration.

  • Detection: The amount of bound radioactivity is quantified using liquid scintillation counting.

  • Data Analysis: The data are used to generate a competition curve, from which the IC50 (the concentration of unlabeled ligand that inhibits 50% of the specific binding of the radioligand) is determined. The Ki (inhibition constant) is then calculated from the IC50 value.[3][9]

2. Assessment of Interaction with GABAA and GABAB Receptors

• Objective: To determine if NCS-382 sodium binds to GABAA or GABAB receptors.

• Methodology: Similar competitive radioligand binding assays are employed.

  • Receptor Source: Brain membrane preparations known to express high levels of GABAA and GABAB receptors are used.

  • Radioligands:

    • For GABAA receptors, a radiolabeled ligand such as [3H]muscimol or [3H]GABA (in the presence of a GABAB receptor antagonist) is used.

    • For GABAB receptors, a radiolabeled ligand such as [3H]GABA (in the presence of a GABAA receptor antagonist) is used.

  • Assay: The membrane preparations are incubated with the respective radioligand and a range of concentrations of NCS-382 sodium.

  • Analysis: The ability of NCS-382 sodium to displace the radioligand is measured. A lack of displacement indicates no affinity for the receptor.[10]

3. Cytochrome P450 (CYP) Inhibition Assay

• Objective: To assess the potential of NCS-382 sodium to inhibit major CYP enzymes.

• Methodology: An in vitro assay using human liver microsomes is performed.

  • Enzyme Source: Pooled human liver microsomes, which contain a mixture of CYP enzymes.

  • Probe Substrates: Specific substrates for each CYP isoform to be tested are used (e.g., phenacetin (B1679774) for CYP1A2, bupropion (B1668061) for CYP2B6, etc.).

  • Assay: The microsomes are incubated with the probe substrate, a cofactor system (NADPH), and varying concentrations of NCS-382 sodium.

  • Detection: The formation of the specific metabolite of the probe substrate is measured using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Data Analysis: The rate of metabolite formation in the presence of NCS-382 sodium is compared to the control (vehicle) to determine the percent inhibition. An IC50 value can be calculated if significant inhibition is observed.[11][12][13]

Visualizations

NCS-382 Interaction with GHB and GABA Signaling Pathways.

General Workflow for Off-Target Screening Assays.

References

• 1. researchgate.net [researchgate.net]
• 2. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. Exploring the NCS-382 Scaffold for CaMKIIα Modulation: Synthesis, Biochemical Pharmacology, and Biophysical Characterization of Ph-HTBA as a Novel High-Affinity Brain-Penetrant Stabilizer of the CaMKIIα Hub Domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Toxicologic/Transport Properties of NCS-382, a γ-Hydroxybutyrate (GHB) Receptor Ligand, in Neuronal and Epithelial Cells: Therapeutic Implications for SSADH Deficiency, a GABA Metabolic Disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effects of the putative antagonist NCS382 on the behavioral pharmacological actions of gammahydroxybutyrate in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Characterization of GABA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cytochrome P450 Inhibition Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 12. High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. CYP450 inhibition assay (fluorogenic) | Bienta [bienta.net]

Technical Support Center: NCS-382 Sodium In Vivo Pharmacokinetics

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the in vivo half-life and clearance of NCS-382 sodium.

Frequently Asked Questions (FAQs)

Q1: What is the expected in vivo half-life of NCS-382 sodium in mice?

A1: The reported serum half-life of NCS-382 in mice is approximately 0.3 hours following intraperitoneal administration.[1] This short half-life indicates rapid elimination from the systemic circulation.

Q2: What are the primary clearance mechanisms for NCS-382 in vivo?

A2: NCS-382 is primarily cleared through hepatic metabolism.[1] The two major metabolic pathways identified are dehydrogenation and glucuronidation.[2][3] Glucuronidation, in particular, appears to be a principal metabolic route.[1]

Q3: What is the hepatic clearance rate of NCS-382 in mice?

A3: In vitro studies using mouse liver microsomes have been used to calculate an estimated hepatic clearance of 86.6 mL/min/kg body weight.[2]

Q4: How is NCS-382 sodium administered for in vivo pharmacokinetic studies?

A4: In published studies, NCS-382 has been administered to mice via intraperitoneal (IP) injection.[2][3]

Q5: What are the known molecular targets of NCS-382?

A5: NCS-382 is recognized as a potent antagonist of the gamma-hydroxybutyric acid (GHB) receptor.[2][3] Additionally, it has been identified as a high-affinity ligand for the hub domain of Ca2+/calmodulin-dependent protein kinase II alpha (CaMKIIα).[1][4] There is ongoing scientific discussion regarding potential indirect effects on GABA-B receptors.

Troubleshooting Guide

Issue 1: Observed in vivo half-life is significantly longer than the reported 0.3 hours.

• Possible Cause 1: Different route of administration.

  • Troubleshooting: The reported half-life is based on intraperitoneal (IP) injection. Other routes, such as oral or intravenous, may result in different pharmacokinetic profiles. Ensure your experimental design aligns with the intended route and consider that absorption rates can influence apparent half-life.

• Possible Cause 2: Inhibition of metabolic enzymes.

  • Troubleshooting: Co-administration of other compounds that inhibit dehydrogenases or UDP-glucuronosyltransferases (UGTs), such as diclofenac (B195802) for UGTs, can impede NCS-382 metabolism and prolong its half-life.[2][3] Review all co-administered substances for potential drug-drug interactions.

• Possible Cause 3: Mouse strain or species differences.

  • Troubleshooting: Pharmacokinetic parameters can vary between different strains of mice and will differ in other species. The reported data is based on studies in mice. If using a different strain or species, it is crucial to perform a new pharmacokinetic characterization.

Issue 2: Difficulty in detecting NCS-382 or its metabolites in plasma/serum samples.

• Possible Cause 1: Inadequate sample collection timing.

  • Troubleshooting: Due to its very short half-life, blood sampling time points need to be frequent and concentrated shortly after administration. Consider collecting samples at intervals such as 5, 15, 30, 60, 90, and 120 minutes post-dose to capture the rapid elimination phase.

• Possible Cause 2: Insufficient analytical sensitivity.

  • Troubleshooting: Ensure that the analytical method, such as HPLC-MS/MS, is sufficiently sensitive to detect the expected low concentrations of NCS-382, especially at later time points.[2][3] Optimize the mass spectrometry parameters for the parent drug and its expected metabolites.

Data Presentation

Table 1: In Vivo Pharmacokinetic Parameters of NCS-382 in Mice

Parameter	Value	Species	Administration Route	Source
Half-life (t½)	0.3 hours	Mouse	Intraperitoneal	[1]
Hepatic Clearance (calculated)	86.6 mL/min/kg	Mouse	N/A (in vitro calculation)	[2]
Primary Metabolic Pathways	Dehydrogenation, Glucuronidation	Mouse	Intraperitoneal	[2][3]

Experimental Protocols

Key Experiment: Determination of In Vivo Half-life and Clearance of NCS-382 Sodium in Mice

This protocol is a composite based on information from published studies.[2][3]

• Animal Model: Male C57BL/6J mice are commonly used.

• NCS-382 Sodium Formulation:

  • Prepare the sodium salt of NCS-382 by neutralizing the carboxylic acid moiety with sodium hydroxide (B78521) to improve aqueous solubility.

  • The final formulation for injection is typically dissolved in a sterile, isotonic vehicle such as 0.9% saline.

• Administration:

  • Administer NCS-382 sodium via intraperitoneal (IP) injection.

  • Doses used in studies have ranged from 100 to 500 mg/kg body weight.

• Blood Sampling:

  • Collect blood samples at multiple time points post-administration to adequately characterize the pharmacokinetic profile. Suggested time points include 0 (pre-dose), 5, 15, 30, 60, 90, 120, and 240 minutes.

  • Blood can be collected via retro-orbital sinus, saphenous vein, or tail vein into tubes containing an anticoagulant (e.g., EDTA).

  • Centrifuge the blood samples to separate plasma or allow them to clot to obtain serum.

• Sample Analysis:

  • Analyze the concentration of NCS-382 and its major metabolites in plasma or serum using a validated High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method.

• Pharmacokinetic Analysis:

  • Use non-compartmental analysis to determine pharmacokinetic parameters from the concentration-time data, including half-life (t½), area under the curve (AUC), and clearance (CL).

Visualizations

Caption: Experimental workflow for determining the in vivo pharmacokinetics of NCS-382.

Caption: Proposed signaling pathways for NCS-382 as a GHB receptor antagonist.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. A pharmacokinetic evaluation and metabolite identification of the GHB receptor antagonist NCS‐382 in mouse informs novel therapeutic strategies for the treatment of GHB intoxication - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A pharmacokinetic evaluation and metabolite identification of the GHB receptor antagonist NCS-382 in mouse informs novel therapeutic strategies for the treatment of GHB intoxication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Exploring the NCS-382 Scaffold for CaMKIIα Modulation: Synthesis, Biochemical Pharmacology, and Biophysical Characterization of Ph-HTBA as a Novel High-Affinity Brain-Penetrant Stabilizer of the CaMKIIα Hub Domain - PubMed [pubmed.ncbi.nlm.nih.gov]

Why does NCS-382 show partial agonist activity?

Welcome to the technical support center for NCS-382. This resource is designed to provide researchers, scientists, and drug development professionals with detailed information to address common questions and troubleshooting scenarios encountered during experimentation with NCS-382.

Frequently Asked Questions (FAQs)

Q1: Why is NCS-382, often cited as a GHB receptor antagonist, also described as showing partial agonist activity?

The pharmacological profile of NCS-382 is complex and not fully characterized as a simple antagonist. While it binds with high affinity to the γ-hydroxybutyrate (GHB) binding site, its functional effects are context-dependent, leading to observations of partial agonism, and in some cases, inverse agonism.[1] Several factors contribute to this multifaceted activity:

• Multiple Receptor Subtypes: Evidence suggests the existence of multiple subtypes of the GHB receptor. NCS-382 may exhibit different functional activities (antagonist, partial agonist) at these different subtypes, leading to a mixed overall effect.

• Interaction with Novel Targets: Recent research has identified the Ca2+/calmodulin-dependent protein kinase II alpha (CaMKIIα) hub domain as a high-affinity binding site for both GHB and NCS-382.[2] The interaction of NCS-382 with CaMKIIα results in significant conformational stabilization, which could mediate some of its observed effects independently of the canonical GHB receptor signaling.[3]

• Indirect Modulation of Other Neurotransmitter Systems: Some studies suggest that the effects of NCS-382 may be, in part, due to an indirect action on GABA(B) receptors, although it does not bind to them directly.[1][4]

Q2: What are the reported binding affinities of NCS-382 for the GHB binding site?

NCS-382 is a high-affinity ligand for the GHB binding site, generally showing higher affinity than GHB itself. The reported binding affinities can vary depending on the experimental conditions and tissue preparation.

Ligand	Radioligand	Tissue Source	IC50 / Ki	Reference
NCS-382	[3H]NCS-382	Rat Cortical Homogenates	Ki: 0.34 µM	[3]
GHB	[3H]NCS-382	Rat Cortical Homogenates	Ki: 4.3 µM	[3]
(R)-HOCPCA	[3H]NCS-382	Rat Brain Homogenate	39x higher affinity than GHB	[5]
GHV	[3H]NCS-382	Not Specified	~2-fold lower affinity than GHB	[6]

IC50: Half maximal inhibitory concentration. Ki: Inhibitory constant.

Q3: Can NCS-382 be used to selectively block all effects of GHB?

No, experimental evidence indicates that NCS-382 does not consistently antagonize all behavioral and physiological effects of GHB.[4][7] For instance, several studies have shown that NCS-382 fails to block GHB-induced sedation, ataxia, and discriminative stimulus effects.[4][7] This lack of complete antagonism further supports the hypothesis that GHB's effects are mediated by multiple pathways, some of which are insensitive to NCS-382.

Troubleshooting Guides

Problem: Inconsistent or unexpected results in functional assays with NCS-382.

• Possible Cause 1: Experimental System. The observed activity of NCS-382 (antagonist, partial agonist) can depend on the specific cell type or brain region being studied, likely due to differential expression of GHB receptor subtypes or interacting proteins like CaMKIIα.

• Recommendation: Characterize the expression of potential NCS-382 targets in your experimental system. Consider using multiple cell lines or primary cultures from different brain regions to assess the consistency of the observed effects.

• Possible Cause 2: Ligand Concentration. As with any partial agonist, the observed effect of NCS-382 can be highly dependent on its concentration and the presence of the endogenous agonist (GHB).

• Recommendation: Perform detailed dose-response curves for NCS-382 alone and in the presence of varying concentrations of GHB to fully characterize its functional profile in your assay.

• Possible Cause 3: Off-target Effects. While NCS-382 has high affinity for the GHB binding site, the possibility of off-target effects at high concentrations cannot be entirely ruled out.

• Recommendation: Use the lowest effective concentration of NCS-382 and include appropriate controls with other known GHB receptor ligands to ensure the observed effects are specific.

Experimental Protocols

Protocol 1: Competitive Radioligand Binding Assay

This protocol is a standard method to determine the binding affinity of a test compound (like NCS-382) by measuring its ability to displace a radiolabeled ligand from its receptor.

Workflow for Competitive Radioligand Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

Detailed Steps:

• Membrane Preparation: Homogenize the tissue of interest (e.g., rat cerebral cortex) in a suitable buffer and prepare a crude membrane fraction by centrifugation.

• Incubation: In a multi-well plate, incubate the membrane preparation with a fixed concentration of the radioligand (e.g., [3H]NCS-382) and a range of concentrations of the unlabeled test compound. Include control wells for total binding (radioligand only) and non-specific binding (radioligand in the presence of a saturating concentration of a known high-affinity ligand).

• Separation: Terminate the binding reaction by rapid filtration through glass fiber filters. This separates the membrane-bound radioligand from the unbound radioligand in the solution.

• Quantification: Measure the radioactivity trapped on the filters using a liquid scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation.

Signaling Pathways

The signaling pathways downstream of GHB receptor activation are not fully elucidated and may be cell-type specific. Based on current knowledge, two potential pathways are highlighted below.

Hypothesized Signaling Pathways for NCS-382

Caption: Hypothesized signaling pathways for NCS-382.

This diagram illustrates two potential mechanisms of action for NCS-382. The first is through a traditional G-protein coupled GHB receptor, where its partial agonism could lead to modulation of second messengers like cAMP and intracellular calcium.[8] The second, more recently discovered pathway, involves direct binding to the CaMKIIα hub domain, leading to its stabilization and subsequent effects on neuronal function.[2] The dual interaction with these distinct targets likely contributes to the complex pharmacological profile of NCS-382.

References

• 1. researchgate.net [researchgate.net]
• 2. Exploring the NCS-382 Scaffold for CaMKIIα Modulation: Synthesis, Biochemical Pharmacology, and Biophysical Characterization of Ph-HTBA as a Novel High-Affinity Brain-Penetrant Stabilizer of the CaMKIIα Hub Domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Novel cyclic gamma-hydroxybutyrate (GHB) analogs with high affinity and stereoselectivity of binding to GHB sites in rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of the behavioral effects of gamma-hydroxybutyric acid (GHB) and its 4-methyl-substituted analog, gamma-hydroxyvaleric acid (GHV) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of the putative antagonist NCS382 on the behavioral pharmacological actions of gammahydroxybutyrate in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Calcium and cAMP signaling induced by gamma-hydroxybutyrate receptor(s) stimulation in NCB-20 neurons - PubMed [pubmed.ncbi.nlm.nih.gov]

NCS-382 sodium stability in different solvent systems

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use and stability of NCS-382 sodium salt in various solvent systems.

Frequently Asked Questions (FAQs)

Q1: What is NCS-382 and what is its primary mechanism of action?

NCS-382, or (E)-2-(5-hydroxy-5,7,8,9-tetrahydro-6H-benzo[1]annulen-6-ylidene)acetic acid, is a selective ligand for the hub domain of Ca2+/calmodulin-dependent protein kinase II alpha (CaMKIIα). It is structurally related to γ-hydroxybutyric acid (GHB) and is noted for its ability to penetrate the blood-brain barrier.[2][3] Its interaction with the CaMKIIα hub domain can modulate the kinase's activity, which is crucial in various neuronal processes.

Q2: What are the recommended solvents for dissolving NCS-382 sodium salt?

NCS-382 sodium salt exhibits solubility in a variety of common laboratory solvents. The choice of solvent will depend on the specific requirements of your experiment. For biological assays, it is crucial to consider the tolerance of the experimental system to the final solvent concentration.

Q3: How should I store the solid NCS-382 sodium salt and its solutions?

For long-term storage, solid NCS-382 sodium salt should be stored at -20°C. One supplier suggests a stability of at least four years under these conditions.[4] Stock solutions in organic solvents like DMSO should also be stored at -20°C or -80°C in tightly sealed vials to minimize water absorption. For aqueous solutions, it is recommended to prepare them fresh or store them for short periods at 2-8°C to prevent microbial growth. Repeated freeze-thaw cycles should be avoided.

Q4: What are the known metabolic pathways of NCS-382?

The primary metabolic pathways for NCS-382 are dehydrogenation and glucuronidation.[5] Understanding these pathways is important for in vivo studies, as they determine the compound's pharmacokinetic profile and clearance from the body.

Data Presentation

Solubility of NCS-382 Sodium Salt

Solvent	Solubility
Dimethylformamide (DMF)	~20 mg/mL[4]
Dimethyl sulfoxide (B87167) (DMSO)	~12 mg/mL[4]
Ethanol	~5 mg/mL[4]
Phosphate-Buffered Saline (PBS, pH 7.2)	~10 mg/mL[4]

Stability Data Template

Solvent System	Storage Condition	Time Point	% Remaining NCS-382	Degradation Products Observed
e.g., 10 mM in PBS pH 7.4	4°C, protected from light	0 h	100%	None
24 h
7 days
e.g., 10 mM in DMSO	-20°C	0 h	100%	None
1 month
6 months

Experimental Protocols

Protocol 1: Preparation of NCS-382 Sodium Salt Stock Solution

• Materials : NCS-382 sodium salt, desired solvent (e.g., DMSO, sterile PBS), sterile microcentrifuge tubes or vials, calibrated analytical balance.

• Procedure :

  • Allow the solid NCS-382 sodium salt to equilibrate to room temperature before opening the vial to prevent condensation.

  • Weigh the desired amount of NCS-382 sodium salt using a calibrated analytical balance in a fume hood.

  • Add the appropriate volume of the chosen solvent to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex or sonicate briefly to ensure complete dissolution.

  • For long-term storage, aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.

Protocol 2: Forced Degradation Study to Assess Stability

This protocol is a general guideline for conducting forced degradation studies to evaluate the stability of NCS-382 under various stress conditions.

• Materials : NCS-382 sodium salt stock solution, HPLC-grade solvents (e.g., water, acetonitrile, methanol), acidic solution (e.g., 0.1 N HCl), basic solution (e.g., 0.1 N NaOH), oxidizing agent (e.g., 3% H₂O₂), HPLC system with a UV detector, appropriate HPLC column (e.g., C18).

• Procedure :

  • Acidic Degradation : Mix the NCS-382 stock solution with 0.1 N HCl and incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24, 48 hours). Neutralize the solution before HPLC analysis.

  • Basic Degradation : Mix the NCS-382 stock solution with 0.1 N NaOH and incubate under the same conditions as the acidic degradation. Neutralize before analysis.

  • Oxidative Degradation : Mix the NCS-382 stock solution with 3% H₂O₂ and incubate at room temperature for a defined period.

  • Thermal Degradation : Incubate the NCS-382 stock solution at an elevated temperature (e.g., 60°C) in a neutral buffer.

  • Photodegradation : Expose the NCS-382 stock solution to a light source (e.g., UV lamp) for a defined period, alongside a control sample protected from light.

  • HPLC Analysis :

    • At each time point, inject the stressed and control samples into the HPLC system.

    • Use a suitable mobile phase gradient to separate the parent compound from any degradation products.

    • Monitor the elution profile using a UV detector at the λmax of NCS-382.

    • Calculate the percentage of remaining NCS-382 by comparing the peak area of the stressed sample to the control sample.

Troubleshooting Guides

Issue 1: Inconsistent or unexpected results in biological assays.

• Possible Cause 1: Compound Precipitation.

  • Solution: NCS-382, while soluble in organic solvents, may precipitate in aqueous assay buffers, especially at higher concentrations. Visually inspect your assay plate for any signs of precipitation. Consider lowering the final concentration of NCS-382 or increasing the percentage of co-solvent if your assay can tolerate it.

• Possible Cause 2: High Final Solvent Concentration.

  • Solution: Ensure the final concentration of the organic solvent (e.g., DMSO) is low (typically <1%) and consistent across all wells, as higher concentrations can inhibit enzyme activity or affect cell viability. Run a solvent-only control to assess its effect on your assay.

• Possible Cause 3: Compound Degradation.

  • Solution: If the stock solution has been stored for a long time or subjected to multiple freeze-thaw cycles, the compound may have degraded. Prepare a fresh stock solution from solid material and compare its activity to the old stock.

Issue 2: Poor reproducibility between experiments.

• Possible Cause 1: Inaccurate Pipetting.

  • Solution: Ensure your pipettes are properly calibrated, especially for small volumes. Use reverse pipetting for viscous solutions like DMSO.

• Possible Cause 2: Inadequate Mixing.

  • Solution: Thoroughly mix all reagents before and after addition to the assay plate to avoid concentration gradients.

• Possible Cause 3: Edge Effects in Microplates.

  • Solution: Evaporation from the outer wells of a microplate can lead to increased reagent concentrations. To mitigate this, avoid using the outermost wells for critical samples or fill them with a buffer or water to create a humidified environment.

Mandatory Visualizations

CaMKIIα Signaling Pathway

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. swordbio.com [swordbio.com]
• 3. researchgate.net [researchgate.net]
• 4. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Controlling for NCS-382 sodium's effects on GABA-B receptors

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with NCS-382. The focus is to address the potential confounding effects of NCS-382 on GABA-B receptors and provide experimental strategies to control for these effects.

Frequently Asked Questions (FAQs)

Q1: What is the known interaction between NCS-382 and GABA-B receptors?

A1: The relationship between NCS-382 and GABA-B receptors is complex and a subject of ongoing scientific discussion. While binding studies have shown that NCS-382 does not have a direct affinity for GABA-A or GABA-B receptors, some research suggests that its antagonistic effects on γ-hydroxybutyrate (GHB) may be indirectly influenced by the state of GABA-B receptors.[1][2] In some experimental models, the effects of NCS-382 are only observed when GABA-B receptors are blocked.[2]

Q2: Why am I observing inconsistent or unexpected results with NCS-382 in my experiments?

A2: Inconsistent results with NCS-382 can arise from its complex pharmacology. Some studies have reported that NCS-382 can produce effects similar to GHB or even enhance some of its actions, which are known to be mediated by GABA-B receptors.[1][2] This suggests that the observed effects of NCS-382 in your system could be dependent on the baseline level of GABA-B receptor activation. The only electrophysiological action of GHB that was antagonized by NCS-382 in one in-vitro study required the prior blockade of GABA-B receptors.[2]

Q3: Is NCS-382 considered a selective GHB receptor antagonist?

A3: While NCS-382 is a ligand for GHB binding sites, its selectivity as a functional antagonist is debated.[1] Several behavioral studies have shown that NCS-382 does not consistently antagonize GHB-induced effects.[1][2] Therefore, it is crucial to experimentally verify its mechanism of action in your specific model system.

Q4: Should I be concerned about using the sodium salt of NCS-382?

A4: The use of a sodium salt versus the free acid form of a drug can influence its solubility and bioavailability. While there is no specific literature detailing issues with NCS-382 sodium, it is a good practice to ensure that the vehicle control contains an equivalent concentration of sodium to account for any potential ionic effects on your preparation.

Troubleshooting Guides

Issue 1: NCS-382 produces agonist-like effects instead of antagonism.

• Possible Cause: The observed effects may be indirectly mediated by GABA-B receptors. In some systems, NCS-382 has been shown to have effects similar to GHB, which is a weak GABA-B receptor agonist.[1][2]

• Troubleshooting Steps:

  • Co-application with a GABA-B Antagonist: Perform experiments where NCS-382 is co-applied with a selective GABA-B receptor antagonist, such as CGP 55845 or CGP 35348. If the agonist-like effects of NCS-382 are blocked by the GABA-B antagonist, it suggests an indirect involvement of GABA-B receptors.

  • Use of GABA-B Knockout Models: If available, repeat the experiments in tissue from GABA-B receptor knockout mice. A lack of NCS-382 effect in these animals would provide strong evidence for GABA-B receptor involvement.

Issue 2: High variability in the antagonistic effect of NCS-382.

• Possible Cause: The antagonistic properties of NCS-382 may be dependent on the functional state of GABA-B receptors in your experimental preparation.[2]

• Troubleshooting Steps:

  • Block GABA-B Receptors: Pre-incubate your preparation with a GABA-B receptor antagonist before applying NCS-382 and the GHB receptor agonist. This may stabilize the response and reveal a more consistent antagonistic effect of NCS-382.

  • Control for Endogenous GABA Tone: The level of endogenous GABA in your preparation could influence GABA-B receptor activation and thus the observed effects of NCS-382. Ensure consistent experimental conditions to minimize variability in endogenous neurotransmitter levels.

Experimental Protocols

Protocol 1: Radioligand Binding Assay to Confirm Lack of Direct NCS-382 Binding to GABA-B Receptors

This protocol is designed to determine if NCS-382 directly competes with a known GABA-B receptor ligand for its binding site.

Methodology:

• Membrane Preparation:

  • Homogenize brain tissue (e.g., cortex or hippocampus) from control animals in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and large debris.

  • Centrifuge the resulting supernatant at high speed to pellet the membranes.

  • Wash the membrane pellet multiple times by resuspension and centrifugation to remove endogenous GABA.

  • Resuspend the final membrane pellet in the binding buffer.

• Binding Assay:

  • In a multi-well plate, combine the membrane preparation with a fixed concentration of a radiolabeled GABA-B receptor antagonist (e.g., [³H]CGP 54626).

  • Add increasing concentrations of unlabeled NCS-382 to compete for binding.

  • Include a positive control with a known unlabeled GABA-B receptor ligand (e.g., baclofen) and a negative control for non-specific binding (e.g., a high concentration of unlabeled baclofen).

  • Incubate the plate at a controlled temperature (e.g., room temperature) for a sufficient time to reach equilibrium.

• Separation and Counting:

  • Rapidly filter the contents of each well through a glass fiber filter to separate bound from free radioligand.

  • Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

  • Place the filters in scintillation vials with a scintillation cocktail.

  • Quantify the radioactivity using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding of the radioligand as a function of the log concentration of NCS-382.

  • Determine the IC50 value for NCS-382 (the concentration that inhibits 50% of specific radioligand binding). A very high or non-determinable IC50 would indicate a lack of direct binding affinity.

Data Presentation:

Compound	IC50 (nM) for [³H]CGP 54626 Binding
Unlabeled CGP 54626	Expected in low nM range
Baclofen	Expected in the µM range
NCS-382	Expected to be >10,000 nM or no displacement

Protocol 2: Electrophysiological Recording to Differentiate GHB and GABA-B Receptor-Mediated Effects

This protocol uses whole-cell patch-clamp electrophysiology to investigate the effects of NCS-382 on neuronal activity, with and without GABA-B receptor blockade.

Methodology:

• Slice Preparation:

  • Prepare acute brain slices (e.g., 300 µm thick) from the brain region of interest using a vibratome in ice-cold artificial cerebrospinal fluid (aCSF).

  • Allow slices to recover in oxygenated aCSF at room temperature for at least 1 hour before recording.

• Electrophysiological Recording:

  • Transfer a slice to the recording chamber and continuously perfuse with oxygenated aCSF at a physiological temperature.

  • Establish a whole-cell patch-clamp recording from a neuron of interest.

  • Record baseline neuronal activity (e.g., membrane potential, firing rate, or synaptic currents).

• Drug Application:

  • Condition 1 (NCS-382 alone): Apply a known concentration of a GHB receptor agonist (e.g., GHB). After observing a stable effect, co-apply NCS-382 to test for antagonism.

  • Condition 2 (With GABA-B Blockade): Pre-incubate the slice with a GABA-B receptor antagonist (e.g., 10 µM CGP 55845) for at least 10-15 minutes.

  • Repeat the application of the GHB agonist and NCS-382 in the presence of the GABA-B antagonist.

• Data Analysis:

  • Measure the change in the electrophysiological parameter of interest (e.g., change in membrane potential, percent reduction in firing rate) in response to the drugs.

  • Compare the effect of NCS-382 in the absence and presence of the GABA-B receptor antagonist.

Data Presentation:

Experimental Condition	Agonist Response (% of Baseline)	Agonist + NCS-382 Response (% of Baseline)
GHB Agonist Alone	e.g., 50% reduction in firing	e.g., 45% reduction (no antagonism)
GHB Agonist + GABA-B Antagonist	e.g., 50% reduction in firing	e.g., 95% of baseline (antagonism revealed)

Visualizations

Troubleshooting workflow for NCS-382's GABA-B receptor effects.

Signaling pathways of GHB and GABA-B receptors and their potential interaction.

References

• 1. giffordbioscience.com [giffordbioscience.com]
• 2. Gamma-hydroxybutyric acid (GHB) and gamma-aminobutyric acidB receptor (GABABR) binding sites are distinctive from one another: molecular evidence - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Conflicting Reports on NCS-382 Antagonist Activity

This technical support guide is designed for researchers, scientists, and drug development professionals encountering conflicting data regarding the antagonist activity of NCS-382. Below you will find frequently asked questions, troubleshooting guides for common experimental discrepancies, and detailed information to help you interpret your results.

Frequently Asked Questions (FAQs)

Q1: Is NCS-382 a selective antagonist for the GHB receptor?

A1: The selectivity of NCS-382 as a GHB receptor antagonist is a subject of considerable debate in the scientific literature. While it is recognized as a stereoselective ligand for GHB-binding sites, its functional antagonist activity is not consistently observed.[1][2] Some studies report that NCS-382 can block certain effects of gamma-hydroxybutyric acid (GHB).[3][4] However, a significant body of evidence suggests that NCS-382 fails to antagonize many GHB-induced behavioral and electrophysiological effects.[1][5] Furthermore, some reports indicate it may produce effects similar to GHB or even enhance some of its actions.[1]

Q2: What are the potential reasons for the conflicting reports on NCS-382's activity?

A2: The discrepancies in the reported activity of NCS-382 can be attributed to several factors:

• Indirect Action at GABA-B Receptors: Some evidence suggests that the observed antagonist effects of NCS-382 might be due to an indirect action at GABA-B receptors, rather than direct antagonism at a specific GHB receptor.[1][2] In some in vitro electrophysiological studies, NCS-382 only antagonized GHB's effects when GABA-B receptors were blocked.[1]

• Partial Agonist or Inverse Agonist Activity: There are reports of inverse and partial agonist actions of NCS-382 in biochemical and electrophysiological studies, which could contribute to its complex pharmacological profile.[2]

• Experimental Conditions: Differences in experimental models (in vivo vs. in vitro), animal species, dosage, and specific behavioral or electrophysiological assays can all contribute to the variability in results.

• Alternative Binding Sites: More recent research has identified the α-subunit of Ca2+/calmodulin-dependent protein kinase II (CaMKIIα) as a high-affinity binding site for NCS-382, suggesting that some of its effects may be mediated through this interaction.[6][7][8]

Q3: Does NCS-382 have affinity for other receptors?

A3: Binding studies have generally shown that NCS-382 does not have a significant affinity for GABA-A or GABA-B receptors.[1][2] However, its functional effects may still be linked to the GABA-B receptor system, possibly through indirect mechanisms.[1] As mentioned, CaMKIIα has emerged as a significant binding partner for NCS-382.[6][7][8]

Troubleshooting Experimental Discrepancies

Issue 1: NCS-382 fails to antagonize GHB-induced locomotor depression in my animal model.

• Possible Cause: This is a frequently reported finding.[1][5] The sedative and locomotor-depressant effects of GHB are thought to be primarily mediated by GABA-B receptors, which NCS-382 does not directly block.

• Troubleshooting Steps:

  • Positive Control: Ensure your experiment includes a positive control, such as a known GABA-B receptor antagonist (e.g., SGS742), to confirm that the GHB-induced effect in your model is blockable.[9]

  • Dose-Response Analysis: Conduct a thorough dose-response study for both GHB and NCS-382. It's possible that antagonism is only observable within a very narrow concentration range.

  • Alternative Behavioral Assay: Consider using a different behavioral paradigm. For example, some studies have shown that NCS-382 can block the discriminative stimulus effects of GHB, suggesting it may be more effective in assays measuring subjective drug effects.[4]

Issue 2: In my in vitro electrophysiology rig, NCS-382 does not block GHB-induced neuronal inhibition.

• Possible Cause: The inhibitory effects of high doses of GHB are often attributed to its action as a weak agonist at GABA-B receptors.[1] NCS-382 may not be effective in this context.

• Troubleshooting Steps:

  • GABA-B Receptor Blockade: As suggested by some studies, try applying NCS-382 in the presence of a GABA-B receptor antagonist.[1] This will help to isolate the effects mediated by non-GABA-B binding sites where NCS-382 might be active.

  • Focus on Excitatory Effects: Investigate the effect of NCS-382 on the excitatory effects observed with low doses of GHB. Some reports indicate that NCS-382 is effective at blocking these excitatory actions, which are proposed to be mediated by a specific GHB receptor.[10]

Quantitative Data Summary

The following tables summarize key quantitative data reported for NCS-382.

Table 1: Binding Affinity of NCS-382

Target	Preparation	Radioligand	Ki (μM)	Reference
CaMKIIα	Rat cortical homogenates	[3H]NCS-382	0.34	[6]
GHB Binding Sites	Isolated rat striatum membranes	Not specified	IC50 = 134.1 nM	[11]
GHB Binding Sites	Isolated rat hippocampus membranes	Not specified	IC50 = 201.3 nM	[11]

Table 2: In Vivo Efficacy of NCS-382

Animal Model	Effect of GHB	NCS-382 Dose	Outcome	Reference
Rats (T-maze)	Discriminative stimulus	12.5, 25.0, 50.0 mg/kg, IP	Dose-dependent blockade of GHB-appropriate responding	[4]
Mice (Forced swim test)	Increased immobility	1.66 and 2.08 mmol/kg, IP	Reduction in GHB-induced immobility	[11]
Mice (Functional Observational Battery)	Depressant-like effects	Not specified	Generally not reversed	[5]
Mice (Locomotor activity)	Reduced locomotor activity	Not specified	Generally not reversed	[5]

Experimental Protocols

1. Drug Discrimination Paradigm

• Objective: To assess the ability of NCS-382 to block the subjective effects of GHB.

• Methodology:

  • Apparatus: A T-maze with food reinforcement.

  • Training: Two groups of rats are trained to discriminate between an intragastric (i.g.) administration of GHB (e.g., 300 or 700 mg/kg) and water. For instance, after GHB administration, a left turn in the T-maze is rewarded with food, while after water administration, a right turn is rewarded. Training continues until the rats reliably choose the correct arm of the maze based on the substance administered.

  • Testing: Once discrimination is established, various doses of NCS-382 (e.g., 0, 12.5, 25.0, 50.0 mg/kg, intraperitoneally) are administered prior to the training dose of GHB. The choice of arm in the T-maze is then recorded.

• Endpoint: A dose-dependent increase in the selection of the water-appropriate arm in the presence of GHB after NCS-382 administration indicates antagonism.[4]

2. In Vivo Electrophysiology

• Objective: To measure the effect of NCS-382 on GHB-induced changes in neuronal firing in a specific brain region.

• Methodology:

  • Animal Preparation: Rats are anesthetized (e.g., with urethane) and placed in a stereotaxic frame.

  • Recording: A recording electrode is lowered into the target brain region (e.g., the prefrontal cortex). The spontaneous firing rate of individual neurons is recorded.

  • Drug Administration: GHB is administered intraperitoneally (i.p.) at various doses (e.g., low doses like 5-10 mg/kg and high doses like 160-320 mg/kg). Subsequently, NCS-382 is administered to determine if it can reverse the effects of GHB on neuronal firing.

• Endpoint: An increase or decrease in the spontaneous firing rate of neurons following drug administration. Blockade of GHB-induced changes in firing by NCS-382 indicates antagonist activity.[10]

Visualizations

Caption: Hypothesized signaling pathways of GHB and points of interaction for NCS-382.

Caption: General experimental workflows for assessing the antagonist activity of NCS-382.

References

• 1. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. NCS-382 - Wikipedia [en.wikipedia.org]
• 4. Blockade of the discriminative stimulus effects of gamma-hydroxybutyric acid (GHB) by the GHB receptor antagonist NCS-382 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of the putative antagonist NCS382 on the behavioral pharmacological actions of gammahydroxybutyrate in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Exploring the NCS-382 Scaffold for CaMKIIα Modulation: Synthesis, Biochemical Pharmacology, and Biophysical Characterization of Ph-HTBA as a Novel High-Affinity Brain-Penetrant Stabilizer of the CaMKIIα Hub Domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Treatment of γ-Hydroxybutyrate Overdose with the GABAB Antagonist SGS742 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effect of gamma-hydroxybutyrate and its antagonist NCS-382 on spontaneous cell firing in the prefrontal cortex of the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]

Technical Support Center: Enhancing Blood-Brain Barrier Penetration of NCS-382 Analogs

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments aimed at improving the blood-brain barrier (BBB) penetration of NCS-382 analogs.

Frequently Asked Questions (FAQs)

Q1: What is NCS-382 and why is its blood-brain barrier penetration important?

A1: NCS-382, or (E)-2-(5-Hydroxy-5,7,8,9-tetrahydro-6H-benzo[1]annulen-6-ylidene)acetic acid, and its analogs are compounds of interest for their potential therapeutic effects in neurological disorders.[2][3] Initially investigated as a selective antagonist for the γ-hydroxybutyrate (GHB) receptor, recent research has highlighted its interaction with the Ca2+/calmodulin-dependent protein kinase II alpha (CaMKIIα) hub domain.[2][3][4] Effective penetration of the blood-brain barrier (BBB) is crucial for these compounds to reach their targets within the central nervous system (CNS) and exert their therapeutic effects.

Q2: What are the known mechanisms by which NCS-382 crosses the blood-brain barrier?

A2: NCS-382 is understood to cross the BBB through a combination of passive diffusion and facilitated transport.[4] Specifically, it has been shown to be a substrate for monocarboxylate transporters 1 and 4 (MCT1 and MCT4), which facilitate its uptake into the brain.[5]

Q3: What are the key physicochemical properties of NCS-382 analogs that influence their BBB penetration?

A3: Key physicochemical properties influencing BBB penetration include lipophilicity (LogP), molecular weight, polar surface area (PSA), and the number of hydrogen bond donors and acceptors. Generally, for CNS drugs, a LogP in the range of 1.5-2.7, a molecular weight under 400 Da, and a lower PSA are considered favorable for passive diffusion across the BBB.[6]

Q4: What is Kp,uu,brain and why is it a critical parameter in assessing BBB penetration?

A4: Kp,uu,brain is the unbound brain-to-plasma partition coefficient. It represents the ratio of the unbound drug concentration in the brain to the unbound drug concentration in the plasma at steady-state.[7] It is a critical parameter because it reflects the net result of passive permeability and active transport processes across the BBB, independent of plasma and brain tissue binding.[7] A Kp,uu,brain value greater than 0.3 is often considered indicative of good brain penetration.[7]

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Low in vitro permeability in PAMPA-BBB assay	High polarity or low lipophilicity of the analog.	- Modify the analog's structure to increase lipophilicity (e.g., by adding lipophilic groups), but be mindful of the potential for increased non-specific binding. - Ensure the pH of the buffer system is appropriate for the ionization state of the compound to favor passive diffusion.
High molecular weight.	- Attempt to reduce the molecular weight of the analog while maintaining its affinity for the target.
Compound precipitation in the assay buffer.	- Check the solubility of the compound in the assay buffer. - Consider using a co-solvent if solubility is an issue, but be aware that this can affect the integrity of the artificial membrane.
High efflux ratio in cell-based transwell assays (e.g., with MDCK-MDR1 cells)	The analog is a substrate for efflux transporters like P-glycoprotein (P-gp).	- Modify the chemical structure to reduce recognition by efflux transporters. This can involve altering hydrogen bonding patterns or introducing specific functional groups. - Co-administer a known P-gp inhibitor in the assay as a control to confirm P-gp mediated efflux.
Low brain concentrations in vivo despite good in vitro permeability	High plasma protein binding.	- Measure the fraction of unbound drug in plasma (fu,plasma). - Modify the analog to reduce plasma protein binding, although this can be challenging without affecting other properties.
Rapid metabolism.	- Investigate the metabolic stability of the compound using liver microsomes or hepatocytes. - Modify the structure at metabolically labile sites to improve stability.
High affinity for peripheral tissues.	- Conduct tissue distribution studies to assess accumulation in other organs.
Inconsistent results between different BBB models	Differences in the models' representation of the BBB.	- Understand the limitations of each model. PAMPA assays only measure passive permeability, while cell-based models can incorporate some active transport and efflux. In vivo models are the most comprehensive but also the most complex. - Use a tiered approach, starting with simpler in vitro models for initial screening and progressing to more complex in vivo models for promising candidates.

Quantitative Data Summary

The following tables summarize key quantitative data for NCS-382 and some of its analogs, providing a basis for comparison of their properties related to BBB penetration.

Table 1: Binding Affinities and Physicochemical Properties of NCS-382 and Analogs

Compound	R	Ki (μM) vs [3H]NCS-382
NCS-382	H	0.34
1a	1-Br	0.23
1b	2-Br	0.050
1c	3-Br	9.7
1d	2-Cl	0.052
1e	2-Me	0.32
1f	2-F	0.11
1g	2-I	0.053
1h	1-Ph	0.38
Ph-HTBA (1i)	2-Ph	0.078
1j	3-Ph	14
1k	1-PhCHCH	0.029
1m	1-(2,6-dichloro)styryl	0.11
1n	1-PhCH2CH2	0.056

Data sourced from a study on NCS-382 analogs.[4]

Table 2: Blood-Brain Barrier Penetration Data

Compound	Assay	Parameter	Value	Reference
NCS-382	MDCK cell transwell assay	Permeability (10⁻⁶ cm/s) at 25 μM	7.6 ± 1.7	[7]
Ph-HTBA (1i)	In vivo mouse study	Kp,uu,brain	0.85	[3][8]

Experimental Protocols

Parallel Artificial Membrane Permeability Assay for the Blood-Brain Barrier (PAMPA-BBB)

This in vitro assay is a high-throughput method to predict the passive diffusion of compounds across the BBB.

Methodology:

• Preparation of the PAMPA plate: A filter plate with 96 wells is coated with a lipid solution (e.g., porcine brain lipid extract in an organic solvent) to form an artificial membrane.

• Preparation of solutions:

  • Donor solution: The test compound is dissolved in a buffer solution (e.g., phosphate-buffered saline, pH 7.4) to a known concentration.

  • Acceptor solution: The same buffer solution without the test compound is added to the wells of an acceptor plate.

• Assay procedure: The lipid-coated filter plate is placed on top of the acceptor plate, and the donor solution is added to the wells of the filter plate. This "sandwich" is then incubated for a set period (e.g., 4-18 hours) at room temperature.

• Quantification: After incubation, the concentration of the compound in both the donor and acceptor wells is determined using a suitable analytical method, such as LC-MS/MS or UV-Vis spectroscopy.

• Calculation of Permeability (Pe): The effective permeability coefficient (Pe) is calculated using the following equation: Pe = [-ln(1 - C_A(t) / C_equilibrium)] * (V_D * V_A) / ((V_D + V_A) * Area * t) Where:

  • C_A(t) is the concentration in the acceptor well at time t.

  • C_equilibrium is the concentration at equilibrium.

  • V_D and V_A are the volumes of the donor and acceptor wells, respectively.

  • Area is the surface area of the membrane.

  • t is the incubation time.

In Vivo Determination of Kp,uu,brain in Rodents

This protocol outlines the general steps for determining the unbound brain-to-plasma partition coefficient in a rodent model.

Methodology:

• Compound Administration: The test compound is administered to the animals (e.g., rats or mice) via a route that ensures a constant plasma concentration over time, typically through intravenous infusion.

• Sample Collection: At steady-state (a time point where the plasma concentration is stable), blood and brain samples are collected.

• Sample Processing:

  • Plasma: Blood is centrifuged to separate the plasma.

  • Brain: The brain is homogenized in a buffer solution.

• Determination of Total Concentrations: The total concentration of the compound in plasma (C_p,total) and brain homogenate (C_brain,total) is measured using a validated analytical method like LC-MS/MS.

• Determination of Unbound Fractions:

  • Plasma (fu,p): The fraction of unbound drug in plasma is determined using equilibrium dialysis or ultracentrifugation.

  • Brain (fu,brain): The fraction of unbound drug in the brain is determined using brain slice or brain homogenate binding assays with equilibrium dialysis.

• Calculation of Kp,uu,brain: The unbound brain-to-plasma partition coefficient is calculated as follows: Kp,uu,brain = (C_brain,total / fu,brain) / (C_p,total / fu,p)

Visualizations

Caption: Experimental workflow for improving BBB penetration of NCS-382 analogs.

Caption: Simplified CaMKIIα signaling pathway relevant to NCS-382 analogs.

References

• 1. Challenges of developing small-molecule kinase inhibitors for brain tumors and the need for emphasis on free drug levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Exploring the NCS-382 Scaffold for CaMKIIα Modulation: Synthesis, Biochemical Pharmacology, and Biophysical Characterization of Ph-HTBA as a Novel High-Affinity Brain-Penetrant Stabilizer of the CaMKIIα Hub Domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Radiofluorinated Analogs of NCS-382 as Potential PET Tracers for Imaging the CaMKIIα Hub Domain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of Blood Brain Barrier Permeability with Potent and Selective Human Neuronal Nitric Oxide Synthase Inhibitors Having a 2-Aminopyridine Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Unbound Brain-to-Plasma Partition Coefficient, Kp,uu,brain—a Game Changing Parameter for CNS Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Item - Exploring the NCS-382 Scaffold for CaMKIIα Modulation: Synthesis, Biochemical Pharmacology, and Biophysical Characterization of Ph-HTBA as a Novel High-Affinity Brain-Penetrant Stabilizer of the CaMKIIα Hub Domain - figshare - Figshare [figshare.com]

Technical Support Center: NCS-382 Sodium Dose Conversion Between Species

This technical support center provides guidance for researchers, scientists, and drug development professionals on the principles of converting doses of NCS-382 sodium between different species. The information is presented in a question-and-answer format to address common challenges and provide practical solutions for experimental design.

Frequently Asked Questions (FAQs)

Q1: Is there an established, validated formula for converting NCS-382 sodium doses between different animal species or from animals to humans?

A1: Currently, there is no specific, validated formula published in the scientific literature for the direct conversion of NCS-382 sodium doses between species. However, general principles of allometric scaling and guidance from regulatory bodies like the U.S. Food and Drug Administration (FDA) can be applied to estimate an appropriate starting dose for a new species. It is crucial to recognize that these are estimations and should be followed by careful dose-ranging and pharmacokinetic studies in the target species.

Q2: What is the recommended approach for estimating a starting dose of NCS-382 sodium in a new animal model?

A2: The most widely accepted method for extrapolating drug doses between species is based on the normalization of dose to Body Surface Area (BSA).[1][2] This approach is recommended by the FDA for determining the maximum safe starting dose in initial clinical trials and can be adapted for preclinical interspecies dose conversion.[1] The Human Equivalent Dose (HED) calculation, which is based on BSA, provides a standardized method for this extrapolation.[1][3][4]

Q3: What data is needed to perform a dose conversion for NCS-382 sodium based on BSA?

A3: To perform a dose conversion, you will need the following:

• The known effective or No-Observed-Adverse-Effect Level (NOAEL) dose of NCS-382 in a specific animal species (e.g., mg/kg).

• The average body weight of the source and target species.

• The appropriate conversion factor (Km), which is the ratio of Body Weight to BSA for a given species.

Troubleshooting Guide

Problem: I cannot find a NOAEL for NCS-382 in the literature.

Solution: The absence of a published NOAEL for NCS-382 is a significant data gap. In such cases, researchers should consider the following approaches:

• Use the lowest effective dose: Start with the lowest dose reported to have a pharmacological effect in a given species as a conservative starting point for your calculations. For NCS-382, pharmacokinetic studies in mice have used doses of 100, 300, and 500 mg/kg via intraperitoneal injection.[5][6] The 100 mg/kg dose could serve as a starting point for estimation.

• Conduct a dose-ranging toxicity study: The most rigorous approach is to perform a preliminary dose-escalation study in a small number of animals of the target species to determine the maximum tolerated dose (MTD) and to identify a potential NOAEL.

Problem: The calculated dose for my target species seems unexpectedly high or low.

Solution:

• Verify your calculations: Double-check the formula and the conversion factors used. Ensure that the body weights for the species are accurate.

• Consider species-specific metabolism: NCS-382 is metabolized primarily through dehydrogenation and glucuronidation.[6] The activity of these metabolic pathways can vary significantly between species, affecting the drug's half-life and clearance. For instance, the half-life of NCS-382 in mouse serum is very short (0.3 hours).[7] A species with slower metabolism might require a lower dose. In vitro studies using liver microsomes from different species can provide insights into potential metabolic differences.[6]

• Evaluate the route of administration: The bioavailability of NCS-382 can differ depending on the administration route (e.g., intravenous, intraperitoneal, oral). The known mouse studies used intraperitoneal injection.[5][6] If you are using a different route, the calculated dose will need to be adjusted based on the expected differences in absorption and first-pass metabolism.

Experimental Protocols and Data

Interspecies Dose Conversion Workflow

The following diagram illustrates the general workflow for estimating a starting dose of NCS-382 in a new species based on existing data and established principles.

Workflow for Interspecies Dose Conversion of NCS-382.

Dose Conversion Calculation Example: Mouse to Rat

This example demonstrates how to estimate a starting dose in rats based on a known dose in mice.

1. Identify Known Parameters:

• Known dose in mouse (intraperitoneal): 100 mg/kg[5][6]

• Mouse Km = 3

• Rat Km = 6

• Human Km = 37

2. Step 1: Convert Mouse Dose to Human Equivalent Dose (HED)

• Formula: HED (mg/kg) = Animal Dose (mg/kg) x (Animal Km / Human Km)

• Calculation: HED = 100 mg/kg x (3 / 37) ≈ 8.1 mg/kg

3. Step 2: Convert HED to Rat Equivalent Dose (AED)

• Formula: AED (mg/kg) = HED (mg/kg) x (Human Km / Animal Km)

• Calculation: Rat Dose = 8.1 mg/kg x (37 / 6) ≈ 50 mg/kg

Based on this calculation, a starting dose of approximately 50 mg/kg could be considered for initial studies in rats. This should be confirmed with a pilot study.

Allometric Scaling Conversion Factors

The following table provides the Km factors for various species, which are essential for dose conversion calculations based on body surface area.

Species	Body Weight (kg)	Km (Body Weight / BSA)
Human	60	37
Mouse	0.02	3
Rat	0.15	6
Hamster	0.08	5
Guinea Pig	0.40	8
Rabbit	1.8	12
Dog	10	20
Monkey (Rhesus)	3	12

Data adapted from FDA guidance documents.

Summary of Published NCS-382 Dosages in Mice

Dose (mg/kg)	Route of Administration	Species	Purpose of Study	Reference
100, 300, 500	Intraperitoneal	Mouse	Pharmacokinetics	[5][6]
300	Intraperitoneal	Mouse	Drug-drug interaction	[5]

References

• 1. fda.gov [fda.gov]
• 2. chemsafetypro.com [chemsafetypro.com]
• 3. Considerations on the Calculation of the Human Equivalent Dose from Toxicology Studies for Biologic Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Considerations on the Calculation of the Human Equivalent Dose from Toxicology Studies for Biologic Anticancer Agents | springermedizin.de [springermedizin.de]
• 5. A pharmacokinetic evaluation and metabolite identification of the GHB receptor antagonist NCS‐382 in mouse informs novel therapeutic strategies for the treatment of GHB intoxication - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Research Portal [rex.libraries.wsu.edu]
• 7. chemrxiv.org [chemrxiv.org]

Addressing variability in behavioral responses to NCS-382 sodium

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with NCS-382 sodium. The information is presented in a question-and-answer format to directly address common issues and variability in behavioral responses observed during experiments.

Frequently Asked Questions (FAQs)

Q1: What is NCS-382 sodium and what is its primary mechanism of action?

NCS-382 sodium is a selective ligand for the γ-hydroxybutyrate (GHB) receptor and is often described as a GHB receptor antagonist.[1] It has also been identified as a potent GABA receptor antagonist.[1] However, its pharmacological profile is complex, and its antagonist effects on GHB-induced behaviors are not always consistent.[2] Some research suggests its effects may be indirect, potentially involving GABA(B) receptors.[2]

Q2: Why am I observing inconsistent behavioral responses with NCS-382 sodium in my experiments?

Variability in behavioral responses to NCS-382 sodium is a documented issue and can be attributed to several factors:

• Complex Pharmacology: NCS-382 is not a simple antagonist. It may exhibit partial agonist properties at the GHB receptor or have indirect effects on the GABA(B) receptor system, leading to outcomes that can mimic or even enhance certain GHB effects.[2]

• Dose-Dependency: The behavioral effects of NCS-382 can be highly dose-dependent. Low doses may have minimal effect, while higher doses might produce intrinsic behavioral effects that can confound the interpretation of its antagonist properties.

• Experimental Model: The specific animal model, and even the strain of the animal, can influence the behavioral response to NCS-382.

• Behavioral Assay: The choice of behavioral test is critical. NCS-382 has been shown to block the discriminative stimulus effects of GHB in some studies but fails to antagonize GHB-induced locomotor depression or hypnosis in others.[3][4]

Q3: How should I prepare and store NCS-382 sodium solutions?

• Solubility: NCS-382 sodium salt has good solubility in aqueous solutions. It is soluble in phosphate-buffered saline (PBS) at approximately 10 mg/mL and in dimethylformamide (DMF) at around 20 mg/mL.[1]

• Preparation for In Vivo Studies: For intraperitoneal (i.p.) injections in rodents, NCS-382 sodium can be dissolved in a vehicle such as 0.9% saline or a sodium bicarbonate solution.

• Stability: The solid form of NCS-382 sodium is stable for at least 4 years when stored at -20°C.[1] Information on the long-term stability of prepared solutions is limited; therefore, it is recommended to prepare fresh solutions for each experiment or store aliquots at -20°C for short periods.

Troubleshooting Guides

Problem 1: NCS-382 sodium is not antagonizing the behavioral effects of GHB in my animal model.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Inappropriate Dose:	Review the literature for effective dose ranges of NCS-382 for your specific behavioral assay and animal model. Consider performing a dose-response study to determine the optimal antagonist dose.
Timing of Administration:	The timing of NCS-382 administration relative to GHB is crucial. Ensure that NCS-382 is administered with sufficient time to reach peak brain concentrations before the expected onset of GHB's effects.
Route of Administration:	Intraperitoneal (i.p.) injection is common, but consider if another route might be more appropriate for your experimental question. Be aware of the pharmacokinetics of NCS-382, including its blood-brain barrier penetration.
Assay Specificity:	The chosen behavioral assay may not be sensitive to the antagonistic effects of NCS-382. It has shown efficacy in drug discrimination paradigms but often fails to reverse GHB-induced sedation or locomotor depression.[3][4] Consider using a different behavioral test.
Complex Pharmacology:	Be aware that NCS-382 may not be a pure antagonist and could have intrinsic effects. Include a control group that receives NCS-382 alone to assess its independent behavioral effects.

Problem 2: I am observing unexpected or paradoxical behavioral effects with NCS-382 sodium.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Partial Agonist Effects:	NCS-382 may be acting as a partial agonist at the GHB receptor, leading to effects that mimic GHB, particularly at certain doses.
Off-Target Effects:	While generally considered selective for the GHB receptor, high concentrations of NCS-382 could have off-target effects. Review the literature for potential off-target interactions.
Interaction with GABA(B) Receptors:	The behavioral outcomes may be a result of an indirect interaction with the GABA(B) receptor system.[2] Consider co-administration with a selective GABA(B) receptor antagonist to investigate this possibility.
Animal Strain and Individual Variability:	Genetic differences between animal strains can lead to different metabolic and neurochemical responses. Ensure you are using a consistent and well-characterized animal model.

Quantitative Data Summary

Table 1: In Vitro Binding and Functional Activity of NCS-382

Parameter	Tissue/Cell Line	Value	Reference
IC50 (GHB Receptor Binding)	Rat Striatal Membranes	134.1 nM	[1]
IC50 (GHB Receptor Binding)	Rat Hippocampal Membranes	201.3 nM	[1]
IC50 (GHB-induced Inositol Phosphate Accumulation)	Rat Hippocampal Slices	8.6 µM	[1]
IC50 (GHB-induced cGMP Levels)	Rat Hippocampal Slices	30 µM	[1]

Table 2: In Vivo Behavioral Effects of NCS-382 Sodium

Animal Model	Behavioral Test	NCS-382 Dose (i.p.)	GHB Dose	Observed Effect	Reference
Mice	Forced Swim Test	1.66 and 2.08 mmol/kg	-	Reduced immobility time (anti-sedative activity)	[1]
Swiss Rb Mice	Audiogenic Seizures	2.3 mmol/kg	-	Decreased spike and wave discharges	[1]
Rats	Drug Discrimination (T-Maze)	12.5, 25.0, and 50.0 mg/kg	300 and 700 mg/kg (i.g.)	Dose-dependently blocked GHB-appropriate responding	[4]
Mice	Locomotor Activity	Not specified	Dose-dependently reduced by GHB	Generally not reversed by co-administration with NCS-382	[3]
Mice	Functional Observational Battery	Not specified	Produced depressant-like effects	Generally not reversed by NCS-382	[3]

Experimental Protocols

1. General Protocol for In Vivo Behavioral Studies in Rodents

• Compound Preparation: Dissolve NCS-382 sodium salt in sterile 0.9% saline to the desired concentration. Prepare fresh on the day of the experiment.

• Animal Acclimation: Allow animals to acclimate to the testing room for at least 1 hour before the start of the experiment.

• Administration:

  • Administer NCS-382 sodium via intraperitoneal (i.p.) injection.

  • The volume of injection should typically be 5-10 mL/kg of body weight.

  • Administer NCS-382 15-30 minutes prior to the administration of GHB or the start of the behavioral test to allow for drug absorption and distribution.

• Behavioral Testing:

  • Conduct the behavioral test at the appropriate time point following drug administration, based on the known pharmacokinetics of the compounds and the specific requirements of the assay.

  • Ensure that all experimental conditions (e.g., lighting, noise levels) are consistent across all test groups.

• Control Groups:

  • Include a vehicle control group (receiving only the saline vehicle).

  • Include a GHB-only group to establish the baseline effect to be antagonized.

  • Include an NCS-382-only group to assess any intrinsic behavioral effects of the compound.

2. Protocol for Drug Discrimination Study (Adapted from Colombo et al., 1995)

• Apparatus: A T-maze with a starting arm and two goal arms.

• Training:

  • Rats are trained to discriminate between an intraperitoneal injection of GHB (e.g., 300 or 700 mg/kg) and a vehicle control (e.g., water or saline).

  • Correct arm choice is rewarded (e.g., with food).

  • Training continues until a high level of discrimination accuracy is achieved (e.g., >80% correct choices).

• Testing:

  • Once discrimination is established, test sessions are conducted.

  • On test days, animals are pre-treated with a specific dose of NCS-382 (e.g., 12.5, 25.0, or 50.0 mg/kg, i.p.) followed by the training dose of GHB.

  • The percentage of animals choosing the GHB-appropriate arm is recorded.

  • A dose-dependent decrease in GHB-appropriate responding indicates that NCS-382 is blocking the discriminative stimulus effects of GHB.[4]

Visualizations

Caption: Troubleshooting workflow for addressing variability in NCS-382 experiments.

Caption: Proposed signaling pathways for NCS-382, highlighting its complex interactions.

References

• 1. caymanchem.com [caymanchem.com]
• 2. NCS-382 (sodium salt) - Cayman Chemical [bioscience.co.uk]
• 3. calpaclab.com [calpaclab.com]
• 4. chemrxiv.org [chemrxiv.org]

Reference Data & Comparative Studies

Validating the Antagonistic Effect of NCS-382 on GHB-Induced Behaviors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the efficacy of NCS-382 in antagonizing gamma-hydroxybutyrate (GHB)-induced behaviors, with a focus on sedation, catalepsy, and motor impairment. The performance of NCS-382 is contrasted with alternative antagonists, primarily those targeting the GABA(B) receptor, supported by experimental data from preclinical studies.

Executive Summary

Gamma-hydroxybutyrate (GHB) is a central nervous system depressant that induces a range of behavioral effects, including profound sedation, catalepsy, and motor impairment. While initially investigated as a potential antagonist at a putative specific GHB receptor, NCS-382 has demonstrated limited to no efficacy in counteracting the prominent behavioral effects of GHB. In contrast, a substantial body of evidence indicates that the behavioral actions of GHB are primarily mediated through its weak agonist activity at the GABA(B) receptor. Consequently, GABA(B) receptor antagonists have proven to be significantly more effective in reversing GHB-induced behaviors. This guide synthesizes the available preclinical data to objectively compare the performance of NCS-382 with that of GABA(B) receptor antagonists.

Comparative Antagonism of GHB-Induced Behaviors

The following tables summarize the quantitative data from studies evaluating the ability of NCS-382 and GABA(B) receptor antagonists to reverse GHB-induced sedation/hypnosis and catalepsy.

Table 1: Effect of Antagonists on GHB-Induced Sedation (Loss of Righting Reflex)

Treatment Group	Dose (mg/kg, i.p.)	Duration of Loss of Righting Reflex (min)	Antagonism of GHB Effect	Reference
GHB	1000	45.6 ± 5.2	-	Carai et al., 2001
GHB + NCS-382	1000 + 50	55.3 ± 6.1	No (Potentiation)	Carai et al., 2001
GHB + NCS-382	1000 + 100	62.1 ± 7.3	No (Potentiation)	Carai et al., 2001
GHB + SCH 50911	1000 + 25	0	Complete	Carai et al., 2001
GHB + SCH 50911	1000 + 50	0	Complete	Carai et al., 2001
GHB + CGP 46381	1000 + 25	0	Complete	Carai et al., 2001
GHB + CGP 46381	1000 + 50	0	Complete	Carai et al., 2001

Data are presented as mean ± S.E.M.

Table 2: Effect of NCS-382 on GHB-Induced Catalepsy

Treatment Group	Dose (mg/kg)	Catalepsy Score (s)	Antagonism of GHB Effect	Reference
Saline	-	0	-	Navarro et al., 1998
GHB	225 (i.p.)	35.2 ± 8.1	-	Navarro et al., 1998
GHB	250 (i.p.)	48.5 ± 7.3	-	Navarro et al., 1998

Data are presented as mean ± S.E.M. Note: Studies directly comparing NCS-382 with GABA(B) antagonists on GHB-induced catalepsy with quantitative data in a tabular format are limited. However, qualitative reports indicate NCS-382 is ineffective.[1]

Signaling Pathways

The differential effects of NCS-382 and GABA(B) antagonists can be understood by examining their targets within the signaling pathways activated by GHB.

GHB Signaling and Antagonist Targets

GHB acts as a weak partial agonist at GABA(B) receptors, which are G-protein coupled receptors that mediate slow and sustained inhibitory effects.[2][3] This interaction is considered the primary mechanism for the sedative, cataleptic, and ataxic effects of GHB.[2] GHB also binds to its own high-affinity receptor, but the functional consequence of this binding in relation to the major behavioral effects is unclear and not effectively blocked by NCS-382 in a manner that reverses these behaviors.[1][4][5]

Experimental Protocols

Detailed methodologies for the key behavioral assays are provided below.

GHB-Induced Sedation (Loss of Righting Reflex)

This protocol assesses the sedative/hypnotic effects of GHB by measuring the duration of the loss of the righting reflex.

Workflow for GHB-Induced Sedation Assay

Procedure:

• Animal Acclimation: Acclimate rodents to the testing room for at least 60 minutes before the experiment.

• Antagonist Administration: Administer NCS-382, a GABA(B) antagonist, or vehicle via intraperitoneal (i.p.) injection at a predetermined time before GHB administration.

• GHB Administration: Administer GHB (e.g., 1000 mg/kg, i.p.) to induce sedation.

• Assessment of Righting Reflex: At regular intervals (e.g., every 5 minutes), gently place the animal on its back. The inability to right itself within a specified time (e.g., 30 seconds) is defined as the loss of the righting reflex.

• Data Collection: Record the time to the loss of the righting reflex and the time to its return. The duration of the loss of the righting reflex is calculated as the difference between these two times.

GHB-Induced Catalepsy (Bar Test)

This assay measures the cataleptic state induced by GHB, characterized by a failure to correct an externally imposed posture.

Workflow for GHB-Induced Catalepsy Assay

Procedure:

• Apparatus: A horizontal bar is placed at a specific height (e.g., 4-9 cm) from the base.

• Animal Preparation: Following antagonist and GHB administration, the animal is brought to the testing apparatus.

• Testing: The experimenter gently places the animal's forepaws on the bar. A timer is started immediately.

• Data Collection: The time taken for the animal to remove both forepaws from the bar (descent latency) is recorded. A maximum cut-off time (e.g., 180 seconds) is typically set. The test is repeated several times with an inter-trial interval.

GHB-Induced Ataxia (Rotarod Test)

This protocol evaluates motor coordination and balance, which are impaired by GHB, leading to ataxia.

Workflow for GHB-Induced Ataxia Assay

Procedure:

• Apparatus: A standard rotarod apparatus for rodents.

• Training: Animals are trained on the rotarod for several days prior to the experiment to achieve a stable baseline performance. This typically involves placing the animal on the rod at a low, constant speed and gradually increasing the duration.

• Testing: Following antagonist and GHB administration, the animal is placed on the rotarod. The rod is then set to rotate, either at a fixed speed or with accelerating speed.

• Data Collection: The latency to fall from the rotating rod is recorded for each trial. Multiple trials are conducted for each animal.

Conclusion

The available experimental evidence strongly indicates that NCS-382 is not an effective antagonist of the primary sedative, cataleptic, and ataxic effects of GHB. In some instances, it may even potentiate the sedative effects. In contrast, GABA(B) receptor antagonists, such as SCH 50911 and CGP 46381, have been shown to be highly effective in preventing or reversing these GHB-induced behaviors. This suggests that the development of effective treatments for GHB overdose or abuse should focus on targeting the GABA(B) receptor system rather than the putative GHB receptor to which NCS-382 binds. The lack of functional antagonism by NCS-382, despite its binding affinity for the GHB site, underscores the importance of validating receptor ligands with robust behavioral assays.

References

• 1. researchgate.net [researchgate.net]
• 2. Concentration-Effect Relationships for the Drug of Abuse γ-Hydroxybutyric Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. karger.com [karger.com]
• 4. Behavioral Analyses of GHB: Receptor Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

NCS-382 sodium versus GHB: a comparative pharmacological analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the pharmacological properties of NCS-382 sodium and gamma-hydroxybutyrate (GHB). The information presented is supported by experimental data to facilitate a comprehensive understanding of their mechanisms of action and respective effects.

Introduction

Gamma-hydroxybutyrate (GHB) is an endogenous neurotransmitter and a central nervous system depressant with a complex pharmacological profile.[1][2] It is used therapeutically for the treatment of narcolepsy and alcoholism, but is also a drug of abuse.[1] NCS-382 is a synthetic analog of GHB and has been primarily characterized as an antagonist at the high-affinity GHB receptor.[1][3] However, the exact nature of its interaction with the broader signaling systems affected by GHB remains a subject of investigation, with some studies suggesting a more complex role than simple antagonism.[3][4] This guide delves into a comparative analysis of their receptor binding affinities, functional activities, and the signaling pathways they modulate.

Data Presentation: Quantitative Pharmacological Parameters

The following table summarizes the key quantitative data for NCS-382 and GHB, providing a direct comparison of their binding affinities and functional potencies at relevant receptors.

Compound	Receptor	Parameter	Value	Species	Reference
NCS-382	GHB Receptor	Ki	~0.34 µM	-	[1]
GHB Receptor	IC50	120 ± 18 nM	Human
GHB Receptor (antagonist)	IC50	2.9 µM	CHO Cells
GABAA Receptor	Affinity	No affinity	-	[3][4]
GABAB Receptor	Affinity	No affinity	Rat	[3]
GHB	GHB Receptor	Kd	114 nM	Human
GHB Receptor	IC50	53 ± 8 nM	Human
GHB Receptor (agonist)	EC50	130 nM / 462 nM	CHO Cells
GABAB Receptor (agonist)	EC50	~0.88 mM	Rat	[5]
GABAB Receptor (weak agonist)	EC50	~5 mM	Xenopus Oocytes	[6]
α4β1δ GABAA Receptor (agonist)	EC50	140 nM	Xenopus Oocytes
α4β2δ GABAA Receptor (agonist)	EC50	8.41 mM	Xenopus Oocytes
α4β3δ GABAA Receptor (agonist)	EC50	1.03 mM	Xenopus Oocytes

Experimental Protocols

Detailed methodologies for key experiments are provided below to allow for replication and critical evaluation of the cited data.

Radioligand Binding Assay for GHB Receptor

This protocol is adapted from studies characterizing the binding of [3H]NCS-382 to rat brain homogenates.

1. Tissue Preparation:

• Whole rat brains are rapidly dissected and homogenized in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).
• The homogenate is centrifuged at low speed (e.g., 1,000 x g for 10 minutes) to remove nuclei and large debris.
• The resulting supernatant is then centrifuged at high speed (e.g., 40,000 x g for 20 minutes) to pellet the crude membrane fraction.
• The membrane pellet is washed by resuspension in fresh buffer and re-centrifugation. The final pellet is resuspended in assay buffer to a specific protein concentration determined by a protein assay (e.g., Bradford or BCA).

2. Binding Assay:

• The assay is performed in a final volume of 250-500 µL in polypropylene (B1209903) tubes or a 96-well plate.
• Saturation Assay: To determine the Kd and Bmax of [3H]NCS-382, increasing concentrations of the radioligand are incubated with a fixed amount of membrane protein.
• Competition Assay: To determine the Ki of GHB or other unlabeled compounds, a fixed concentration of [3H]NCS-382 (typically near its Kd value) is incubated with increasing concentrations of the unlabeled competitor.
• Non-specific binding is determined in the presence of a high concentration of unlabeled GHB (e.g., 1 mM).
• The reaction mixture is incubated at a specific temperature (e.g., 4°C or room temperature) for a duration sufficient to reach equilibrium (e.g., 60 minutes).

3. Termination and Detection:

• The binding reaction is terminated by rapid filtration through glass fiber filters (e.g., Whatman GF/B) using a cell harvester. This separates the bound radioligand from the free radioligand.
• The filters are washed rapidly with ice-cold wash buffer to remove any non-specifically bound radioligand.
• The radioactivity trapped on the filters is quantified by liquid scintillation counting.

4. Data Analysis:

• Specific binding is calculated by subtracting non-specific binding from total binding.
• Saturation binding data is analyzed using Scatchard analysis or non-linear regression to determine Kd and Bmax.
• Competition binding data is analyzed using non-linear regression to determine the IC50 value, which is then converted to a Ki value using the Cheng-Prusoff equation.

Whole-Cell Patch-Clamp Electrophysiology

This protocol outlines the procedure for recording the effects of GHB on neurons, for example, in the ventral tegmental area (VTA).

1. Slice Preparation:

• A rat is anesthetized and decapitated. The brain is rapidly removed and placed in ice-cold, oxygenated (95% O2 / 5% CO2) artificial cerebrospinal fluid (aCSF) of a specific composition (e.g., in mM: 126 NaCl, 2.5 KCl, 1.25 NaH2PO4, 2 MgCl2, 2 CaCl2, 26 NaHCO3, and 10 glucose).
• Coronal or sagittal slices (e.g., 250-300 µm thick) containing the brain region of interest (e.g., VTA) are cut using a vibratome.
• Slices are allowed to recover in oxygenated aCSF at room temperature for at least one hour before recording.

2. Recording:

• A single slice is transferred to a recording chamber and continuously perfused with oxygenated aCSF at a constant flow rate.
• Neurons are visualized using an upright microscope with infrared differential interference contrast (IR-DIC) optics.
• Patch pipettes (3-7 MΩ resistance) are pulled from borosilicate glass capillaries and filled with an internal solution (e.g., in mM: 130 K-gluconate, 10 KCl, 10 HEPES, 0.2 EGTA, 4 Mg-ATP, 0.3 Na-GTP, adjusted to pH 7.3).
• A gigaseal (>1 GΩ) is formed between the pipette tip and the neuronal membrane. The membrane is then ruptured by gentle suction to achieve the whole-cell configuration.
• Recordings are made in voltage-clamp or current-clamp mode using a patch-clamp amplifier.

3. Drug Application:

• GHB or NCS-382 is dissolved in the aCSF and applied to the slice via the perfusion system.
• Changes in membrane potential, holding current, or the frequency and amplitude of synaptic currents are recorded before, during, and after drug application.

4. Data Analysis:

• Electrophysiological data is acquired and analyzed using specialized software (e.g., pCLAMP, AxoGraph).
• Statistical analysis is performed to determine the significance of drug-induced effects.

In Vivo Microdialysis for Dopamine (B1211576) Release

This protocol describes the measurement of GHB's effect on extracellular dopamine levels in the rat striatum.[6][7][8]

1. Surgical Procedure:

• A rat is anesthetized (e.g., with urethane) and placed in a stereotaxic frame.
• A guide cannula is implanted, targeting the striatum. A microdialysis probe (e.g., with a 2-4 mm membrane) is then inserted through the guide cannula.

2. Microdialysis:

• The probe is continuously perfused with aCSF at a slow, constant flow rate (e.g., 1-2 µL/min).
• After a stabilization period to allow the tissue to recover and baseline levels to become stable, dialysate samples are collected at regular intervals (e.g., every 10-20 minutes).

3. Drug Administration and Sample Collection:

• A baseline of at least three consecutive samples with stable dopamine levels is established.
• GHB or NCS-382 is administered systemically (e.g., intraperitoneally).
• Dialysate samples continue to be collected for a set period following drug administration.

4. Neurochemical Analysis:

• The concentration of dopamine in the dialysate samples is quantified using high-performance liquid chromatography with electrochemical detection (HPLC-ED).

5. Data Analysis:

• Dopamine concentrations are typically expressed as a percentage of the average baseline concentration.
• Statistical analysis is used to compare dopamine levels before and after drug treatment.

Signaling Pathways and Mechanisms of Action

GHB Signaling

GHB's effects are mediated through at least two distinct receptor systems: the high-affinity GHB receptor and the low-affinity GABAB receptor.[2] At physiological concentrations, GHB is thought to primarily act on its own receptor, while at pharmacological doses, its effects are predominantly mediated by the GABAB receptor.[2]

NCS-382 Mechanism of Action

NCS-382 acts as a competitive antagonist at the high-affinity GHB receptor, thereby blocking the binding of endogenous or exogenous GHB. It does not exhibit significant affinity for GABAA or GABAB receptors.[3][4] Its primary role is to inhibit the specific signaling cascade initiated by GHB receptor activation.

Experimental Workflow: Comparative Analysis

A typical experimental workflow to compare the pharmacological effects of NCS-382 and GHB is illustrated below.

Conclusion

The pharmacological profiles of NCS-382 and GHB are distinct yet interconnected. GHB exhibits a dual mechanism of action, acting as an agonist at both its specific high-affinity receptor and, at higher concentrations, as a weak agonist at the GABAB receptor. This dual action contributes to its complex physiological and behavioral effects. In contrast, NCS-382 is a more selective ligand, primarily functioning as an antagonist at the high-affinity GHB receptor with little to no activity at GABAergic receptors.

The conflicting reports regarding the in vivo efficacy of NCS-382 in completely antagonizing all of GHB's effects suggest that many of the prominent sedative and behavioral actions of pharmacological doses of GHB are mediated through the GABAB receptor system. Therefore, while NCS-382 is a valuable tool for elucidating the role of the specific GHB receptor, its therapeutic potential as a universal GHB antagonist may be limited. Further research is warranted to fully understand the intricate interplay between the GHB and GABAergic systems and to develop more effective modulators of GHB's diverse actions.

References

• 1. Characterization and pharmacology of the GHB receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. giffordbioscience.com [giffordbioscience.com]
• 3. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 6. Extracellular events induced by gamma-hydroxybutyrate in striatum: a microdialysis study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of gamma-hydroxybutyrate on central dopamine release in vivo. A microdialysis study in awake and anesthetized animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dopamine release and metabolism in the rat striatum: an analysis by 'in vivo' brain microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Landscape of GHB Receptor Ligands: A Comparative Analysis of NCS-382 and Novel Modulators

For researchers and drug development professionals, the quest for selective ligands to probe the pharmacology of γ-hydroxybutyric acid (GHB) has been a long and complex journey. For many years, NCS-382 was the primary tool compound, purported to be a selective antagonist at a specific GHB receptor. However, recent scientific advancements have reshaped our understanding, revealing a more intricate picture of GHB's molecular targets and questioning the traditional classification of NCS-382. This guide provides a comprehensive comparison of NCS-382 with novel, more potent ligands, supported by experimental data, to aid researchers in selecting the appropriate tools for their investigations.

The classical view of a dedicated G-protein coupled "GHB receptor" has been challenged by findings that the high-affinity binding site for GHB and its analogs, including NCS-382, is the hub domain of Ca2+/calmodulin-dependent protein kinase IIα (CaMKIIα).[1][2] This paradigm shift recasts NCS-382 and newer compounds not as traditional receptor antagonists, but as modulators of a critical neuronal kinase. Furthermore, the antagonist profile of NCS-382 has been a subject of debate, with some studies suggesting it may possess partial agonist or inverse agonist properties, and that some of its effects could be indirectly mediated through GABA(B) receptors.

In light of these discoveries, a new generation of ligands, building upon the scaffold of NCS-382, has been developed. These novel compounds, such as Ph-HTBA, offer higher affinity and provide new opportunities to explore the therapeutic potential of modulating CaMKIIα.

Comparative Analysis of Binding Affinities

The following table summarizes the binding affinities of NCS-382 and selected novel ligands for the CaMKIIα hub domain. The data clearly demonstrates the significantly higher affinity of the newer compounds compared to NCS-382.

Compound Name	Target	Radioligand	Preparation	Binding Affinity (K_i)	Binding Affinity (K_d)
NCS-382	CaMKIIα	[³H]NCS-382	Rat cortical homogenates	0.34 µM[3]	8.9 µM[3]
(R)-HOCPCA	CaMKIIα	[³H]NCS-382	Rat brain homogenate	27 times higher than GHB	Not Reported
Ph-HTBA	CaMKIIα	[³H]HOCPCA	Recombinant CaMKIIα	1.4 µM[4]	757 nM[4]

Experimental Protocols

The binding affinity data presented above was primarily generated using competitive radioligand binding assays. Below is a detailed methodology for a typical assay used to characterize these compounds.

Competitive Radioligand Binding Assay for CaMKIIα

This protocol describes the determination of binding affinity of unlabelled test compounds to the CaMKIIα hub domain by measuring their ability to displace a radiolabeled ligand (e.g., [³H]NCS-382).

1. Preparation of Rat Cortical Homogenate:

• Whole rat cortices are dissected and placed in ice-cold homogenization buffer (50 mM Tris-HCl, pH 7.4).
• The tissue is homogenized using a Teflon-glass homogenizer.
• The homogenate is centrifuged at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular debris.
• The resulting supernatant is then centrifuged at 40,000 x g for 20 minutes at 4°C to pellet the membranes.
• The membrane pellet is washed by resuspension in fresh homogenization buffer and re-centrifugation.
• The final pellet is resuspended in assay buffer (50 mM Tris-HCl, 10 mM MgCl₂, pH 7.4) and the protein concentration is determined using a standard protein assay (e.g., BCA assay).

2. Binding Assay:

• The assay is performed in a 96-well plate format.
• To each well, the following are added in order:
• Assay buffer.
• A range of concentrations of the unlabeled test compound (e.g., NCS-382, Ph-HTBA).
• A fixed concentration of the radioligand (e.g., [³H]NCS-382) at a concentration close to its K_d value.
• The prepared membrane homogenate (typically 50-100 µg of protein per well).
• Non-specific binding is determined in the presence of a high concentration of an unlabeled competing ligand (e.g., 100 µM GHB).
• The plates are incubated at a specific temperature (e.g., 4°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

3. Separation and Detection:

• The incubation is terminated by rapid filtration of the assay mixture through glass fiber filters (e.g., Whatman GF/B) using a cell harvester. This separates the bound radioligand from the free radioligand.
• The filters are washed rapidly with ice-cold wash buffer to remove any non-specifically bound radioligand.
• The filters are then dried, and a scintillation cocktail is added.
• The radioactivity retained on the filters is quantified using a liquid scintillation counter.

4. Data Analysis:

• The specific binding is calculated by subtracting the non-specific binding from the total binding.
• The data are analyzed using a non-linear regression analysis program (e.g., GraphPad Prism) to generate a dose-response curve.
• The IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined from the curve.
• The K_i value (the inhibition constant) is calculated from the IC₅₀ value using the Cheng-Prusoff equation: K_i = IC₅₀ / (1 + [L]/K_d), where [L] is the concentration of the radioligand and K_d is its dissociation constant.

Visualizing the Molecular Landscape

To better understand the context of these compounds, the following diagrams illustrate the proposed signaling pathways of GHB and a typical experimental workflow.

Caption: Proposed signaling pathways of GHB, highlighting its dual interaction with GABA(B) receptors and the CaMKIIα hub domain, the primary target of NCS-382 and novel ligands.

Caption: Generalized workflow for a competitive radioligand binding assay to determine the affinity of novel compounds for the CaMKIIα hub domain.

References

• 1. researchgate.net [researchgate.net]
• 2. GHB analogs confer neuroprotection through specific interaction with the CaMKIIα hub domain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. medchemexpress.com [medchemexpress.com]

A Comparative Guide to GABA-B Receptor Antagonists for Use as Negative Controls in Research

Introduction:

In the study of G-protein coupled receptors, the use of precise pharmacological tools is paramount to delineating specific receptor-mediated effects. For researchers investigating the γ-aminobutyric acid type B (GABA-B) receptor, a metabotropic receptor responsible for slow and prolonged inhibitory neurotransmission, the selection of an appropriate negative control is a critical determinant of experimental validity. An ideal negative control should be structurally or functionally related to the agonist but lack any activity at the receptor of interest, thereby ensuring that any observed effects of the agonist are indeed receptor-mediated.

This publication will first clarify the pharmacological profile of NCS-382 and then present a comprehensive comparison of established, selective GABA-B receptor antagonists that serve as effective negative controls or experimental blockers. These include phaclofen , saclofen (B1680481) , and the high-affinity antagonist CGP 55845 . By providing quantitative data, detailed experimental protocols, and visual diagrams of the underlying signaling pathways, this guide aims to equip researchers, scientists, and drug development professionals with the necessary information to select and utilize the most appropriate pharmacological tools for their GABA-B receptor research.

Pharmacological Profile of NCS-382: A Case for Reconsideration

NCS-382 (6,7,8,9-tetrahydro-5-hydroxy-5H-benzocyclohept-6-ylideneacetic acid) is a structural analog of GHB and is recognized as a potent antagonist at specific GHB binding sites.[1][2] However, binding studies have consistently shown that NCS-382 does not display affinity for either GABA-A or GABA-B receptors.[1][2] While some literature suggests a potential for indirect action on GABA-B receptor-mediated effects, this is not due to direct receptor antagonism.[1]

Comparative Analysis of Selective GABA-B Receptor Antagonists

For researchers seeking to inhibit GABA-B receptor activity or to use a negative control to confirm the specificity of a GABA-B agonist, several competitive antagonists are available. The choice of antagonist often depends on the required potency, route of administration, and the specific experimental system. Below is a comparison of three widely used GABA-B receptor antagonists.

Data Presentation: Quantitative Comparison

The following table summarizes the binding affinities and potencies of phaclofen, saclofen, and CGP 55845 at GABA-B receptors. Lower IC50 and Ki values indicate higher potency and affinity, respectively.

Compound	Type	Potency (IC50)	Notes	References
Phaclofen	Competitive Antagonist	~117 µM	Low potency; does not cross the blood-brain barrier. One of the first discovered GABA-B antagonists.	[3][4]
Saclofen	Competitive Antagonist	~13 µM	More potent than phaclofen; also limited by poor blood-brain barrier penetration.	[5]
CGP 55845	Competitive Antagonist	5 nM	High potency and selective. Systemically active and can cross the blood-brain barrier.	[6][7]

Note: IC50 values can vary depending on the experimental conditions, such as the radioligand used and the tissue preparation.

Mandatory Visualizations

GABA-B Receptor Signaling Pathway

Experimental Workflow: Validating Agonist Specificity

Experimental Protocols

Radioligand Binding Assay for GABA-B Receptor Antagonists

This protocol describes a competitive binding assay to determine the affinity (Ki) of a test compound (e.g., phaclofen, saclofen, CGP 55845) for the GABA-B receptor using a radiolabeled antagonist like [3H]CGP54626.

Materials:

• Tissue Preparation: Rat cortical membranes.

• Radioligand: [3H]CGP54626 (a high-affinity GABA-B antagonist).

• Binding Buffer: 50 mM Tris-HCl, 2.5 mM CaCl2, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Test Compounds: Phaclofen, saclofen, CGP 55845, and a non-specific binding control (e.g., high concentration of unlabeled baclofen).

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation fluid and counter.

• Filtration manifold.

Methodology:

• Membrane Preparation: Homogenize rat cortical tissue in ice-cold binding buffer. Centrifuge at 1,000 x g for 10 minutes to remove nuclei and debris. Centrifuge the supernatant at 40,000 x g for 20 minutes. Resuspend the pellet in fresh buffer and repeat the centrifugation. The final pellet is resuspended in binding buffer to a protein concentration of ~1 mg/mL.

• Assay Setup: In test tubes, combine:

  • 100 µL of membrane preparation.

  • 50 µL of various concentrations of the test compound.

  • 50 µL of [3H]CGP54626 (at a final concentration near its Kd, e.g., 2-4 nM).

  • For total binding, add 50 µL of buffer instead of the test compound.

  • For non-specific binding, add 50 µL of a saturating concentration of unlabeled baclofen (B1667701) (e.g., 100 µM).

• Incubation: Incubate the tubes at room temperature for 60-90 minutes to reach equilibrium.

• Filtration: Terminate the assay by rapid vacuum filtration through glass fiber filters, followed by three quick washes with ice-cold wash buffer to separate bound from free radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve. The IC50 (concentration of test compound that inhibits 50% of specific binding) is determined from this curve. The Ki value is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Electrophysiological Recording of Baclofen-Induced Currents and Blockade by CGP 55845

This protocol details how to use whole-cell patch-clamp electrophysiology in brain slices to demonstrate that the effects of the GABA-B agonist baclofen are mediated by GABA-B receptors, using CGP 55845 as a selective antagonist. The primary downstream effect measured is the activation of G-protein-coupled inwardly-rectifying potassium (GIRK) channels.

Materials:

• Preparation: Hippocampal or cortical brain slices (300-400 µm thick) from rodents.

• Artificial Cerebrospinal Fluid (aCSF): Containing (in mM): 124 NaCl, 2.5 KCl, 2 CaCl2, 1 MgSO4, 25 NaHCO3, 1 NaH2PO4, and 10 glucose, bubbled with 95% O2 / 5% CO2.

• Intracellular Solution: Containing (in mM): 135 K-gluconate, 10 HEPES, 2 MgCl2, 0.2 EGTA, 2 Na2-ATP, and 0.5 Na-GTP, pH adjusted to 7.3 with KOH.

• Drugs: Baclofen (GABA-B agonist), CGP 55845 (GABA-B antagonist), and blockers of fast synaptic transmission (e.g., CNQX for AMPA receptors, AP5 for NMDA receptors, and picrotoxin (B1677862) or bicuculline (B1666979) for GABA-A receptors).

• Patch-clamp amplifier, micromanipulators, and recording chamber.

Methodology:

• Slice Preparation: Prepare brain slices and allow them to recover in aCSF at room temperature for at least 1 hour.

• Recording Setup: Transfer a slice to the recording chamber, continuously perfused with aCSF containing blockers for fast synaptic transmission.

• Whole-Cell Recording: Obtain a whole-cell voltage-clamp recording from a neuron (e.g., a CA1 pyramidal neuron in the hippocampus). Hold the neuron at a membrane potential of -60 mV.

• Baseline Recording: Record a stable baseline current for 5-10 minutes.

• Agonist Application: Perfuse the slice with aCSF containing a known concentration of baclofen (e.g., 10-100 µM). Activation of postsynaptic GABA-B receptors will induce an outward current, carried by K+ ions through GIRK channels.[8][9][10]

• Washout: Wash out the baclofen with regular aCSF and allow the current to return to baseline.

• Antagonist Application: Perfuse the slice with aCSF containing CGP 55845 (e.g., 1 µM) for 10-15 minutes to allow for receptor blockade.[6][7]

• Co-application: While still in the presence of CGP 55845, re-apply the same concentration of baclofen.

• Data Analysis: Measure the amplitude of the outward current induced by baclofen in the absence and presence of CGP 55845. A significant reduction or complete block of the baclofen-induced current by CGP 55845 confirms that the current is mediated by GABA-B receptors.[6][7]

References

• 1. researchgate.net [researchgate.net]
• 2. Diversity of structure and function of GABAB receptors: a complexity of GABAB-mediated signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antagonism at GABAB receptors by saclofen and related sulphonic analogues of baclofen and GABA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CGP 55845A: a potent antagonist of GABAB receptors in the CA1 region of rat hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CGP 35348 and CGP 55845A block the baclofen-induced depression of dorsal root evoked potentials in lumbar motoneurons of the neonatal rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sustained Baclofen-Induced Activation of GABAB Receptors After Cerebral Ischemia Restores Receptor Expression and Function and Limits Progressing Loss of Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Sustained Baclofen-Induced Activation of GABAB Receptors After Cerebral Ischemia Restores Receptor Expression and Function and Limits Progressing Loss of Neurons [frontiersin.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Baclofen inhibits guinea pig magnocellular neurones via activation of an inwardly rectifying K+ conductance - PMC [pmc.ncbi.nlm.nih.gov]

The Elusive Sodium Effects of NCS-382: A Review of Existing Evidence

For researchers, scientists, and drug development professionals investigating the pharmacology of NCS-382, a critical review of the existing scientific literature reveals a notable absence of evidence for direct effects on voltage-gated sodium channels. While NCS-382 has been explored for its anticonvulsant properties, its mechanism of action is consistently attributed to its role as a putative antagonist of the gamma-hydroxybutyrate (GHB) receptor, not as a modulator of sodium currents.

This guide addresses the topic of the reproducibility of NCS-382's sodium effects in different animal models by first clarifying that, based on extensive literature searches, there are no established direct effects of NCS-382 on sodium channels to be reproduced. The prevailing body of research characterizes NCS-382 as a ligand for GHB binding sites, with conflicting reports on its efficacy as a true antagonist.[1][2][3]

Current Understanding of NCS-382's Mechanism of Action

NCS-382 is a compound structurally related to GHB and has been primarily investigated for its potential to counteract the effects of GHB.[1] Binding studies have confirmed that NCS-382 is a stereoselective ligand for GHB-binding sites.[1] However, its functional role as an antagonist is a subject of debate. Several behavioral studies have shown that NCS-382 fails to antagonize many of the effects induced by GHB, such as inhibition of locomotor activity and ataxia.[1][4] Furthermore, some studies suggest that any antagonistic effects observed might be an indirect action related to GABA(B) receptors, a notion that requires further investigation as NCS-382 itself does not show affinity for GABA(A) or GABA(B) receptors.[1]

The anticonvulsant effects of NCS-382 are thought to be linked to its interaction with the GABAergic system, given that GHB is a metabolite of GABA.[5] In a murine model of succinic semialdehyde dehydrogenase deficiency (SSADHD), a disorder characterized by the accumulation of GHB, NCS-382 has shown some efficacy, further pointing towards its involvement in the GHB pathway.[5]

The Absence of Evidence for Sodium Channel Modulation

A thorough review of electrophysiological literature, including studies on neuronal firing and neural conduction, does not provide evidence of NCS-382 directly modulating voltage-gated sodium channels.[6] Keywords and concepts central to sodium channel research, such as "patch clamp," "voltage clamp," and specific sodium channel subtypes (e.g., Nav1.1-Nav1.9), are absent in the context of NCS-382 research in the retrieved literature.

The following diagram illustrates the currently understood signaling pathway and the established targets of NCS-382, highlighting the absence of a direct link to sodium channels.

Figure 1: Conceptual diagram of NCS-382's known interactions.

Experimental Protocols in NCS-382 Research

While there are no specific protocols for assessing NCS-382's effects on sodium channels, studies investigating its effects on neuronal activity have utilized in vivo electrophysiological recordings. For instance, studies have recorded the spontaneous firing rate of neurons in the prefrontal cortex of anesthetized rats following intraperitoneal administration of NCS-382.[6]

A typical experimental workflow for such in vivo studies is outlined below:

Figure 2: General workflow for in vivo electrophysiological studies of NCS-382.

Conclusion for the Research Community

References

• 1. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Effects of the putative antagonist NCS382 on the behavioral pharmacological actions of gammahydroxybutyrate in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. immune-system-research.com [immune-system-research.com]
• 6. Effect of gamma-hydroxybutyrate and its antagonist NCS-382 on spontaneous cell firing in the prefrontal cortex of the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of NCS-382 and Ph-HTBA for CaMKIIα Modulation

For researchers, scientists, and drug development professionals, the selective modulation of Ca²⁺/calmodulin-dependent protein kinase II alpha (CaMKIIα) presents a significant therapeutic opportunity for neurological disorders such as ischemic stroke. This guide provides a detailed, data-driven comparison of two key modulators, NCS-382 and its analog, Ph-HTBA, which both target the CaMKIIα hub domain.

NCS-382, a derivative of the neuromodulator γ-hydroxybutyric acid (GHB), is a well-established, brain-penetrating ligand with high affinity for the CaMKIIα hub domain.[1][2][3][4][5][6] Building upon this scaffold, Ph-HTBA was developed as a novel analog, demonstrating enhanced pharmacological properties.[1][2][3][5] This comparison guide synthesizes the experimental data on their binding affinity, kinetics, and functional effects to assist in the selection and application of these modulators for CaMKIIα-related research.

Quantitative Performance Comparison

The following table summarizes the key quantitative parameters for NCS-382 and Ph-HTBA in their interaction with the CaMKIIα hub domain.

Parameter	NCS-382	Ph-HTBA	Fold Difference (Ph-HTBA vs. NCS-382)	Significance
Binding Affinity (Ki)	0.34 µM	0.078 µM	~4.4x higher affinity	Ph-HTBA binds more potently to the CaMKIIα hub domain.[1][7]
Dissociation Rate (kd)	0.75 s-1	0.03 s-1	25x slower	Ph-HTBA forms a more stable complex with the target.[1]
Thermal Stabilization (ΔTm)	16.7 °C	19 °C	~1.14x greater stabilization	Both compounds significantly stabilize the CaMKIIα hub oligomer, with a slight advantage for Ph-HTBA.[1]
Brain Permeability (Kp,uu)	Brain-penetrant	0.85	Data suggests Ph-HTBA is highly brain-penetrant.[1][2][3][5]	Both compounds can cross the blood-brain barrier, making them suitable for in vivo studies.[1][3]

Mechanism of Action and Functional Consequences

Both NCS-382 and Ph-HTBA selectively target the hub domain of CaMKIIα, a crucial region for the enzyme's oligomerization and regulation.[1][8][9] Binding of these ligands induces a conformational change and thermal stabilization of the hub domain.[1][3]

Ph-HTBA is distinguished by its ability to induce a distinct structural movement of the amino acid Tryptophan 403 (Trp403) upon binding.[1][2][3][5] Functionally, Ph-HTBA has been shown to reduce Ca²⁺-stimulated autophosphorylation of CaMKIIα at Threonine 286 and inhibit substrate phosphorylation.[8][9] This inhibitory effect on kinase activity, which is not observed with other hub ligands like HOCPCA, suggests a unique functional profile for Ph-HTBA that may contribute to its neuroprotective effects.[8][9]

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Exploring the NCS-382 Scaffold for CaMKIIα Modulation: Synthesis, Biochemical Pharmacology, and Biophysical Characterization of Ph-HTBA as a Novel High-Affinity Brain-Penetrant Stabilizer of the CaMKIIα Hub Domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 7. Radiofluorinated Analogs of NCS-382 as Potential PET Tracers for Imaging the CaMKIIα Hub Domain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The CaMKIIα hub ligand Ph-HTBA promotes neuroprotection after focal ischemic stroke by a distinct molecular interaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating CNS Target Engagement of NCS-382 Sodium: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methods to validate the central nervous system (CNS) target engagement of NCS-382 sodium. It includes objective comparisons with alternative compounds and detailed experimental data to support researchers in their study design and interpretation.

Introduction to NCS-382 Sodium

NCS-382 sodium is a well-characterized selective antagonist of the high-affinity γ-hydroxybutyrate (GHB) receptor.[1][2] However, its pharmacological profile is complex, as it is also known to interact with the α isoform of Ca2+/calmodulin-dependent protein kinase II (CaMKIIα), a key protein in synaptic plasticity.[3][4] This dual activity necessitates a multi-faceted approach to validate its target engagement in the CNS. This guide will explore methodologies for both the GHB receptor and CaMKIIα.

Comparison of Target Engagement Validation Methods

Validating the interaction of NCS-382 sodium with its CNS targets can be achieved through a combination of in vitro and in vivo techniques. Below is a comparison of key methodologies.

In Vitro Radioligand Binding Assays

Radioligand binding assays are fundamental for quantifying the affinity of a compound for its target receptor. These assays typically involve incubating a radiolabeled ligand with a tissue or cell preparation containing the target receptor and then measuring the displacement of the radiolabel by the compound of interest.

Table 1: Comparison of NCS-382 Sodium and Alternatives in GHB Receptor Binding Assays

Compound	Radioligand	Preparation	Ki (nM)	IC50 (nM)	Reference
NCS-382	[³H]NCS-382	Rat Cortical Homogenates	0.34 (µM)	-	[5]
HOCPCA	[³H]NCS-382	Rat Brain Homogenate	-	High-affinity	[6]
HOCHCA	[³H]NCS-382	Rat Brain Homogenate	-	High-affinity	[6]
GHV	[³H]NCS-382	-	-	~2-fold lower affinity than GHB	[7]
UMB86	[³H]NCS-382	-	-	Displaces
UMB72	[³H]NCS-382	-	-	Displaces
3-HPA	[³H]NCS-382	-	-	Displaces

Table 2: Comparison of NCS-382 Sodium and Alternatives in CaMKIIα Binding Assays

Compound	Radioligand	Preparation	Ki (nM)	Reference
NCS-382	[³H]NCS-382	Rat Cortical Homogenates	340	[5]
Ph-HTBA (1i)	[³H]NCS-382	Rat Cortical Homogenates	78	[8]
Compound 1b	[³H]NCS-382	Rat Cortical Homogenates	40	[5]
Compound 1k	[³H]NCS-382	Rat Cortical Homogenates	29	[5]
Compound 1l	[³H]NCS-382	Rat Cortical Homogenates	40	[5]
GHB	[³H]NCS-382	Rat Cortical Homogenates	4300	[5]

In Vivo Target Engagement Methods

Confirming target engagement in a living organism is crucial. This can be achieved through techniques such as electrophysiology and behavioral pharmacology.

Table 3: Comparison of In Vivo Methodologies

Method	Description	Endpoints	Comparison with Alternatives
In Vivo Electrophysiology	Measures changes in neuronal firing in specific brain regions following drug administration.	Firing rate, spike patterns, local field potentials.	Can directly compare the effects of NCS-382 and alternatives on neuronal activity in GHB and CaMKIIα-rich brain regions.
Behavioral Assays	Assesses the behavioral effects of the compound, which are often linked to target engagement.	Locomotor activity, catalepsy, ataxia, drug discrimination.	Allows for a functional comparison of NCS-382 with other GHB receptor and CaMKIIα modulators.[6][9]
PET Imaging	Positron Emission Tomography can be used with a suitable radiotracer to visualize and quantify receptor occupancy in the living brain.	Receptor occupancy (%), regional distribution.	Development of a specific PET tracer for the GHB receptor or CaMKIIα would enable direct in vivo comparison of target engagement.[10][11]

Experimental Protocols

Radioligand Binding Assay for GHB Receptor ([³H]NCS-382)

Objective: To determine the binding affinity of test compounds for the GHB receptor.

Materials:

• [³H]NCS-382 (Radioligand)

• Rat cortical membrane homogenates

• Binding buffer (e.g., 50 mM KH2PO4, pH 6.0)

• Test compounds (including NCS-382 and alternatives)

• Glass fiber filters

• Scintillation fluid and counter

Procedure:

• Prepare rat cortical membrane homogenates as previously described.[5]

• In a 96-well plate, add binding buffer, a fixed concentration of [³H]NCS-382, and varying concentrations of the test compound.

• Initiate the binding reaction by adding the membrane homogenate.

• Incubate at a defined temperature (e.g., 4°C) for a specific duration to reach equilibrium.

• Terminate the reaction by rapid filtration through glass fiber filters to separate bound from free radioligand.

• Wash the filters with ice-cold binding buffer.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate Ki values from IC50 values using the Cheng-Prusoff equation.[5]

In Vivo Electrophysiology

Objective: To assess the effect of NCS-382 on neuronal activity in a target brain region.

Materials:

• Anesthetized or freely moving animal model (e.g., rat, mouse)

• Stereotaxic apparatus

• Recording electrodes

• Amplifier and data acquisition system

• NCS-382 sodium solution for systemic or local administration

Procedure:

• Anesthetize the animal and place it in the stereotaxic frame.

• Implant a recording electrode in the brain region of interest (e.g., hippocampus, ventral tegmental area).[12]

• Record baseline neuronal activity (single-unit, multi-unit, or local field potentials).

• Administer NCS-382 sodium (e.g., intraperitoneally or via microinjection).

• Continuously record neuronal activity post-administration.

• Analyze the changes in firing rate, bursting activity, or spectral power of local field potentials.

Behavioral Assessment of GHB-like Effects

Objective: To evaluate the functional antagonism of GHB-induced behaviors by NCS-382.

Materials:

• Mouse or rat models

• Open field arena for locomotor activity assessment

• Apparatus for catalepsy and ataxia measurement

• GHB and NCS-382 sodium solutions

Procedure:

• Habituate the animals to the testing environment.

• Administer the antagonist (NCS-382) at a predetermined time before the agonist (GHB).

• Administer GHB.

• Assess locomotor activity by tracking the distance moved in the open field arena.

• Measure catalepsy using the bar test (time the animal remains immobile with its forepaws on a raised bar).

• Evaluate ataxia using a rotarod or by scoring motor coordination.

• Compare the behavioral outcomes in animals treated with GHB alone versus those pre-treated with NCS-382.[6]

Visualizing Signaling and Workflows

GHB Receptor Signaling Pathway

The GHB receptor is a G-protein coupled receptor (GPCR). Upon binding of an agonist like GHB, it is thought to couple to Gi/o proteins, leading to the inhibition of adenylyl cyclase and a decrease in cyclic AMP (cAMP) levels. The precise downstream signaling cascade is still under investigation.

Caption: GHB Receptor Signaling Pathway.

Experimental Workflow for In Vivo Target Engagement

The following diagram outlines a typical workflow for validating the CNS target engagement of NCS-382 in an animal model.

Caption: In Vivo Target Engagement Workflow.

Logical Relationship of Validation Methods

This diagram illustrates the relationship between different validation methods, from in vitro binding to in vivo functional outcomes.

Caption: Validation Methods Logic.

References

• 1. m.youtube.com [m.youtube.com]
• 2. GraphViz Examples and Tutorial [graphs.grevian.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pnas.org [pnas.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Effects of the putative antagonist NCS382 on the behavioral pharmacological actions of gammahydroxybutyrate in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. giffordbioscience.com [giffordbioscience.com]
• 8. Exploring the NCS-382 Scaffold for CaMKIIα Modulation: Synthesis, Biochemical Pharmacology, and Biophysical Characterization of Ph-HTBA as a Novel High-Affinity Brain-Penetrant Stabilizer of the CaMKIIα Hub Domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Behavioral Analyses of GHB: Receptor Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determining target engagement in living systems - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 89Zr-Immuno-PET: Toward a Noninvasive Clinical Tool to Measure Target Engagement of Therapeutic Antibodies In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Molecular Basis of G Protein–Coupled Receptor Activation - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Enigma of NCS-382: A Comparative Guide for Researchers

An Objective Analysis of NCS-382's Effects in Wild-Type Models and the Crucial Insights from Knockout Studies

For researchers and drug development professionals investigating the gamma-hydroxybutyrate (GHB) signaling pathway, the putative GHB receptor antagonist NCS-382 has long been a tool of interest. However, its pharmacological profile is complex and, at times, contradictory. This guide provides a comprehensive comparison of the observed effects of NCS-382 in wild-type animals and critically examines the insights gained from knockout models, which have been instrumental in refining our understanding of the GHBergic system.

A pivotal finding in the study of GHB and its ligands is the significant role of the GABA(B) receptor. While NCS-382 was developed as a selective antagonist for the high-affinity GHB binding site, a substantial body of evidence now indicates that many of the prominent behavioral effects of GHB are not mediated by this receptor but rather through its action at the GABA(B) receptor. This has been unequivocally demonstrated in studies utilizing GABA(B) receptor knockout mice.

The Confounding Effects of NCS-382 in Wild-Type Models

In wild-type animals, NCS-382 has demonstrated a perplexing range of effects, often failing to antagonize the actions of GHB and sometimes even mimicking or potentiating them. Binding studies have confirmed that NCS-382 is a stereoselective ligand for GHB-binding sites and does not show affinity for GABA(A) or GABA(B) receptors[1]. However, its functional effects in vivo often deviate from what would be expected of a classical antagonist.

Several behavioral studies have revealed that NCS-382 does not effectively counteract GHB-induced locomotor inhibition, ataxia, or discriminative stimuli[1]. Some reports even suggest that NCS-382 can produce effects qualitatively similar to those of GHB[1]. For instance, at low doses, GHB can cause an increase in the spontaneous firing rate of neurons in the prefrontal cortex, an effect that is blocked by NCS-382. Conversely, high doses of GHB lead to an inhibitory effect that is not blocked by NCS-382, suggesting a more complex mechanism of action[2].

Insights from GABA(B) Receptor Knockout Models

The most compelling evidence for the primary role of GABA(B) receptors in mediating the sedative-hypnotic effects of GHB comes from studies on GABA(B) receptor knockout mice. In these models, the sedative and body temperature-lowering effects of high doses of GHB are completely absent, even though these mice still possess functional GHB receptors[3]. This strongly indicates that these major physiological responses to GHB are not mediated by the GHB receptor that NCS-382 targets, but rather by the GABA(B) receptor[3][4].

This finding has led to a re-evaluation of the antagonistic properties of NCS-382. The limited antagonistic effects observed in some studies may be attributable to an indirect action at GABA(B) receptors[1]. It is important to note that direct studies of NCS-382 in a specific GHB receptor knockout model are currently lacking in the scientific literature. Therefore, the GABA(B) receptor knockout model provides the most definitive, albeit indirect, evidence for dissecting the pharmacology of NCS-382 and the broader GHB system.

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies investigating the effects of NCS-382 and GHB.

Table 1: Behavioral Effects of GHB and NCS-382 in Wild-Type Rodents

Behavioral Test	GHB Effect	NCS-382 Effect (alone)	NCS-382 + GHB Effect	Reference
Locomotor Activity	Dose-dependent decrease	Variable, sometimes decrease	Fails to antagonize GHB-induced decrease	[1][5]
Ataxia	Induction	Variable	Fails to antagonize GHB-induced ataxia	[1]
Discriminative Stimuli	Dose-dependent discrimination	May substitute for GHB	Fails to antagonize GHB discrimination	[1][6]
Spontaneous Firing (PFC)	Low dose: Increase; High dose: Decrease	-	Blocks low-dose increase, no effect on high-dose decrease	[2]

Table 2: Effects of GHB in Wild-Type vs. GABA(B) Receptor Knockout Mice

Effect	Wild-Type Mice	GABA(B) Receptor Knockout Mice	Reference
Sedation/Hypnosis (High-dose GHB)	Present	Absent	[3][4]
Body Temperature (High-dose GHB)	Decrease	No change	[3]

Experimental Protocols

Behavioral Assessment in Mice

A common protocol for assessing the behavioral effects of GHB and NCS-382 in mice involves a battery of tests:

• Animal Model: Male Swiss-Webster mice are frequently used.

• Drug Administration: GHB (sodium salt) and NCS-382 are typically dissolved in saline and administered via intraperitoneal (i.p.) injection. Doses can range from 100-1000 mg/kg for GHB and 10-50 mg/kg for NCS-382.

• Locomotor Activity: Mice are placed in an open-field arena, and their activity is monitored using automated systems that track movement, rearing, and time spent in different zones.

• Rotarod Test for Ataxia: To assess motor coordination, mice are placed on a rotating rod, and the latency to fall is recorded.

• Drug Discrimination: Rats or mice are trained to press one of two levers to receive a food reward, depending on whether they received an injection of GHB or vehicle. The ability of NCS-382 to block the GHB-appropriate lever pressing is then assessed.

Electrophysiological Recording

To measure the effects on neuronal firing, in vivo electrophysiological recordings are performed:

• Animal Model: Anesthetized rats (e.g., with urethane) are often used.

• Recording: Extracellular single-unit recordings are made from neurons in specific brain regions, such as the prefrontal cortex, using glass microelectrodes.

• Drug Administration: GHB and NCS-382 are administered i.p., and changes in the spontaneous firing rate of neurons are recorded and analyzed.

Visualizing the Pathways

To better understand the complex interactions at play, the following diagrams illustrate the proposed signaling pathways and a typical experimental workflow.

Caption: Proposed GHB signaling pathways.

Caption: General experimental workflow.

Conclusion

References

• 1. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Behavioral Analyses of GHB: Receptor Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Research Portal [rex.libraries.wsu.edu]
• 4. Concentration-Effect Relationships for the Drug of Abuse γ-Hydroxybutyric Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. karger.com [karger.com]
• 6. Unravelling the brain targets of γ-hydroxybutyric acid - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of NCS-382 Enantiomers' Binding Affinity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the binding affinities of the enantiomers of NCS-382, a notable antagonist of the γ-hydroxybutyric acid (GHB) receptor and a ligand for the Ca2+/calmodulin-dependent protein kinase II alpha (CaMKIIα) hub domain. The data presented herein is crucial for understanding the stereoselectivity of its interactions and for guiding future drug development and neuroscience research.

Quantitative Binding Affinity Data

The binding affinities of racemic NCS-382 and its individual enantiomers, (R)-NCS-382 and (S)-NCS-382, have been determined for the high-affinity GHB receptor and the CaMKIIα hub domain using radioligand binding assays. The results, summarized in the table below, demonstrate a significant stereoselectivity in the binding of NCS-382.

Compound	Target	Radioligand	Ki (μM)	Reference
Racemic NCS-382	GHB Receptor	[3H]GHB	-	[1]
(R)-NCS-382	GHB Receptor	[3H]GHB	-	[1]
(S)-NCS-382	GHB Receptor	[3H]GHB	-	[1]
Racemic NCS-382	CaMKIIα	[3H]NCS-382	0.34	[2]
(R)-NCS-382	CaMKIIα	-	~0.17	[3]
(S)-NCS-382	CaMKIIα	-	~2.04	[3]

Note: Specific Ki values for the GHB receptor were not explicitly found in the search results, but relative potencies were described. The racemic mixture of NCS-382 has a two-fold lower affinity than the (R)-stereoisomer but a six-fold higher affinity than the (S)-stereoisomer[3]. (R)-NCS-382 is also reported to be twice as potent as the racemic form and 60 times more potent than the (S)-form in displacing [3H]GHB[1]. The Ki values for the enantiomers at CaMKIIα are estimated based on these reported relative affinities.

Experimental Protocols

The binding affinity data presented in this guide were primarily obtained through competitive radioligand binding assays. Below is a detailed methodology representative of the experiments cited.

Objective: To determine the binding affinity (Ki) of NCS-382 enantiomers for the GHB receptor and CaMKIIα.

Materials:

• Tissue Preparation: Rat cortical homogenates.

• Radioligand: [3H]NCS-382 or [3H]GHB.

• Competitors: Racemic NCS-382, (R)-NCS-382, (S)-NCS-382.

• Assay Buffer: Appropriate buffer solution for maintaining pH and ionic strength.

• Filtration Apparatus: Glass fiber filters and a vacuum manifold.

• Scintillation Counter: For measuring radioactivity.

Procedure:

• Membrane Preparation: Rat cerebral cortices are homogenized in a cold buffer and centrifuged to pellet the cell membranes. The resulting pellet is washed and resuspended in the assay buffer.

• Binding Assay: The membrane preparation is incubated with a fixed concentration of the radioligand ([3H]NCS-382 or [3H]GHB) and varying concentrations of the unlabeled competitor (racemic NCS-382 or its enantiomers).

• Incubation: The mixture is incubated at a specific temperature for a duration sufficient to reach binding equilibrium.

• Separation of Bound and Free Ligand: The incubation is terminated by rapid filtration through glass fiber filters. The filters trap the membranes with the bound radioligand, while the unbound radioligand passes through. The filters are then washed with ice-cold buffer to remove any non-specifically bound radioligand.

• Quantification: The radioactivity retained on the filters is measured using a liquid scintillation counter.

• Data Analysis: The data are analyzed using non-linear regression to determine the IC50 value, which is the concentration of the competitor that inhibits 50% of the specific binding of the radioligand. The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation.

Signaling Pathways and Molecular Interactions

NCS-382 exerts its effects by interacting with at least two key molecular targets in the central nervous system: the GHB receptor and the CaMKIIα hub domain. The following diagrams illustrate these interactions and the associated signaling pathways.

Caption: GHB Receptor Signaling Pathway and NCS-382 Antagonism.

Caption: CaMKIIα Activation and Modulation by NCS-382.

Summary and Conclusion

The experimental data unequivocally demonstrate the stereoselective binding of NCS-382 to its known targets. The (R)-enantiomer exhibits significantly higher affinity for both the GHB receptor and the CaMKIIα hub domain compared to the (S)-enantiomer and the racemic mixture. This stereoselectivity is a critical consideration for the design of more potent and selective ligands targeting these systems.

NCS-382 acts as an antagonist at the GHB receptor, inhibiting its downstream signaling, which includes the modulation of adenylyl cyclase and calcium channels[4]. Its interaction with the CaMKIIα hub domain suggests a different mechanism of action, likely involving the stabilization of the enzyme complex and modulation of its activity, which is being explored for potential neuroprotective effects[5][6].

The detailed methodologies and comparative data provided in this guide serve as a valuable resource for researchers in the fields of pharmacology, neuroscience, and drug development, facilitating a deeper understanding of the molecular interactions of NCS-382 and informing the development of novel therapeutic agents.

References

• 1. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Radiofluorinated Analogs of NCS-382 as Potential PET Tracers for Imaging the CaMKIIα Hub Domain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Calcium and cAMP signaling induced by gamma-hydroxybutyrate receptor(s) stimulation in NCB-20 neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Exploring the NCS-382 Scaffold for CaMKIIα Modulation: Synthesis, Biochemical Pharmacology, and Biophysical Characterization of Ph-HTBA as a Novel High-Affinity Brain-Penetrant Stabilizer of the CaMKIIα Hub Domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

The Ambiguous Role of NCS-382 in Antagonizing Endogenous GHB Signaling: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of NCS-382's interaction with the endogenous gamma-hydroxybutyrate (GHB) signaling pathway. While historically posited as a selective GHB receptor antagonist, a closer examination of the experimental evidence reveals a more complex and contested role. This document objectively presents the data, details key experimental protocols, and visualizes the intricate signaling pathways to aid researchers in understanding the nuanced pharmacology of NCS-382.

Endogenous GHB Signaling: A Dual Receptor System

Endogenous GHB, a metabolite of the principal inhibitory neurotransmitter GABA, is present in the mammalian brain at micromolar concentrations.[1] It is considered to be a neuromodulator, exerting its effects through a complex interplay with at least two distinct receptor types:

• High-Affinity GHB Receptors (GHBR): These are specific, high-affinity binding sites for GHB.[2][3][[“]][5] Their activation is linked to the modulation of neurotransmitter release, including glutamate (B1630785) and dopamine.[2][[“]]

• Low-Affinity GABAB Receptors: GHB also acts as a weak partial agonist at GABAB receptors.[2][[“]][5] Many of the well-known sedative, hypnotic, and behavioral effects of exogenously administered GHB are now largely attributed to its action on these receptors.[1][6]

NCS-382: A Ligand with Disputed Antagonist Activity

NCS-382 (6,7,8,9-tetrahydro-5-hydroxy-5H-benzocyclohept-6-ylideneacetic acid) is a structural analog of GHB and has been demonstrated to be a potent ligand for high-affinity GHB binding sites.[7] It was initially heralded as the first selective antagonist for these receptors.[7] However, subsequent and extensive research has cast significant doubt on its functional antagonism of GHB's effects in vivo.

A review of the literature indicates that while NCS-382 binds effectively to GHB receptors, it fails to counteract many of the behavioral and physiological effects induced by GHB.[7][8][9] In some instances, NCS-382 has been observed to produce effects similar to GHB or even potentiate certain actions of GHB.[7]

The current scientific consensus suggests that the sedative and other prominent effects of GHB are primarily mediated by GABAB receptors, for which NCS-382 has no binding affinity.[7][10] The limited antagonistic effects of NCS-382 that have been reported are often observed under specific experimental conditions, such as the prior blockade of GABAB receptors, suggesting an indirect mechanism of action.[7]

Comparative Analysis of Receptor Binding and Functional Antagonism

The following tables summarize the quantitative data regarding the binding affinities and functional effects of GHB and NCS-382.

Compound	Receptor Target	Binding Affinity (Ki/IC50)	Functional Activity	References
GHB	GHB Receptor	~1 µM (Kd)	Agonist	[1]
GABAB Receptor	µM to mM range (Kd)	Weak Partial Agonist	[1]
NCS-382	GHB Receptor	134.1 nM (IC50, rat striatum)	Ligand, Disputed Antagonist	[11]
201.3 nM (IC50, rat hippocampus)	[11]
GABAB Receptor	No significant affinity	Inactive	[7][10]

Table 1: Receptor Binding Profiles

GHB-Induced Effect	Effect of NCS-382 Co-administration	Conclusion on Antagonism	References
Sedation/Hypolocomotion	Failure to antagonize	Not a functional antagonist for this effect	[7][8]
Ataxia	Failure to antagonize	Not a functional antagonist for this effect	[7]
Operant Behavior Suppression	Failure to antagonize	Not a functional antagonist for this effect	[7]
Discriminative Stimuli	Failure to antagonize	Not a functional antagonist for this effect	[7]
Electrophysiological Actions (in vitro)	Antagonism only with GABAB receptor blockade	Indirect or conditional antagonism	[7]

Table 2: Functional Antagonism of GHB Effects by NCS-382

Signaling Pathways and Experimental Visualization

To clarify the complex interactions, the following diagrams illustrate the endogenous GHB signaling pathway and a typical experimental workflow for assessing antagonist activity.

Caption: Endogenous GHB Signaling Pathway.

Caption: Experimental Workflow for Antagonist Assay.

Key Experimental Protocols

The following provides a generalized methodology for experiments cited in the literature that have investigated the antagonistic properties of NCS-382.

In Vivo Behavioral Assessments

• Objective: To determine if NCS-382 can reverse the behavioral effects of GHB.

• Subjects: Typically male Swiss-Webster mice or Sprague-Dawley rats.

• Procedure:

  • Animals are habituated to the testing environment.

  • Animals are divided into treatment groups: Vehicle control, GHB alone, NCS-382 alone, and NCS-382 co-administered with GHB.

  • NCS-382 or its vehicle is administered (e.g., intraperitoneally) at a specified time before GHB administration.

  • GHB or its vehicle is administered.

  • Behavioral assessments commence, which may include:

    • Locomotor Activity: Measured using automated activity chambers.

    • Ataxia: Assessed using tests such as the rotarod.

    • Operant Conditioning: Response rates are measured in animals trained to perform a task for a reward.

• Data Analysis: Behavioral measures are compared across treatment groups using appropriate statistical tests (e.g., ANOVA). A significant reversal of the GHB-induced effect by NCS-382 would indicate antagonism.

In Vitro Electrophysiology

• Objective: To assess the effect of NCS-382 on GHB-induced changes in neuronal activity.

• Preparation: Brain slices (e.g., from the hippocampus or ventral tegmental area) are prepared and maintained in artificial cerebrospinal fluid.

• Procedure:

  • A baseline of neuronal activity is recorded using techniques such as whole-cell patch-clamp.

  • GHB is applied to the brain slice, and changes in neuronal firing, postsynaptic potentials, or currents are recorded.

  • NCS-382 is then co-applied with GHB to determine if it can reverse the GHB-induced effects.

  • In some experiments, a GABAB receptor antagonist (e.g., phaclofen (B54434) or saclofen) is applied prior to GHB and NCS-382 to isolate the effects on the GHB receptor.

• Data Analysis: Electrophysiological parameters are compared before and after drug application.

Conclusion

The evidence to date indicates that while NCS-382 is a valuable tool as a high-affinity ligand for probing GHB binding sites, its utility as a functional antagonist for endogenous or exogenous GHB signaling is highly questionable. The majority of GHB's significant physiological and behavioral effects appear to be mediated through GABAB receptors, which are not a target for NCS-382. Researchers and drug development professionals should exercise caution when interpreting studies that describe NCS-382 as a GHB antagonist and should consider the broader context of GHB's dual receptor pharmacology. Future research with more selective and functionally validated antagonists is necessary to fully elucidate the role of the endogenous GHB signaling system.

References

• 1. γ-Hydroxybutyric Acid: Pharmacokinetics, Pharmacodynamics, and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. γ-Hydroxybutyric acid - Wikipedia [en.wikipedia.org]
• 3. The gamma-hydroxybutyrate signalling system in brain: organization and functional implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. consensus.app [consensus.app]
• 5. droracle.ai [droracle.ai]
• 6. Unravelling the brain targets of γ-hydroxybutyric acid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of the putative antagonist NCS382 on the behavioral pharmacological actions of gammahydroxybutyrate in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. medchemexpress.com [medchemexpress.com]

Assessing the Specificity of NCS-382 for GHB Binding Sites Over Other Receptors: A Comparative Guide

For researchers investigating the intricacies of the γ-hydroxybutyrate (GHB) system, the specificity of pharmacological tools is paramount. This guide provides a comprehensive comparison of NCS-382's binding profile, focusing on its selectivity for GHB binding sites versus other key central nervous system receptors. The information presented herein is supported by experimental data to aid researchers, scientists, and drug development professionals in their assessment of NCS-382 as a research tool.

Binding Affinity Profile of NCS-382

NCS-382 has been widely characterized as a high-affinity ligand for GHB binding sites.[1][2] Radioligand binding studies have consistently demonstrated its potent displacement of [³H]GHB and its own radiolabeled form, [³H]NCS-382, from brain homogenates.[3] A key aspect of its utility is its reported lack of affinity for the structurally related γ-aminobutyric acid (GABA) receptors, specifically GABA_A and GABA_B subtypes.[1][2][3]

The following table summarizes the quantitative data on the binding affinity of NCS-382 for various receptors.

Target Receptor	Ligand	Ki (μM)	Notes
GHB Binding Site	NCS-382	0.34	Ten-fold higher affinity than GHB (Ki = 4.3 µM) in [³H]NCS-382 competition binding assays in rat cortical homogenates.[4]
GABA_B Receptor	NCS-382	> 1000	Did not inhibit [³H]baclofen binding up to a concentration of 1 mM.[3]
GABA_A Receptor	NCS-382	No affinity reported	Binding studies have indicated no affinity for GABA_A receptors.[1][2]
CaMKIIα Hub Domain	NCS-382	K_D = 8.9	Binds to the hub domain of Ca2+/calmodulin-dependent protein kinase II alpha.[4]

Stereoselectivity of NCS-382

Further underscoring its specific interaction with GHB binding sites, NCS-382 exhibits stereoselectivity. The R-enantiomer of NCS-382 demonstrates a significantly higher affinity for GHB receptors compared to the S-enantiomer. In displacement studies, R-NCS-382 was found to be twice as potent as the racemic mixture (RS-NCS-382) and 60 times more potent than the S-form in displacing [³H]GHB.[3] Similarly, it was 2 and 14 times more potent, respectively, in displacing [³H]NCS-382.[3] Importantly, neither the racemic mixture nor the individual enantiomers showed any inhibition of [³H]baclofen binding to GABA_B receptors at concentrations up to 1 mM.[3]

Experimental Protocols

The binding affinity and selectivity of NCS-382 have been determined using standard radioligand binding assays. Below is a generalized methodology based on commonly cited experimental procedures.

Radioligand Binding Assay for GHB Receptors

• Tissue Preparation: Whole brains from rodents (e.g., rats) are homogenized in a suitable buffer (e.g., Tris-HCl) and centrifuged to prepare crude membrane fractions. The resulting pellet is washed and resuspended in the assay buffer.

• Assay Conditions:

  • Radioligand: [³H]GHB or [³H]NCS-382 is used to label the GHB binding sites.

  • Incubation: A specific concentration of the radioligand is incubated with the membrane preparation in the presence and absence of competing ligands (e.g., unlabeled NCS-382, GHB, or other compounds of interest) at varying concentrations.

  • Non-specific Binding: Non-specific binding is determined in the presence of a high concentration of unlabeled GHB.

• Separation and Detection: The reaction is terminated by rapid filtration through glass fiber filters to separate bound from free radioligand. The filters are then washed with ice-cold buffer. The amount of radioactivity trapped on the filters is quantified using liquid scintillation counting.

• Data Analysis: The data from competition binding assays are analyzed using non-linear regression to determine the half-maximal inhibitory concentration (IC₅₀). The binding affinity (Ki) is then calculated using the Cheng-Prusoff equation.

Radioligand Binding Assay for GABA_B Receptors

• Methodology: A similar protocol to the GHB receptor binding assay is employed, with the key difference being the use of a GABA_B receptor-specific radioligand, such as [³H]baclofen.

• Competition: NCS-382 is used as a competing ligand to assess its ability to displace [³H]baclofen from the GABA_B receptors. The lack of displacement, even at high concentrations, indicates a lack of affinity.[3]

Signaling Pathways and Functional Considerations

While binding studies unequivocally demonstrate the high affinity and selectivity of NCS-382 for GHB binding sites, its functional effects as a pure antagonist are a subject of ongoing research and debate.[1][2] Some studies have reported that NCS-382 antagonizes certain GHB-induced effects.[5][6] However, other reports suggest that NCS-382 can exhibit partial agonist or even GHB-like effects under certain conditions.[1][2] Furthermore, some observed antagonistic actions of NCS-382 against GHB might be indirectly mediated through an interaction with GABA_B receptor function, particularly when these receptors are blocked.[2]

The signaling pathway of the GHB receptor itself is not fully elucidated. Stimulation of GHB receptors has been shown to lead to different downstream effects depending on the brain region. In some areas, it causes hyperpolarization and a reduction in dopamine (B1211576) release, while in others, like the hippocampus and frontal cortex, it can induce depolarization, an accumulation of cGMP, and an increase in inositol (B14025) phosphate (B84403) turnover.[5] The involvement of G-proteins in GHB receptor signaling has also been suggested.[7]

Below is a diagram illustrating the proposed interactions of GHB and NCS-382 with their primary binding site and the potential downstream signaling events.

Caption: Proposed interactions of GHB and NCS-382 with receptors and potential signaling outcomes.

The following diagram illustrates the experimental workflow for assessing the binding specificity of NCS-382.

Caption: Workflow for determining the binding specificity of NCS-382.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]
• 5. The gamma-hydroxybutyrate signalling system in brain: organization and functional implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of gamma-hydroxybutyrate and its antagonist NCS-382 on spontaneous cell firing in the prefrontal cortex of the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Behavioral Analyses of GHB: Receptor Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Replicating Published Findings on the Sedative Effects of NCS-382 Sodium: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the sedative and related behavioral effects of NCS-382 sodium with key alternatives, supported by experimental data from published literature. The information is intended to assist researchers in replicating and expanding upon existing findings in the field of sedative-hypnotic drug development.

Executive Summary

NCS-382 is primarily characterized as an antagonist at the endogenous γ-hydroxybutyrate (GHB) receptor.[1][2] However, its pharmacological profile concerning sedation is complex and not fully elucidated. While some studies indicate it can counteract the sedative effects of exogenously administered GHB, others suggest it may possess intrinsic sedative-like properties or potentiate GHB's effects under certain conditions.[1][3][4] The sedative effects of GHB itself, commercially available as sodium oxybate, are predominantly mediated not by the GHB receptor, but through its action as a weak partial agonist at the GABA-B receptor.[4][[“]] This guide, therefore, compares NCS-382 with sodium oxybate and other GABA-B receptor agonists, namely baclofen (B1667701) and phenibut, to provide a comprehensive overview of their sedative profiles.

Comparative Data on Sedative Effects

The following tables summarize quantitative data from preclinical and clinical studies on the sedative and related behavioral effects of NCS-382 sodium and its comparators.

Table 1: Preclinical Sedative Effects in Rodent Models

Compound	Species	Dosing Route	Dose Range	Primary Sedative Effect Observed	Quantitative Measure	Reference(s)
NCS-382	Rat	i.p.	5-320 mg/kg	Dose-dependent modulation of spontaneous firing rate of prefrontal cortex neurons (low doses excitatory, high doses inhibitory)	Electrophysiological recording	[6]
Mouse	i.p.	50-500 mg/kg	Potentiation of GHB-induced loss of righting reflex	Increased duration of immobility	[4]
Rat	i.p.	Not Specified	Diminished sedative/cataleptic effects of GHB	Various sensorimotor tests	[1]
Sodium Oxybate (GHB)	Mouse	i.p.	1000 mg/kg	Loss of righting reflex	Duration of immobility	[4]
Mouse	Not Specified	Not Specified	Depressant-like effects, reduced locomotor activity	Functional Observational Battery, locomotor activity monitoring	[3]
Baclofen	Mouse	i.p.	2.5 mg/kg	Reduced locomotor activity	Locomotor activity monitoring	[7]
Mouse	Not Specified	3 and 5 mg/kg	Decreased total distance traversed and horizontal activity	Locomotor activity monitoring	[8]
Phenibut	Not Specified	Not Specified	>50 mg/kg	Tranquilizing effects, suppressed motor activity	Motor activity monitoring	[9]

Table 2: Clinical Effects on Sleep and Sedation in Humans

Compound	Condition	Dose Range	Primary Effect on Sleep/Sedation	Quantitative Measure(s)	Reference(s)
Sodium Oxybate	Narcolepsy	4.5, 6, 9 g nightly	Increased stage 3 & 4 sleep, decreased nocturnal awakenings	Polysomnography, daily diaries	[10]
Narcolepsy	3, 6, 9 g nightly	Dose-related improvement in daytime sleepiness and reduction in sleep attacks	Epworth Sleepiness Scale (ESS), Clinical Global Impression of Change (CGI-c)	[11]
Idiopathic Hypersomnia	4.5-9 g nightly	Reduced excessive daytime sleepiness, improved wakefulness	ESS, Maintenance of Wakefulness Test (MWT)	[12]
Baclofen	N/A	Not Specified	Can induce somnolence, dizziness, and confusion	Adverse event reporting	[13]
Phenibut	Self-reported use	2.4 g (average)	Reported to manage insomnia and anxiety; can cause sedation	Online user reports	[14]

Experimental Protocols

Detailed methodologies are crucial for the replication of scientific findings. Below are summaries of key experimental protocols cited in this guide.

Preclinical Assessment of Sedation in Rodents

• Loss of Righting Reflex: This is a common assay to measure the hypnotic effects of a substance.

  • Procedure: A rodent is administered the test compound. After a set period, the animal is placed on its back. The inability of the animal to right itself (i.e., return to a prone position with all four paws on the ground) within a specified time (e.g., 30-60 seconds) is considered a positive response. The duration of the loss of righting reflex is recorded as a measure of the drug's sedative-hypnotic effect.

  • Example: In the study by Carai et al. (2002), mice were administered GHB (1000 mg/kg, i.p.) with or without NCS-382 (50-500 mg/kg, i.p.), and the duration of the loss of righting reflex was measured.[4]

• Locomotor Activity Monitoring: This method assesses the effect of a compound on spontaneous movement, with a reduction in activity often indicating sedation.

  • Procedure: Animals are placed in an open-field arena equipped with infrared beams or video tracking software. Following administration of the test substance, their horizontal and vertical movements are recorded over a defined period.

  • Example: Woolard et al. (2005) evaluated the effect of GHB on locomotor activity in mice, demonstrating a dose-dependent reduction.[3] Similarly, studies with baclofen have shown reduced locomotor activity at higher doses.[7][8]

Clinical Assessment of Sleep and Sedation in Humans

• Polysomnography (PSG): This is the gold standard for objectively measuring sleep architecture.

  • Procedure: Participants sleep overnight in a laboratory while various physiological parameters are monitored, including brain waves (electroencephalogram - EEG), eye movements (electrooculogram - EOG), muscle activity (electromyogram - EMG), heart rate, and respiration. This allows for the detailed analysis of sleep stages (e.g., N1, N2, N3/slow-wave sleep, REM sleep), sleep latency, and the number of awakenings.

  • Example: A study on sodium oxybate in narcolepsy patients used PSG to demonstrate significant increases in stage 3 and 4 sleep and decreases in nocturnal awakenings.[10]

• Epworth Sleepiness Scale (ESS): A subjective, self-administered questionnaire used to measure the general level of daytime sleepiness.

  • Procedure: Participants rate their likelihood of dozing off in eight different situations on a scale of 0 to 3. A total score is calculated, with higher scores indicating greater daytime sleepiness.

  • Example: Clinical trials of sodium oxybate for narcolepsy and idiopathic hypersomnia used the ESS as a primary or secondary endpoint to show a reduction in subjective sleepiness.[11][12]

• Maintenance of Wakefulness Test (MWT): An objective measure of the ability to stay awake.

  • Procedure: Participants are asked to sit in a quiet, dimly lit room and try to remain awake for a series of trials (typically 4 trials of 40 minutes each, spaced 2 hours apart). The time it takes for the participant to fall asleep (sleep latency) is measured using EEG.

  • Example: A clinical trial of sodium oxybate in patients with idiopathic hypersomnia demonstrated a significant improvement in wakefulness as measured by increased sleep latency on the MWT.[12]

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate the key signaling pathways and a typical experimental workflow for evaluating sedative compounds.

Caption: Signaling pathways for GHB, NCS-382, and GABA-B receptor agonists.

Caption: A typical preclinical experimental workflow for assessing sedative effects.

References

• 1. Anti-sedative and anti-cataleptic properties of NCS-382, a gamma-hydroxybutyrate receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The gamma-hydroxybutyrate signalling system in brain: organization and functional implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of the putative antagonist NCS382 on the behavioral pharmacological actions of gammahydroxybutyrate in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Role of GABA(B) receptors in the sedative/hypnotic effect of gamma-hydroxybutyric acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. consensus.app [consensus.app]
• 6. Effect of gamma-hydroxybutyrate and its antagonist NCS-382 on spontaneous cell firing in the prefrontal cortex of the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of the effects of the GABAB receptor positive modulator BHF177 and the GABAB receptor agonist baclofen on anxiety-like behavior, learning, and memory in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Phenibut Addiction in a Patient with Substance Use Disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Efficacy and Safety of Sodium Oxybate in Adults With Idiopathic Hypersomnia: A Randomized Controlled Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Neurological adverse events associated with baclofen: a pharmacovigilance study based on FDA adverse event reporting system - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of NCS-382 Sodium Salt

For Immediate Use by Laboratory and Research Professionals

This document provides critical safety and logistical information for the proper disposal of NCS-382 sodium salt, a γ-Hydroxybutyrate (GHB) receptor antagonist used in research. The following procedures are based on general best practices for handling specialized research chemicals. Due to the absence of a comprehensive Safety Data Sheet (SDS) in public databases, users must consult with their institution's Environmental Health and Safety (EHS) department to ensure full compliance with local, state, and federal regulations.

Chemical and Physical Properties

The table below summarizes the known quantitative data for NCS-382 sodium salt, compiled from various chemical suppliers. This information is crucial for a preliminary risk assessment.

Property	Value	Reference
CAS Number	131733-92-1	[1][2][3]
Molecular Formula	C₁₃H₁₃NaO₃	[2][3]
Molecular Weight	240.23 g/mol	[3]
Formal Name	2-(5,7,8,9-tetrahydro-5-hydroxy-6H-benzocyclohepten-6-ylidene)-acetic acid, monosodium salt	[1]
Solubility (PBS, pH 7.2)	10 mg/mL	[1]
Solubility (DMF)	20 mg/mL	[1]
Solubility (DMSO)	12 mg/mL	[1]
Solubility (Ethanol)	5 mg/mL	[1]

Experimental Protocols: General Disposal Procedure

The following protocol outlines a standard operational workflow for the disposal of research chemicals like NCS-382 sodium salt. This is a generalized guide and must be adapted to your institution's specific requirements.

Step 1: Personal Protective Equipment (PPE) and Engineering Controls

• Always handle NCS-382 sodium salt inside a certified chemical fume hood.

• Wear standard personal protective equipment (PPE), including a lab coat, safety goggles, and appropriate chemical-resistant gloves (e.g., nitrile).

Step 2: Waste Segregation and Collection

• Solid Waste: Collect any solid NCS-382 sodium salt, along with contaminated consumables (e.g., weigh boats, gloves, pipette tips), in a dedicated, puncture-resistant container lined with a heavy-duty plastic bag.

• Liquid Waste: Collect all solutions containing NCS-382 sodium salt in a clearly labeled, chemically compatible, and sealable waste container. Do not mix with other waste streams unless explicitly permitted by your EHS department. Common practice is to separate halogenated and non-halogenated solvent wastes.

• Sharps Waste: Needles, syringes, or contaminated broken glassware must be disposed of in a designated sharps container.

Step 3: Waste Container Labeling

• Label all waste containers clearly with the words "Hazardous Waste."

• Identify the full chemical name: "NCS-382, Sodium Salt" and its CAS number: "131733-92-1."

• List all components of a mixture, including solvents, with their approximate concentrations or volumes.

• Indicate the date when waste was first added to the container.

Step 4: Storage of Chemical Waste

• Store waste containers in a designated and secure Satellite Accumulation Area (SAA) that is at or near the point of generation.

• Ensure the storage area is well-ventilated and away from incompatible materials.

• Keep waste containers securely capped at all times, except when adding waste.

Step 5: Arranging for Final Disposal

• Once the waste container is full or is no longer being used, contact your institution's EHS department to schedule a waste pickup.

• Do not dispose of NCS-382 sodium salt down the drain or in the regular trash.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of NCS-382 sodium salt, from initial handling to final collection by EHS personnel.

Caption: General workflow for the safe disposal of NCS-382 sodium salt.

References

• 1. caymanchem.com [caymanchem.com]
• 2. calpaclab.com [calpaclab.com]
• 3. scbt.com [scbt.com]

Personal protective equipment for handling NCS-382 sodium

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of NCS-382 sodium, a γ-hydroxybutyrate (GHB) receptor antagonist. Adherence to these procedures is essential to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling NCS-382 sodium, appropriate personal protective equipment must be worn to minimize exposure and ensure personal safety. The following table summarizes the required PPE.

PPE Category	Specification	Purpose
Eye Protection	ANSI Z87.1 compliant safety glasses with side shields or chemical safety goggles.	Protects eyes from dust particles and splashes.
Hand Protection	Nitrile rubber gloves. Check for and follow the manufacturer's specifications regarding breakthrough time and permeation rates.	Prevents skin contact with the chemical.
Body Protection	A standard laboratory coat. For larger quantities or potential for significant exposure, a chemically resistant apron should be worn.	Protects against contamination of personal clothing.
Respiratory	Not generally required under normal laboratory conditions with adequate ventilation. If dust is generated, use a NIOSH-approved N95 respirator.	Prevents inhalation of airborne particles.

Operational Plan for Handling NCS-382 Sodium

Follow these step-by-step procedures for the safe handling of NCS-382 sodium in a laboratory setting.

• Preparation :

  • Ensure a Safety Data Sheet (SDS) for NCS-382 sodium is readily accessible.

  • Verify that an emergency eyewash station and safety shower are in close proximity and are in good working order.

  • Work in a well-ventilated area, preferably within a chemical fume hood, especially when handling the powder form.

• Handling :

  • Don the appropriate PPE as specified in the table above.

  • Carefully weigh the required amount of NCS-382 sodium on a tared weighing paper or in a suitable container within a fume hood or ventilated enclosure to minimize dust generation.

  • When preparing solutions, slowly add the solid to the solvent to avoid splashing.

  • Keep containers of NCS-382 sodium tightly closed when not in use.

• In Case of Exposure :

  • Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

  • Skin Contact : Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.

  • Inhalation : Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

  • Ingestion : Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Disposal Plan for NCS-382 Sodium

Proper disposal of NCS-382 sodium and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Characterization :

  • All waste containing NCS-382 sodium, including unused product, contaminated labware, and cleaning materials, should be considered chemical waste.

• Container Disposal :

  • Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be collected and disposed of as chemical waste.

  • After rinsing, the container can be disposed of as regular laboratory glass or plastic waste, provided all labels are defaced.

• Waste Disposal :

  • Collect all NCS-382 sodium waste in a clearly labeled, sealed, and appropriate waste container.

  • Do not mix with other incompatible waste streams.

  • Dispose of the chemical waste through your institution's designated hazardous waste disposal program, following all local, state, and federal regulations.

Experimental Workflow for Handling NCS-382 Sodium

The following diagram illustrates the logical workflow for safely handling NCS-382 sodium from receipt to disposal.

Caption: Workflow for Safe Handling of NCS-382 Sodium.